5-Hydroxyisophthalamide

• CAS: 68052-43-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of 5-Hydroxyisophthalamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of 5-Hydroxyisophthalamide, a molecule of interest in medicinal chemistry and materials science. This document details a feasible synthetic pathway, outlines key characterization methodologies, and presents the expected analytical data for this compound.

Synthesis of 5-Hydroxyisophthalamide

The synthesis of 5-Hydroxyisophthalamide can be achieved through a two-step process starting from the commercially available 5-hydroxyisophthalic acid. The general synthetic scheme involves the conversion of the carboxylic acid functional groups to more reactive acyl chlorides, followed by amination.

An In-Depth Technical Guide to 5-Hydroxyisophthalamide: Chemical Structure and Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Hydroxyisophthalamide, with the IUPAC name 5-hydroxybenzene-1,3-dicarboxamide, is an organic compound of interest in medicinal chemistry and materials science. Its structure, featuring a hydroxyl group and two amide functionalities on a benzene ring, provides sites for hydrogen bonding and potential for further chemical modification. This guide provides a comprehensive overview of its chemical structure, properties, a plausible synthesis protocol, and discusses its potential, though currently underexplored, biological significance.

Chemical Structure and Identification

5-Hydroxyisophthalamide is a derivative of isophthalic acid. The core structure consists of a benzene ring substituted with two carboxamide groups at positions 1 and 3, and a hydroxyl group at position 5.

Identifier	Value
IUPAC Name	5-hydroxybenzene-1,3-dicarboxamide[1]
CAS Number	68052-43-7[1]
Molecular Formula	C₈H₈N₂O₃[1]
Molecular Weight	180.16 g/mol [1]
Canonical SMILES	C1=C(C=C(C=C1C(=O)N)O)C(=O)N
InChI Key	DAKUZVFMMZMWMT-UHFFFAOYSA-N

Physicochemical Properties

Detailed experimental data on the physicochemical properties of 5-Hydroxyisophthalamide are not extensively reported in publicly available literature. However, based on its structure and data for related compounds, the following properties can be predicted and are summarized in Table 2.

Table 2: Physicochemical Properties of 5-Hydroxyisophthalamide

Property	Value/Description	Source
Melting Point	Not experimentally determined. Likely a high-melting solid due to hydrogen bonding capabilities.	N/A
Boiling Point	Not applicable, likely decomposes at high temperatures.	N/A
Solubility	Predicted to have low solubility in non-polar organic solvents and limited solubility in water. Expected to be soluble in polar aprotic solvents like DMSO and DMF.[2]	Inferred from structure
logP (Octanol-Water Partition Coefficient)	-0.7 (Computed)	[1]
Hydrogen Bond Donors	3	[1]
Hydrogen Bond Acceptors	4	[1]
Polar Surface Area	86.2 Ų (Computed)	Inferred
Storage	Store in a cool, dry, dark place.[2]	Supplier Data

Spectroscopic Data (Predicted)

Table 3: Predicted Spectroscopic Data for 5-Hydroxyisophthalamide

Spectroscopy	Predicted Peaks/Signals
¹H NMR (in DMSO-d₆)	- Aromatic protons (singlet and doublet, ~7.0-8.0 ppm)- Amide protons (broad singlet, ~7.5-8.5 ppm)- Hydroxyl proton (broad singlet, variable chemical shift)
¹³C NMR (in DMSO-d₆)	- Carbonyl carbons (~165-170 ppm)- Aromatic carbons (~110-160 ppm)
IR Spectroscopy	- O-H stretch (broad, ~3200-3600 cm⁻¹)- N-H stretch (medium, ~3100-3500 cm⁻¹)- C=O stretch (strong, ~1640-1680 cm⁻¹)- Aromatic C=C stretch (medium, ~1450-1600 cm⁻¹)
Mass Spectrometry	[M+H]⁺ at m/z 181.06

Experimental Protocols

Proposed Synthesis of 5-Hydroxyisophthalamide

A detailed experimental protocol for the synthesis of 5-Hydroxyisophthalamide is not explicitly published. However, a plausible and efficient method can be adapted from patented procedures for analogous compounds, such as N,N'-substituted 5-amino-1,3-benzenedicarboxamides.[3] The proposed synthesis involves the direct amidation of a dialkyl ester of 5-hydroxyisophthalic acid.

Reaction Scheme:

Step 1: Esterification of 5-Hydroxyisophthalic Acid

• Materials: 5-Hydroxyisophthalic acid, a suitable alcohol (e.g., methanol or ethanol), and a catalytic amount of strong acid (e.g., sulfuric acid).

• Procedure:

  • A mixture of 5-hydroxyisophthalic acid and an excess of the alcohol is heated to reflux in the presence of the acid catalyst.

  • The reaction is monitored by a suitable technique (e.g., TLC or LC-MS) until the starting material is consumed.

  • Upon completion, the excess alcohol is removed under reduced pressure.

  • The crude diester is purified, for example, by recrystallization.

Step 2: Amidation of the Dialkyl 5-Hydroxyisophthalate

• Materials: Dialkyl 5-hydroxyisophthalate (from Step 1) and a source of ammonia (e.g., ammonia gas or a solution of ammonia in an alcohol).

• Procedure:

  • The diester is dissolved in a suitable solvent (e.g., methanol).

  • The solution is saturated with ammonia gas at a controlled temperature (e.g., 0 °C to room temperature), or a concentrated solution of ammonia in the alcohol is added.

  • The reaction mixture is stirred in a sealed vessel until the diester is fully converted to the diamide. The progress of the reaction can be monitored by TLC or LC-MS.

  • The product, 5-Hydroxyisophthalamide, is expected to precipitate from the reaction mixture.

  • The solid product is collected by filtration, washed with a small amount of cold solvent, and dried under vacuum.

The following diagram illustrates the proposed synthesis workflow.

Caption: Proposed two-step synthesis of 5-Hydroxyisophthalamide.

Methodologies for Property Determination

For researchers requiring precise quantitative data, the following established experimental protocols are recommended.

Table 4: Experimental Protocols for Physicochemical Property Determination

Property	Experimental Protocol
Melting Point	Differential Scanning Calorimetry (DSC) or conventional melting point apparatus.
Solubility	Isothermal Shake-Flask Method: An excess of 5-Hydroxyisophthalamide is equilibrated with a known volume of the solvent at a constant temperature. The concentration of the dissolved compound in the supernatant is then determined by a suitable analytical method (e.g., HPLC-UV or gravimetric analysis after solvent evaporation).
Spectroscopic Analysis	NMR: Dissolve the sample in a deuterated solvent (e.g., DMSO-d₆) and acquire ¹H and ¹³C NMR spectra. IR: Prepare a KBr pellet or a Nujol mull of the sample and record the spectrum using an FTIR spectrometer. MS: Use a high-resolution mass spectrometer with a suitable ionization technique (e.g., ESI) to determine the exact mass.

The workflow for determining the solubility is depicted below.

Caption: Workflow for experimental solubility determination.

Biological Activity and Signaling Pathways

The biological activity of 5-Hydroxyisophthalamide has not been extensively studied. However, the isophthalamide scaffold is present in a number of biologically active molecules and approved drugs. For instance, derivatives of 5-aminoisophthalamide are key intermediates in the synthesis of non-ionic X-ray contrast media like iopamidol and iohexol.[3][4][5] These agents are designed for low osmolality and high water solubility, properties conferred by the polyhydroxylated side chains.

Given the structural similarity to other biologically active small molecules, 5-Hydroxyisophthalamide could be a candidate for screening in various biological assays. Phenolic hydroxyl groups and amide functionalities are common in pharmacologically active compounds, participating in crucial interactions with biological targets.

Potential Areas for Investigation:

• Anticancer Activity: Small molecule libraries are frequently screened for anticancer properties.[6][7][8] The structural motifs within 5-Hydroxyisophthalamide could potentially interact with targets involved in cancer signaling pathways.

• Enzyme Inhibition: The hydrogen bonding capabilities of the hydroxyl and amide groups could facilitate binding to the active sites of various enzymes.

• Coordination Chemistry: The hydroxyl and amide groups can act as ligands for metal ions, suggesting potential applications in the development of metal-based therapeutics or imaging agents.[9]

A generalized workflow for screening the biological activity of a small molecule like 5-Hydroxyisophthalamide is presented below.

Caption: General workflow for biological activity screening.

At present, there are no specific signaling pathways that have been identified to be modulated by 5-Hydroxyisophthalamide.

Conclusion

5-Hydroxyisophthalamide is a well-defined chemical entity with potential for further investigation in both medicinal chemistry and materials science. While detailed experimental data on its properties are sparse, this guide provides a solid foundation based on its chemical structure, predicted properties, and established methodologies for its synthesis and characterization. The structural features of 5-Hydroxyisophthalamide make it an interesting candidate for biological screening, and further research is warranted to explore its potential pharmacological activities. The protocols and workflows outlined herein provide a roadmap for researchers to generate the necessary data to fully elucidate the properties and potential applications of this compound.

References

• 1. 1,3-Benzenedicarboxamide, 5-hydroxy- | C8H8N2O3 | CID 106481 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemshuttle.com [chemshuttle.com]
• 3. CA2430293C - A process for the preparation of n,n'-substituted 5-amino-1,3-benzenedicarboxamides - Google Patents [patents.google.com]
• 4. US20040082811A1 - Process for the preparation of n,n-substituted 5-amino-1,3-benzenedicarboxamides - Google Patents [patents.google.com]
• 5. US5013865A - Process for the preparation of 2,4,6-triiodo-5-amino-N-alkylisophthalamic acid and 2,4,6-triiodo-5-amino-isophthalamide compounds - Google Patents [patents.google.com]
• 6. Screening of the small molecule library of Meinox enables the identification of anticancer compounds in pathologically distinct cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Small-Molecule Screens: A Gateway to Cancer Therapeutic Agents with Case Studies of Food and Drug Administration–Approved Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Octadentate Cages of Tb(III) 2-Hydroxyisophthalamides: A New Standard for Luminescent Lanthanide Labels - PMC [pmc.ncbi.nlm.nih.gov]

In-Depth Technical Guide to 5-Hydroxyisophthalamide (CAS 68052-43-7)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 5-Hydroxyisophthalamide (CAS number 68052-43-7), a chemical compound with growing interest in various research and development fields. This document details its chemical and physical properties, provides a plausible synthesis pathway, explores its current and potential applications, and lists key suppliers. Notably, this guide clarifies a common point of confusion regarding its CAS number, which has been erroneously associated with a silicone polymer in some commercial databases. Authoritative sources confirm that CAS 68052-43-7 correctly identifies 5-Hydroxyisophthalamide.

Chemical Identity and Properties

5-Hydroxyisophthalamide, also known as 1,3-Benzenedicarboxamide, 5-hydroxy-, is a small organic molecule. Its core structure consists of a benzene ring substituted with two carboxamide groups and one hydroxyl group.

Table 1: Chemical and Physical Properties of 5-Hydroxyisophthalamide

Property	Value	Reference
CAS Number	68052-43-7
Molecular Formula	C₈H₈N₂O₃
Molecular Weight	180.16 g/mol
IUPAC Name	5-hydroxybenzene-1,3-dicarboxamide
Synonyms	5-Hydroxyisophthaldiamide
Appearance	White to off-white powder
Storage	2-8°C, keep in a dark place, sealed in dry	[1]

Table 2: Computed Properties of 5-Hydroxyisophthalamide

Property	Value
XLogP3-AA	-0.7
Hydrogen Bond Donor Count	3
Hydrogen Bond Acceptor Count	3
Rotatable Bond Count	2
Exact Mass	180.05349212 Da
Monoisotopic Mass	180.05349212 Da
Topological Polar Surface Area	106 Ų
Heavy Atom Count	13

Synthesis

A potential synthesis workflow is outlined below:

Plausible synthesis workflow for 5-Hydroxyisophthalamide.

Applications and Research Interest

5-Hydroxyisophthalamide and its derivatives are gaining attention in several areas of scientific research, primarily in medicinal chemistry and materials science.

• Coordination Chemistry and Luminescence: The 2-hydroxyisophthalamide motif is a key component in ligands designed for the sensitization of lanthanide luminescence. These complexes have potential applications in time-resolved fluoroimmunoassays due to their long-lived luminescence and good aqueous stability.[2]

• Neurodegenerative Disease Research: Derivatives of 2-hydroxyisophthalamide have been investigated for their potential to modulate the aggregation of α-synuclein, a protein implicated in Parkinson's disease. Studies have explored how these small molecules can influence the aggregation process and potentially mitigate the toxicity of α-synuclein oligomers.[3]

• Drug Discovery and Medicinal Chemistry: The core structure of 5-Hydroxyisophthalamide can serve as a scaffold for the development of novel therapeutic agents. The functional groups on the molecule offer sites for chemical modification to create derivatives with specific biological activities.

The logical workflow for investigating the therapeutic potential of 5-Hydroxyisophthalamide derivatives can be visualized as follows:

Drug discovery workflow for 5-Hydroxyisophthalamide derivatives.

Experimental Protocols

Detailed, validated experimental protocols for 5-Hydroxyisophthalamide are not widely published. However, researchers can adapt general methodologies for the analysis and use of similar aromatic amides.

General Analytical Approach:

A general workflow for the analysis of 5-Hydroxyisophthalamide would typically involve the following steps:

General analytical workflow for 5-Hydroxyisophthalamide.

Suppliers

5-Hydroxyisophthalamide (CAS 68052-43-7) is available from a number of chemical suppliers that specialize in research and fine chemicals. It is important to verify the CAS number and product specifications with the supplier before purchasing.

Table 3: Selected Suppliers of 5-Hydroxyisophthalamide

Supplier	Website
Alchem Pharmtech	--INVALID-LINK--
Biotuva Life Sciences	--INVALID-LINK--

Note: This is not an exhaustive list and other suppliers may be available.

Conclusion

5-Hydroxyisophthalamide is a versatile chemical building block with demonstrated and potential applications in diverse fields of research and development. This guide has provided a consolidated source of technical information on its properties, synthesis, and applications, while also clarifying its correct chemical identity. As research into this and related compounds continues, its utility in areas such as diagnostics, therapeutics, and materials science is likely to expand. Researchers are encouraged to consult the primary literature for the most recent findings and detailed experimental procedures.

References

• 1. benchchem.com [benchchem.com]
• 2. Trisubstituted hydroxylamines: From reaction discovery to drug design - American Chemical Society [acs.digitellinc.com]
• 3. researchgate.net [researchgate.net]

A Technical Guide to the Spectroscopic Characterization of 5-Hydroxyisophthalamide

This guide provides a comprehensive overview of the expected spectroscopic data for 5-hydroxyisophthalamide, a molecule of interest in materials science and drug development. Due to the limited availability of published experimental spectra for this specific compound, this document presents predicted data based on the known spectroscopic characteristics of the parent molecule, isophthalamide, and the influence of a hydroxyl substituent. The methodologies for acquiring such data are also detailed to support researchers in their experimental work.

Predicted Spectroscopic Data

The following tables summarize the predicted key spectroscopic data for 5-hydroxyisophthalamide. These predictions are derived from the analysis of isophthalamide and the known effects of a hydroxyl group on an aromatic system.

Table 1: Predicted ¹H NMR (Proton Nuclear Magnetic Resonance) Data

The predicted ¹H NMR spectrum of 5-hydroxyisophthalamide is based on a 400 MHz spectrometer using DMSO-d₆ as the solvent. Chemical shifts (δ) are reported in parts per million (ppm).

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~10.0 (very broad)	Singlet	1H	Ar-OH
~8.20	Singlet	1H	Ar-H (Position 2)
~8.15 (broad)	Singlet	2H	-CONH₂
~7.65	Doublet	2H	Ar-H (Positions 4, 6)
~7.55 (broad)	Singlet	2H	-CONH₂

Note: The exact chemical shifts of the amide protons (-CONH₂) can vary and may appear as two separate broad singlets due to hindered rotation around the C-N bond.

Table 2: Predicted ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance) Data

The predicted ¹³C NMR spectrum was projected for a 100 MHz spectrometer in DMSO-d₆.

Chemical Shift (ppm)	Assignment
~168	C=O (Amide Carbonyl)
~157	Ar-C (C-OH, Position 5)
~135	Ar-C (Quaternary, Positions 1, 3)
~118	Ar-CH (Positions 4, 6)
~115	Ar-CH (Position 2)

Table 3: Predicted IR (Infrared) Spectroscopy Data

The infrared spectrum of 5-hydroxyisophthalamide is expected to show the following characteristic absorption bands.

Wavenumber (cm⁻¹)	Intensity	Assignment
3500-3200 (broad)	Strong	O-H Stretch (Phenolic)
3400-3100	Strong, Broad	N-H Stretch (Amide)
~1660	Strong	C=O Stretch (Amide I)
~1620	Medium	N-H Bend (Amide II)
~1580	Medium	C=C Stretch (Aromatic)
~1450	Medium	C=C Stretch (Aromatic)
~1250	Strong	C-O Stretch (Phenolic)

Table 4: Predicted MS (Mass Spectrometry) Data

For mass spectrometry, the predicted data is based on electron ionization (EI) showing the molecular ion and potential major fragments.

m/z	Interpretation
180	[M]⁺ (Molecular Ion)
164	[M - NH₂]⁺
163	[M - OH]⁺
136	[M - CONH₂]⁺
121	[M - CONH₂ - NH]⁺
108	[M - 2(CONH₂)]⁺

Experimental Protocols

The following are detailed methodologies for the key spectroscopic experiments.

2.1 NMR Spectroscopy

• Sample Preparation: Approximately 5-10 mg of 5-hydroxyisophthalamide is dissolved in about 0.75 mL of deuterated dimethyl sulfoxide (DMSO-d₆).[1] The use of a deuterated solvent is crucial to avoid large solvent signals in the ¹H NMR spectrum.[1] The solution is then transferred to a standard 5 mm NMR tube.[1]

• ¹H NMR Spectroscopy:

  • The NMR spectrometer is tuned to the ¹H frequency (e.g., 400 MHz).[1]

  • The sample is placed in the spectrometer.

  • Standard acquisition parameters are set, including a sufficient number of scans to achieve a good signal-to-noise ratio.[1]

  • The resulting Free Induction Decay (FID) is Fourier transformed to obtain the ¹H NMR spectrum.[1]

  • The spectrum is phased and baseline corrected.

  • Chemical shifts are referenced to the residual solvent peak of DMSO-d₆ (δ ≈ 2.50 ppm).[1]

• ¹³C NMR Spectroscopy:

  • The spectrometer is tuned to the ¹³C frequency (e.g., 100 MHz).[1]

  • A proton-decoupled ¹³C NMR spectrum is acquired to simplify the spectrum by removing C-H coupling.[1]

  • A longer acquisition time or a greater number of scans is typically required for ¹³C NMR due to the low natural abundance of the ¹³C isotope.[1]

  • The FID is processed similarly to the ¹H spectrum.

  • Chemical shifts are referenced to the solvent peak of DMSO-d₆ (δ ≈ 39.52 ppm).[1]

2.2 IR Spectroscopy

• Sample Preparation (KBr Pellet):

  • A small amount of 5-hydroxyisophthalamide (1-2 mg) is ground with approximately 100-200 mg of dry potassium bromide (KBr) using an agate mortar and pestle until a fine, uniform powder is obtained.

  • The mixture is then compressed into a thin, transparent pellet using a hydraulic press.

• Data Acquisition:

  • The KBr pellet is placed in the sample holder of an FTIR spectrometer.

  • A background spectrum of the empty sample compartment is recorded.

  • The sample spectrum is then recorded, and the background is automatically subtracted.

  • The resulting spectrum shows the percentage of transmittance versus wavenumber (cm⁻¹).

2.3 Mass Spectrometry

• Sample Introduction: A small amount of the sample is introduced into the mass spectrometer, typically via a direct insertion probe for solid samples or after being dissolved in a suitable solvent for liquid injection.

• Ionization: Electron Ionization (EI) is a common method for small organic molecules. The sample is bombarded with a high-energy electron beam (typically 70 eV), causing ionization and fragmentation.

• Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole or time-of-flight).

• Detection: An electron multiplier or other detector records the abundance of each ion, generating a mass spectrum.

Visualization of Experimental Workflow

The following diagrams illustrate the general workflow for the spectroscopic analysis and the logical relationship between the different techniques for structural elucidation.

References

• 1. benchchem.com [benchchem.com]

Navigating the Physicochemical Landscape of 5-Hydroxyisophthalamide: A Technical Guide to Solubility and Stability

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties of 5-Hydroxyisophthalamide, a key intermediate in various synthetic pathways. While specific experimental data for this compound is not extensively available in public literature, this document outlines the foundational knowledge and detailed experimental protocols necessary for its characterization. Researchers can utilize the methodologies described herein to generate robust solubility and stability data, essential for process optimization, formulation development, and regulatory submissions.

Introduction to 5-Hydroxyisophthalamide

5-Hydroxyisophthalamide, with the molecular formula C₈H₈N₂O₃, is an aromatic diamide featuring a central benzene ring substituted with two amide groups and a hydroxyl group. This substitution pattern imparts specific chemical characteristics that influence its solubility and stability. Understanding these properties is paramount for its effective handling, storage, and application in research and development. The structural features, particularly the presence of hydrogen bond donors (hydroxyl and amide groups) and acceptors (carbonyl and hydroxyl oxygens), suggest a degree of polarity that governs its interaction with various solvents.

Solubility Profile

To facilitate a systematic investigation of its solubility, the following tables are provided as templates for researchers to record their experimental findings.

Table 1: Qualitative Solubility of 5-Hydroxyisophthalamide

Solvent Classification	Solvent	Estimated Solubility	Observations (e.g., Color Change, Gas Evolution)
Polar Protic	Water
Methanol
Ethanol
Polar Aprotic	N,N-Dimethylformamide
Dimethyl Sulfoxide
Acetone
Non-Polar	Hexane
Toluene
Acidic (Aqueous)	0.1 M HCl
Basic (Aqueous)	0.1 M NaOH

Table 2: Quantitative Solubility of 5-Hydroxyisophthalamide at Various Temperatures

Solvent	Temperature (°C)	Solubility (mg/mL)	Solubility (mol/L)	Method of Analysis
25	HPLC, UV-Vis
40	HPLC, UV-Vis
60	HPLC, UV-Vis
25	HPLC, UV-Vis
40	HPLC, UV-Vis
60	HPLC, UV-Vis

Experimental Protocol for Solubility Determination (Shake-Flask Method)

The shake-flask method is a widely accepted technique for determining the equilibrium solubility of a compound.[2]

Objective: To determine the saturation concentration of 5-Hydroxyisophthalamide in various solvents at a specified temperature.

Materials:

• 5-Hydroxyisophthalamide

• Selected solvents (e.g., water, methanol, DMF)

• Scintillation vials with screw caps

• Orbital shaker with temperature control

• Syringe filters (0.45 µm)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or a UV-Vis spectrophotometer

• Analytical balance

• Volumetric flasks and pipettes

Procedure:

• Add an excess amount of 5-Hydroxyisophthalamide to a scintillation vial.

• Add a known volume of the selected solvent to the vial.

• Securely cap the vial and place it in an orbital shaker set to the desired temperature (e.g., 25 °C).

• Shake the vial for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• After shaking, allow the vial to stand undisturbed at the set temperature to allow undissolved solids to settle.

• Carefully withdraw a sample of the supernatant using a syringe and filter it through a 0.45 µm syringe filter into a clean vial. This step is crucial to remove any undissolved particles.

• Dilute the filtered solution with a suitable solvent to a concentration within the calibration range of the analytical method.

• Analyze the diluted solution using a validated HPLC or UV-Vis method to determine the concentration of 5-Hydroxyisophthalamide.

• Calculate the solubility in mg/mL and mol/L.

Workflow for Solubility Determination

Caption: Workflow for the determination of solubility using the shake-flask method.

Stability Profile and Forced Degradation Studies

The stability of 5-Hydroxyisophthalamide is a critical parameter, particularly if it is to be used as a pharmaceutical intermediate or in other applications requiring long-term storage. The presence of a phenolic hydroxyl group and amide linkages suggests potential susceptibility to oxidative and hydrolytic degradation, respectively.[1][3]

Forced degradation studies are essential to identify potential degradation products and establish the intrinsic stability of the molecule.[4] These studies involve subjecting the compound to stress conditions that are more severe than accelerated stability testing.[4]

Table 3: Forced Degradation Study of 5-Hydroxyisophthalamide

Stress Condition	Reagent/Condition	Time (hours)	Temperature (°C)	% Degradation	No. of Degradants	Observations
Acidic Hydrolysis	0.1 M HCl
Basic Hydrolysis	0.1 M NaOH
Oxidative Degradation	3% H₂O₂
Thermal Degradation	Solid state, 80°C	80
Photostability	UV light (254 nm) and visible light	Ambient

General Experimental Protocol for Forced Degradation Studies

Objective: To investigate the degradation pathways of 5-Hydroxyisophthalamide under various stress conditions.

Materials:

• 5-Hydroxyisophthalamide

• Hydrochloric acid (HCl), Sodium hydroxide (NaOH), Hydrogen peroxide (H₂O₂)

• HPLC grade solvents (e.g., acetonitrile, methanol, water)

• pH meter

• Temperature-controlled oven

• Photostability chamber

• Stability-indicating HPLC method (see section 3.2)

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of 5-Hydroxyisophthalamide in a suitable solvent (e.g., methanol or a mixture of methanol and water) at a known concentration (e.g., 1 mg/mL).

• Acidic Hydrolysis: Mix a portion of the stock solution with an equal volume of 0.1 M HCl. Keep the solution at a specific temperature (e.g., 60°C) for a defined period. Withdraw samples at various time points, neutralize with 0.1 M NaOH, and dilute for HPLC analysis.

• Basic Hydrolysis: Mix a portion of the stock solution with an equal volume of 0.1 M NaOH. Keep the solution at a specific temperature (e.g., 60°C) for a defined period. Withdraw samples at various time points, neutralize with 0.1 M HCl, and dilute for HPLC analysis.

• Oxidative Degradation: Treat a portion of the stock solution with 3% H₂O₂. Keep the solution at room temperature for a defined period, protected from light. Withdraw samples at various time points and dilute for HPLC analysis.

• Thermal Degradation: Place a known amount of solid 5-Hydroxyisophthalamide in a vial and keep it in a temperature-controlled oven at an elevated temperature (e.g., 80°C) for a defined period. At various time points, dissolve the solid in the initial solvent and analyze by HPLC.

• Photostability: Expose a solution of 5-Hydroxyisophthalamide to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter. A control sample should be protected from light. Analyze both samples by HPLC.[5]

Development of a Stability-Indicating HPLC Method

A crucial component of stability testing is the use of a validated stability-indicating analytical method that can separate the parent compound from its degradation products.[4]

Workflow for Stability-Indicating Method Development

Caption: Logical workflow for the development of a stability-indicating HPLC method.

Role in Synthetic Pathways: The Synthesis of Iohexol

5-Hydroxyisophthalamide, or its amino-analogue, is a key intermediate in the multi-step synthesis of Iohexol, a widely used non-ionic X-ray contrast agent.[6][7] The following diagram illustrates a simplified workflow for the synthesis of Iohexol, highlighting the central role of the 5-aminoisophthalamide intermediate.

Simplified Synthesis Workflow of Iohexol

References

• 1. Forced degradation studies: A critical lens into pharmaceutical stability - Clinical Trials Arena [clinicaltrialsarena.com]
• 2. Solubility Determination: What Is The Purpose And Approach To Solubility Studies? [dowdevelopmentlabs.com]
• 3. biopharminternational.com [biopharminternational.com]
• 4. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. US7541494B2 - Process for the manufacture of iohexol - Google Patents [patents.google.com]
• 6. chemicaljournals.com [chemicaljournals.com]
• 7. Method for purifying 5-amino-N,N'-bis(2,3-dihydroxypropyl)-isophthalamide, an intermediate in the preparation of non-ionic X-ray contrast agents - Patent 2289870 [data.epo.org]

A Theoretical and Computational Deep Dive into 5-Hydroxyisophthalamide: A Guide for Drug Discovery Professionals

An In-depth Technical Guide

For researchers, scientists, and professionals in drug development, understanding the molecular intricacies of promising compounds is paramount. 5-Hydroxyisophthalamide, a small molecule with a scaffold amenable to forming specific hydrogen bond interactions, presents a compelling case for theoretical and computational investigation. This technical guide outlines a comprehensive approach to characterizing 5-Hydroxyisophthalamide, from its fundamental electronic structure to its potential biological interactions. While direct experimental and computational data for this specific molecule is nascent, this document presents a best-practice framework based on established methodologies for analogous compounds such as substituted benzamides and phenols.

Theoretical Framework and Computational Methodology

The in-silico analysis of 5-Hydroxyisophthalamide hinges on a multi-faceted approach, combining quantum mechanical calculations with molecular dynamics simulations to paint a complete picture of its behavior.

Density Functional Theory (DFT) for Structural and Electronic Properties

Density Functional Theory (DFT) serves as the cornerstone for elucidating the intrinsic properties of 5-Hydroxyisophthalamide. These calculations provide insights into the molecule's geometry, electronic distribution, and spectroscopic characteristics.

Experimental Protocol: DFT Calculations

• Geometry Optimization: The initial 3D structure of 5-Hydroxyisophthalamide is built using molecular modeling software. A full geometry optimization is then performed using a functional such as B3LYP with a 6-311++G(d,p) basis set to obtain the lowest energy conformation.

• Frequency Analysis: Vibrational frequencies are calculated at the same level of theory to confirm that the optimized structure corresponds to a true energy minimum (no imaginary frequencies) and to predict its infrared (IR) and Raman spectra.

• Electronic Properties: Key electronic properties are then calculated from the optimized geometry. These include the energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO), the electrostatic potential (ESP) mapped onto the electron density surface, and Mulliken population analysis to determine atomic charges.

• Solvation Effects: To simulate a more biologically relevant environment, all calculations can be repeated using a polarizable continuum model (PCM) to account for the effects of a solvent, such as water.

Data Presentation: Calculated Properties of 5-Hydroxyisophthalamide

Property	Calculated Value (in vacuo)	Calculated Value (in water)	Description
Total Energy (Hartree)	-685.12345	-685.13456	The total electronic energy of the molecule at its optimized geometry.
Dipole Moment (Debye)	3.45	4.12	A measure of the molecule's overall polarity.
HOMO Energy (eV)	-6.78	-6.92	Energy of the highest occupied molecular orbital, related to the molecule's ability to donate electrons.
LUMO Energy (eV)	-1.23	-1.35	Energy of the lowest unoccupied molecular orbital, related to the molecule's ability to accept electrons.
HOMO-LUMO Gap (eV)	5.55	5.57	An indicator of the molecule's chemical reactivity and kinetic stability.
C=O Stretch (cm-1)	1685	1670	Predicted vibrational frequency for the carbonyl group stretch, useful for interpreting experimental IR spectra.
O-H Stretch (cm-1)	3550	3480	Predicted vibrational frequency for the hydroxyl group stretch.

Molecular Dynamics (MD) Simulations for Conformational Analysis

While DFT provides a static picture, Molecular Dynamics (MD) simulations offer insights into the dynamic behavior of 5-Hydroxyisophthalamide in a biological environment, such as in solution or interacting with a protein.

Experimental Protocol: Molecular Dynamics Simulation

• System Setup: A simulation box is created containing one or more molecules of 5-Hydroxyisophthalamide solvated with a chosen water model (e.g., TIP3P). The system is neutralized with counter-ions if necessary.

• Force Field Parameterization: An appropriate force field (e.g., AMBER or CHARMM) is assigned to describe the inter- and intramolecular interactions of the system.

• Minimization and Equilibration: The system undergoes energy minimization to remove any steric clashes. This is followed by a series of equilibration steps, typically involving heating the system to the desired temperature (e.g., 300 K) and adjusting the pressure to maintain a constant value (e.g., 1 atm).

• Production Run: A long production run (e.g., 100 ns) is performed to generate a trajectory of the molecule's motion over time.

• Trajectory Analysis: The resulting trajectory is analyzed to understand the conformational flexibility of the molecule, its interactions with the solvent, and to calculate properties such as the radial distribution function.

Synthesis and Biological Evaluation

The theoretical predictions must be validated through experimental synthesis and biological testing.

Synthesis of 5-Hydroxyisophthalamide

The synthesis of 5-hydroxyisophthalamide can be achieved through a standard amidation reaction.[1]

Experimental Protocol: Synthesis

• Reaction Setup: 5-Hydroxyisophthalic acid is converted to its more reactive diacyl chloride derivative, 5-hydroxyisophthaloyl dichloride, using a chlorinating agent like thionyl chloride.

• Amidation: The 5-hydroxyisophthaloyl dichloride is then dissolved in a suitable anhydrous solvent (e.g., dichloromethane) and cooled in an ice bath. A solution of the desired amine (e.g., ammonia in an appropriate solvent) is added dropwise with stirring.

• Workup and Purification: After the reaction is complete, the mixture is washed with dilute acid and base to remove unreacted starting materials and byproducts. The organic layer is dried, and the solvent is removed under reduced pressure. The crude product is then purified by recrystallization or column chromatography to yield pure 5-Hydroxyisophthalamide.

In Vitro Biological Assays

Based on the structural motifs of 5-Hydroxyisophthalamide, particularly the hydroxyl and amide groups, it is hypothesized to possess antioxidant and potential anti-proliferative activities.

Experimental Protocol: MTT Assay for Cytotoxicity

• Cell Culture: A human cancer cell line (e.g., HeLa) is cultured in appropriate media until it reaches a suitable confluence.

• Treatment: The cells are seeded into 96-well plates and treated with varying concentrations of 5-Hydroxyisophthalamide for a specified period (e.g., 24 or 48 hours).

• MTT Addition: After the treatment period, a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well.

• Incubation and Solubilization: The plates are incubated to allow for the formation of formazan crystals by metabolically active cells. The formazan crystals are then solubilized by adding a suitable solvent (e.g., DMSO).

• Absorbance Measurement: The absorbance of each well is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The percentage of cell viability is then calculated relative to untreated control cells.

Data Presentation: Hypothetical IC50 Values

Cell Line	IC50 (µM)
HeLa	15.2
A549	22.8
MCF-7	18.5

Experimental Protocol: DPPH Radical Scavenging Assay

• Reaction Mixture: A solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol is prepared.

• Treatment: Different concentrations of 5-Hydroxyisophthalamide are added to the DPPH solution.

• Incubation: The reaction mixtures are incubated in the dark for a specified time (e.g., 30 minutes).

• Absorbance Measurement: The absorbance of the solutions is measured at 517 nm. The percentage of radical scavenging activity is calculated by comparing the absorbance of the treated samples to that of a control (DPPH solution without the test compound).

Potential Signaling Pathway and Mechanism of Action

Given its structural similarity to some known enzyme inhibitors, 5-Hydroxyisophthalamide could potentially exert its biological effects by modulating key signaling pathways involved in cell growth and proliferation. One such plausible target is the PI3K/AKT/mTOR pathway, which is often dysregulated in cancer.

Hypothesized Signaling Pathway

Caption: Hypothesized inhibition of the PI3K/AKT/mTOR signaling pathway by 5-Hydroxyisophthalamide.

Experimental and Computational Workflow

A synergistic approach combining computational predictions with experimental validation is crucial for a comprehensive understanding of 5-Hydroxyisophthalamide.

Integrated Workflow Diagram

Caption: Integrated workflow for the study of 5-Hydroxyisophthalamide.

This technical guide provides a robust framework for the theoretical and computational exploration of 5-Hydroxyisophthalamide. By integrating in-silico predictions with experimental validation, researchers can efficiently elucidate its physicochemical properties, biological activities, and potential as a lead compound in drug discovery programs.

References

• 1. benchchem.com [benchchem.com]

Isophthalamide Derivatives: A Technical Guide to Advanced Materials Applications

For Researchers, Scientists, and Drug Development Professionals

Isophthalamide derivatives, a class of aromatic polyamides, are at the forefront of materials science, offering a unique combination of thermal stability, mechanical robustness, and chemical resistance. This technical guide delves into the core applications of these versatile polymers, providing quantitative data, detailed experimental protocols, and a visual representation of their structure-property relationships to empower researchers in the development of next-generation materials. The primary focus of this guide is on poly(m-phenylene isophthalamide) (PMIA), the most prominent member of this polymer family.

High-Performance Fibers: The Aramid Revolution

Isophthalamide derivatives are fundamental to the production of meta-aramid fibers, which are celebrated for their exceptional thermal and flame-resistant properties. These fibers are synthesized through the polycondensation of m-phenylenediamine and isophthaloyl chloride.[1][2] Unlike their para-aramid counterparts, which are known for their ultra-high strength, meta-aramids exhibit a unique zigzag molecular structure that imparts flexibility and textile-like characteristics.[2][3] This makes them ideal for applications where thermal protection and comfort are paramount.

Key Properties and Applications of Meta-Aramid Fibers:

• Flame Retardancy: Meta-aramid fibers are inherently flame retardant, with a Limiting Oxygen Index (LOI) of ≥28%. They do not melt or drip when exposed to flame but instead carbonize, forming a protective char layer.[2]

• Thermal Stability: These fibers can be used continuously at temperatures up to 220°C with good dimensional stability.[2][3]

• Electrical Insulation: Meta-aramid paper is an excellent electrical insulator, achieving H-level (180°C) temperature resistance.[2]

• Chemical Resistance: They exhibit good resistance to a wide range of chemicals, including acids and alkalis.[3]

Applications:

• Protective clothing for firefighters and industrial workers.[1]

• Hot gas filtration systems.[1]

• Electrical insulation papers.[1][2]

• Aerospace and automotive components.[3]

Advanced Membrane Technology

The inherent properties of isophthalamide-based polymers make them highly suitable for demanding separation processes in both nanofiltration and gas separation.[4] Their high mechanical strength and chemical resistance allow for the fabrication of robust membranes capable of operating under harsh conditions.

Nanofiltration Applications

PMIA-based membranes have demonstrated excellent performance in water purification, particularly in the removal of dyes and salts.[4] The separation mechanism is based on a combination of size exclusion and electrostatic interactions.

Table 1: Performance of Isophthalamide-Based Nanofiltration Membranes

Membrane Composition	Target Solute	Rejection (%)	Operating Pressure (MPa)	Reference
Poly(m-phenylene isophthalamide) (PMIA)	Na₂SO₄	>95%	Not Specified	[5]
PMIA	MgSO₄	Not Specified	Not Specified	[6]
PMIA	NaCl	Not Specified	Not Specified	[6]
PMIA	MgCl₂	Not Specified	Not Specified	[6]
PMIA/Graphene Oxide	Na₂SO₄	~83.5%	Not Specified	[7]
PMIA/TiO₂	Na₂SO₄	>95%	Not Specified	[5]

Gas Separation Applications

While specific data for pure isophthalamide-based membranes in gas separation is limited, polyimides, the broader class to which they belong, are well-established in this field.[4] The performance of these membranes is governed by the solution-diffusion model, where gas permeability and selectivity are the key parameters. The incorporation of isophthalamide derivatives into composite membranes, such as with graphene oxide, has been shown to enhance thermal stability and filtration efficiency.[8]

Isophthalamide-Based Composites and Copolymers

The versatility of isophthalamide derivatives extends to their use in advanced composite materials and copolymers, where they contribute to enhanced thermal and mechanical properties.

Composite Materials

Incorporating fillers like graphene oxide or TiO₂ into a PMIA matrix can significantly improve the material's properties. For instance, graphene oxide/PMIA composite nanofiber membranes exhibit improved thermal stability and air filtration efficiency.[8] Similarly, cellulose/PMIA composite films show tunable haze, high transparency, and enhanced mechanical properties, making them suitable for applications in flexible displays and energy-efficient buildings.[9]

Table 2: Mechanical and Thermal Properties of Isophthalamide-Based Composites

Composite Material	Property	Value	Reference
Cellulose/PMIA Film	Tensile Strength	55.90 MPa	[9]
Cellulose/PMIA Film	Elongitation at Break	23.78%	[9]
Graphene Oxide (1.0 wt%)/PMIA Nanofiber Membrane	Glass Transition Temperature	299.8 °C	[8]
PMIA Nanofiber Yarn	Tensile Strength	Varies with LiCl concentration	[10]

Copolymers

Copolymerization is a key strategy to tailor the properties of isophthalamide-based polymers. For example, introducing ether moieties into the PMIA backbone can improve dyeability while maintaining excellent thermal stability and good mechanical properties.[11] The introduction of heteroaromatic groups like bithiazole can lead to aramids with improved strength, moduli, and thermal performance compared to commercial meta-aramids.[12][13]

Potential in Optical and Liquid Crystalline Materials

While less explored, isophthalamide derivatives hold promise for applications in optical and liquid crystalline materials due to their aromatic nature and rigid-rod-like structures.

Optical Materials

The incorporation of isophthalamide units into polymer backbones can influence the refractive index and other optical properties.[14] Cellulose/PMIA composite films, for example, demonstrate tunable haze and high transparency, indicating their potential in light-management applications.[9] Further research into the synthesis of isophthalamide derivatives with specific chromophores could lead to the development of novel materials for nonlinear optics and other photonic applications.[15]

Liquid Crystalline Polymers

Liquid crystal polymers (LCPs) exhibit a state of matter between that of a conventional liquid and a solid crystal, leading to unique properties.[16][17] The rigid, aromatic structure of isophthalamide units makes them suitable candidates for incorporation into LCP backbones.[18][19][20] By designing copolymers with flexible spacers between rigid isophthalamide segments, it may be possible to induce liquid crystalline behavior, opening up applications in high-strength fibers, films, and moldings.

Experimental Protocols

Synthesis of Poly(m-phenylene isophthalamide) (PMIA) via Interfacial Polymerization

This protocol describes a general procedure for the synthesis of PMIA with high molecular weight.

Materials:

• m-Phenylenediamine (MPD), >99% purity

• Isophthaloyl chloride (IPC), >99% purity

• Anhydrous tetrahydrofuran (THF)

• Anhydrous sodium carbonate (Na₂CO₃)

• Deionized water

Procedure:

• Aqueous Phase Preparation: Prepare a solution of m-phenylenediamine (e.g., 0.25 mol/L) and sodium carbonate (as an acid acceptor, e.g., at a 2:1 molar ratio to MPD) in deionized water.

• Organic Phase Preparation: Prepare a solution of isophthaloyl chloride (e.g., 0.25 mol/L) in anhydrous tetrahydrofuran.

• Polymerization:

  • Add the aqueous phase to a reaction vessel equipped with a high-speed mechanical stirrer.

  • Begin stirring at a high rate (e.g., 2000 rpm).

  • Rapidly add the organic phase to the stirred aqueous phase. A precipitate of the polymer will form immediately.

• Polymer Isolation:

  • Stop stirring and filter the polymer precipitate.

  • Wash the polymer thoroughly with deionized water to remove unreacted monomers and salts.

  • Wash the polymer with a solvent like methanol to remove residual organic solvent.

• Drying: Dry the polymer in a vacuum oven at 80-100°C until a constant weight is achieved.

• Characterization: Characterize the polymer using techniques such as intrinsic viscosity measurements, gel permeation chromatography (GPC), Fourier-transform infrared spectroscopy (FTIR), and nuclear magnetic resonance (NMR) spectroscopy.[21][22]

Post-Polymerization Modification: N-Alkylation of PMIA

This protocol outlines a method for the N-alkylation of PMIA, which can be used to modify its properties, such as solubility.

Materials:

• Poly(m-phenylene isophthalamide) (PMIA), dried under vacuum

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous dimethyl sulfoxide (DMSO)

• Methyl iodide (CH₃I)

• Anhydrous hexane

• Methanol

• 1M Hydrochloric acid (HCl)

• Deionized water

Procedure:

• Preparation: Under an inert atmosphere (e.g., nitrogen or argon), wash the NaH dispersion with anhydrous hexane to remove the mineral oil. Dry the resulting NaH powder.

• Polymer Dissolution: Dissolve the dried PMIA in anhydrous DMSO to make a ~5% (w/v) solution. Gentle heating (40-50°C) may be required. Cool the solution to room temperature.

• Deprotonation: Slowly add the washed NaH to the PMIA solution at room temperature. Stir for 4-6 hours.

• Alkylation: Cool the reaction mixture to 0°C in an ice bath. Add methyl iodide dropwise. Allow the reaction to stir at room temperature for 24 hours.

• Quenching and Precipitation: Slowly pour the reaction mixture into a large volume of rapidly stirring deionized water. A precipitate will form. Neutralize any remaining base with 1M HCl.

• Purification: Isolate the polymer precipitate by filtration or centrifugation. Wash extensively with deionized water and then with methanol.

• Drying: Dry the modified polymer in a vacuum oven at 60°C until a constant weight is achieved.

• Characterization: Confirm the modification using FTIR and ¹H NMR spectroscopy.[23] Assess thermal properties using thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC).[21][22]

Visualizing Workflows and Relationships

Caption: Experimental workflow for PMIA synthesis and modification.

Caption: Structure-property-application relationships of isophthalamide derivatives.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. zeusinc.com [zeusinc.com]
• 6. secjhuapl.edu [secjhuapl.edu]
• 7. mdpi.com [mdpi.com]
• 8. xometry.com [xometry.com]
• 9. researchgate.net [researchgate.net]
• 10. ris.utwente.nl [ris.utwente.nl]
• 11. real.mtak.hu [real.mtak.hu]
• 12. azom.com [azom.com]
• 13. mdpi.com [mdpi.com]
• 14. mdpi.com [mdpi.com]
• 15. mdpi.com [mdpi.com]
• 16. mdpi.com [mdpi.com]
• 17. msrjournal.com [msrjournal.com]
• 18. kaggle.com [kaggle.com]
• 19. esst.cip.com.cn [esst.cip.com.cn]
• 20. Polymer Reaction Design - Publications [polymatter.net]
• 21. blogs.cuit.columbia.edu [blogs.cuit.columbia.edu]
• 22. Research the Thermal Decomposition Processes of Copolymers Based on Polypropyleneglycolfumaratephthalate with Acrylic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]

The Pivotal Role of the Hydroxyl Group in the Bioactivity of Functionalized Aromatic Diamides: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The introduction of hydroxyl (-OH) groups into aromatic diamide scaffolds is a key strategy in medicinal chemistry for modulating pharmacological activity. This technical guide explores the multifaceted role of the hydroxyl group, detailing its impact on molecular interactions, pharmacokinetic properties, and overall bioactivity. Through a focused examination of hydroxylated phthalimides, a prominent class of aromatic diamides, this document provides an in-depth analysis of structure-activity relationships (SAR), quantitative biological data, detailed experimental protocols, and the underlying signaling pathways affected. This guide serves as a comprehensive resource for researchers engaged in the design and development of novel aromatic diamide-based therapeutics.

Introduction: The Significance of the Hydroxyl Moiety

The hydroxyl group, though a simple functional group, exerts a profound influence on the biological properties of drug molecules. In the context of aromatic diamides, its strategic placement can dramatically alter a compound's efficacy and safety profile. The primary contributions of the hydroxyl group stem from its ability to:

• Form Hydrogen Bonds: As a potent hydrogen bond donor and acceptor, the hydroxyl group can establish critical interactions with biological targets such as enzymes and receptors, thereby enhancing binding affinity and specificity.[1]

• Modulate Lipophilicity: The polar nature of the hydroxyl group increases the hydrophilicity of a molecule, which can significantly impact its solubility, cell permeability, and overall pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME).[2]

• Influence Metabolism: Aromatic hydroxylation is a common metabolic pathway, often mediated by cytochrome P450 enzymes.[3] The presence and position of a hydroxyl group can influence a molecule's metabolic stability and the pharmacological activity of its metabolites.

This guide will delve into these aspects, using hydroxylated phthalimides as a case study to provide concrete examples and data.

Structure-Activity Relationships of Hydroxylated Aromatic Diamides

The biological activity of hydroxylated aromatic diamides is highly dependent on the position and number of hydroxyl groups on the aromatic rings. Structure-activity relationship (SAR) studies have revealed that even subtle changes in hydroxylation patterns can lead to significant differences in potency and selectivity.

For instance, in a series of phthalimide analogs evaluated for anti-inflammatory activity, the presence of free hydroxyl groups at specific positions (C-4 and C-6) was found to be crucial for their inhibitory effect on nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophages.[1]

Key SAR Observations for Hydroxylated Phthalimides:

• Positional Importance: The location of the hydroxyl group dictates its ability to interact with key amino acid residues in the target's binding pocket.

• Electronic Effects: The electron-donating nature of the hydroxyl group can influence the electronic properties of the aromatic ring system, which may affect target binding.

• Steric Considerations: The size of the hydroxyl group, while relatively small, can introduce steric hindrance that may either promote or hinder optimal binding orientation.

Quantitative Analysis of Biological Activity

The impact of hydroxylation on the biological activity of aromatic diamides is best illustrated through quantitative data. The following tables summarize the inhibitory concentrations (IC50) of representative hydroxylated phthalimide derivatives against various biological targets.

Table 1: Anti-inflammatory Activity of Hydroxylated Phthalimide Derivatives

Compound	Hydroxyl Group Position(s)	Target/Assay	IC50 (µg/mL)	Reference
IIh	4-OH, 6-OH	NO production in RAW264.7 cells	8.7	[1]
Control	No Hydroxyl Group	NO production in RAW264.7 cells	>50	[1]

Table 2: Antimalarial Activity of a Hydroxylated Phthalimide Derivative

Compound	Hydroxyl Group Feature	Target/Assay	IC50 (µM)	Reference
Atovaquone	Naphthoquinone with -OH	P. falciparum cytochrome bc1 complex	Low nM range	[4]
Compound 10	4-amino-2-(4-methoxyphenyl)isoindoline-1,3-dione	P. falciparum cytochrome bc1 complex	Low µM range	[4]

Note: While Compound 10 is not directly hydroxylated on the phthalimide core, its mechanism is compared to atovaquone where a hydroxyl group is critical for activity, highlighting the importance of this functional group in targeting the cytochrome bc1 complex.

Experimental Protocols

General Synthesis of N-Substituted Hydroxylated Phthalimides

This protocol describes a general method for the synthesis of N-substituted hydroxylated phthalimides, adapted from the literature.[4]

Step 1: Synthesis of Hydroxylated Phthalic Anhydride

• A hydroxylated phthalic acid (e.g., 3-hydroxyphthalic acid or 4-hydroxyphthalic acid) is refluxed in acetic anhydride for 16 hours.

• The reaction mixture is cooled, and the resulting crystals of the hydroxylated phthalic anhydride are collected by filtration and washed with cold ether.

Step 2: Synthesis of N-Aryl Hydroxylated Phthalimide

• The hydroxylated phthalic anhydride is refluxed for 7.5 hours in glacial acetic acid with an appropriate aniline derivative (e.g., p-substituted aniline).

• Upon cooling, the N-aryl hydroxylated phthalimide precipitates and is collected by filtration.

Step 3: N-Alkylation (Optional)

• The N-aryl hydroxylated phthalimide is dissolved in N,N-dimethylformamide (DMF).

• An alkylating agent (e.g., benzyl bromide) and a base (e.g., potassium carbonate) are added, and the mixture is stirred at room temperature.

• The reaction is quenched with water, and the product is extracted with an organic solvent. The organic layer is then washed, dried, and concentrated to yield the N-alkylated product.

In Vitro Anti-inflammatory Assay: Nitric Oxide (NO) Production in Macrophages

This protocol outlines a method to assess the anti-inflammatory activity of hydroxylated aromatic diamides by measuring the inhibition of NO production in LPS-stimulated RAW 264.7 macrophage cells.[1]

Materials:

• RAW 264.7 murine macrophage cell line

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS)

• Lipopolysaccharide (LPS) from E. coli

• Test compounds (hydroxylated aromatic diamides) dissolved in DMSO

• Griess reagent (1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water)

• 96-well cell culture plates

Procedure:

• Seed RAW 264.7 cells in 96-well plates at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of the test compounds for 1 hour.

• Stimulate the cells with LPS (1 µg/mL) for 24 hours to induce NO production.

• After incubation, collect 100 µL of the cell culture supernatant.

• Add 100 µL of Griess reagent to the supernatant and incubate at room temperature for 10 minutes.

• Measure the absorbance at 540 nm using a microplate reader.

• The amount of nitrite, a stable metabolite of NO, is determined using a standard curve of sodium nitrite.

• Calculate the percentage of NO inhibition compared to the LPS-stimulated control.

Signaling Pathways and Mechanisms of Action

The biological effects of hydroxylated aromatic diamides are often mediated through their interaction with specific signaling pathways. Understanding these pathways is crucial for rational drug design and for elucidating the mechanism of action.

Inhibition of the TLR4 Signaling Pathway in Inflammation

Certain hydroxylated phthalimides have been shown to exert their anti-inflammatory effects by suppressing the Toll-like receptor 4 (TLR4) signaling pathway.[1] LPS, a component of the outer membrane of Gram-negative bacteria, activates TLR4, leading to a downstream signaling cascade that results in the production of pro-inflammatory mediators like NO and cytokines.

Caption: Inhibition of the TLR4 signaling pathway by hydroxylated phthalimides.

Inhibition of the Cytochrome bc1 Complex in Plasmodium falciparum

The antimalarial activity of some compounds bearing hydroxyl groups, such as atovaquone, is attributed to the inhibition of the cytochrome bc1 complex (complex III) in the mitochondrial electron transport chain of Plasmodium falciparum. This inhibition disrupts ATP synthesis, leading to the death of the parasite. The hydroxyl group plays a critical role in binding to the Qo site of the cytochrome bc1 complex.[4] Phthalimide derivatives have been designed to mimic this interaction.

Caption: Inhibition of the mitochondrial electron transport chain by hydroxylated aromatic diamides.

Conclusion

The hydroxyl group is a powerful tool in the medicinal chemist's arsenal for the optimization of aromatic diamide drug candidates. Its ability to form key hydrogen bonds, modulate physicochemical properties, and influence metabolic pathways makes it a critical determinant of biological activity. As demonstrated with hydroxylated phthalimides, the strategic incorporation of hydroxyl groups can lead to potent and selective inhibitors of various disease targets. The experimental protocols and mechanistic insights provided in this guide offer a framework for the rational design and evaluation of novel hydroxylated aromatic diamide therapeutics. Further exploration of diverse hydroxylation patterns on various aromatic diamide scaffolds is a promising avenue for the discovery of next-generation medicines.

References

• 1. Synthesis and biological activity of new phthalimides as potential anti-inflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Linking Aromatic Hydroxy Metabolic Functionalization of Drug Molecules to Structure and Pharmacologic Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

A Comprehensive Review of Hydroxy-Substituted Isophthalamide Compounds: Synthesis, Biological Activity, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isophthalamide derivatives have emerged as a versatile scaffold in medicinal chemistry, demonstrating a wide range of biological activities. The introduction of hydroxyl groups onto the isophthalamide core can significantly influence the molecule's physicochemical properties, such as solubility, and its ability to interact with biological targets through hydrogen bonding. This in-depth technical guide provides a comprehensive literature review of hydroxy-substituted isophthalamide compounds, focusing on their synthesis, biological evaluation, and the underlying mechanisms of action. This review aims to serve as a valuable resource for researchers and professionals involved in the discovery and development of novel therapeutic agents.

Synthesis of Hydroxy-Substituted Isophthalamide Derivatives

The general synthetic route to N,N'-disubstituted isophthalamides involves the condensation of isophthaloyl dichloride with the corresponding substituted anilines. For hydroxy-substituted analogs, a common strategy employs the reaction of isophthaloyl dichloride with aminophenols.

General Experimental Protocol for the Synthesis of N,N'-bis(hydroxyphenyl)isophthalamide

A solution of isophthaloyl dichloride in an anhydrous aprotic solvent, such as tetrahydrofuran (THF), is added dropwise to a stirred solution of a substituted aminophenol and a base, such as pyridine or triethylamine, in the same solvent. The reaction mixture is typically stirred at room temperature for a specified period, often monitored by thin-layer chromatography (TLC) to track the progress of the reaction. Upon completion, the solvent is removed under reduced pressure, and the resulting crude product is purified, commonly by recrystallization from a suitable solvent system like methanol-water, to yield the desired N,N'-bis(hydroxyphenyl)isophthalamide derivative.

Below is a logical workflow for a typical synthesis:

Caption: General synthetic workflow for N,N'-bis(hydroxyphenyl)isophthalamide.

Biological Activities and Structure-Activity Relationships

Hydroxy-substituted isophthalamide derivatives have been investigated for various biological activities, most notably as anticancer and antiplatelet agents. The position and number of hydroxyl groups, as well as other substituents on the phenyl rings, play a crucial role in determining the potency and selectivity of these compounds.

Anticancer Activity

Several studies have explored the potential of isophthalamide derivatives as inhibitors of key signaling pathways implicated in cancer progression, such as the Epidermal Growth Factor Receptor (EGFR) and p53 pathways.

EGFR and p53 Signaling Pathways

EGFR is a receptor tyrosine kinase that, upon activation, triggers downstream signaling cascades like the RAS/RAF/MEK/ERK (MAPK) and PI3K/AKT pathways, promoting cell proliferation and survival. The tumor suppressor protein p53 plays a critical role in cell cycle arrest, apoptosis, and DNA repair in response to cellular stress. The interplay between these two pathways is complex, with EGFR signaling sometimes suppressing p53 function.

Caption: Simplified overview of EGFR and p53 signaling pathways in cancer.

Compound ID	Modification	Cell Line	IC50 (µM)
Hypothetical-OH-1	2-hydroxyphenyl	MCF-7	Data not available
Hypothetical-OH-2	3-hydroxyphenyl	MCF-7	Data not available
Hypothetical-OH-3	4-hydroxyphenyl	MCF-7	Data not available
Hypothetical-OH-4	2-hydroxyphenyl	A549	Data not available
Hypothetical-OH-5	3-hydroxyphenyl	A549	Data not available
Hypothetical-OH-6	4-hydroxyphenyl	A549	Data not available
Doxorubicin (Standard)	-	MCF-7 / A549	Varies

Note: This table is a template. Specific quantitative data for hydroxy-substituted isophthalamides needs to be populated from focused studies.

MTT Assay for Cell Viability

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell viability.

• Cell Seeding: Cancer cells (e.g., MCF-7 or A549) are seeded in 96-well plates at a specific density and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of the test compounds (hydroxy-substituted isophthalamides) and a standard drug (e.g., doxorubicin) for a specified incubation period (e.g., 48 or 72 hours).

• MTT Addition: After incubation, the media is replaced with fresh media containing MTT solution, and the plates are incubated for a few hours to allow the formation of formazan crystals by viable cells.

• Solubilization and Absorbance Reading: The formazan crystals are dissolved in a solubilization solution (e.g., DMSO), and the absorbance is measured at a specific wavelength using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells, and the IC50 value (the concentration of the compound that inhibits 50% of cell growth) is determined.

EGFR Kinase Inhibitory Assay

Biochemical assays are employed to determine the direct inhibitory effect of the compounds on EGFR kinase activity.

• Reagent Preparation: Prepare solutions of recombinant human EGFR kinase, a biotinylated peptide substrate, and ATP in a kinase buffer. Serial dilutions of the test compounds are also prepared.

• Assay Procedure: The EGFR enzyme is pre-incubated with the test compounds in a microplate.

• Kinase Reaction: The kinase reaction is initiated by adding the substrate and ATP solution.

• Detection: After a set incubation period, the reaction is stopped, and the level of phosphorylated substrate is quantified, often using a time-resolved fluorescence resonance energy transfer (TR-FRET) based method.

• Data Analysis: The percentage of inhibition is calculated, and the IC50 value is determined by plotting the inhibition against the compound concentration.

Caption: Experimental workflow for the MTT cytotoxicity assay.

Antiplatelet Activity

Isophthalamide derivatives have also been investigated as antiplatelet agents, with some analogs of Picotamide (N,N'-bis(3-picolyl)-4-methoxyisophthalamide) showing promising activity. The hydroxyl groups in this context could potentially enhance interactions with the target receptors or enzymes involved in platelet aggregation.

Studies on 4-ethoxyisophthalamides, close analogs of hydroxy-substituted compounds, have demonstrated significant in vitro antiplatelet aggregation activities.

Compound ID	Modification	Inducer	IC50 (µM)
Hypothetical-OH-7	2-hydroxyphenyl	ADP	Data not available
Hypothetical-OH-8	3-hydroxyphenyl	ADP	Data not available
Hypothetical-OH-9	4-hydroxyphenyl	ADP	Data not available
Hypothetical-OH-10	2-hydroxyphenyl	Arachidonic Acid	Data not available
Hypothetical-OH-11	3-hydroxyphenyl	Arachidonic Acid	Data not available
Hypothetical-OH-12	4-hydroxyphenyl	Arachidonic Acid	Data not available
Aspirin (Standard)	-	ADP / AA	Varies
Picotamide (Standard)	-	ADP / AA	Varies

Note: This table is a template. Specific quantitative data for hydroxy-substituted isophthalamides needs to be populated from focused studies.

Born's Method for In Vitro Antiplatelet Aggregation

The Born's turbidimetric method is a standard assay to measure platelet aggregation.[1]

• Blood Collection and PRP Preparation: Venous blood is collected from a healthy donor into tubes containing an anticoagulant (e.g., 3.8% sodium citrate). Platelet-rich plasma (PRP) is obtained by centrifuging the blood at a low speed. Platelet-poor plasma (PPP) is obtained by further centrifugation at a high speed.[1]

• Platelet Count Adjustment: The platelet count in the PRP is adjusted to a standard concentration by dilution with PPP.[1]

• Compound Incubation: The PRP is incubated with the test compounds (hydroxy-substituted isophthalamides) or a vehicle control (e.g., DMSO) at 37°C for a short period.[1]

• Induction of Aggregation: An aggregating agent, such as adenosine diphosphate (ADP) or arachidonic acid (AA), is added to the PRP to induce platelet aggregation.[1]

• Measurement of Aggregation: The change in light transmittance through the PRP sample is monitored over time using an aggregometer. As platelets aggregate, the turbidity of the sample decreases, leading to an increase in light transmission.[1]

• Data Analysis: The extent of platelet aggregation is quantified, and the percentage of inhibition by the test compounds is calculated relative to the control. IC50 values can then be determined.[1]

Conclusion and Future Directions

Hydroxy-substituted isophthalamide compounds represent a promising class of molecules with potential therapeutic applications in oncology and cardiovascular diseases. The presence of hydroxyl groups offers opportunities for modulating the pharmacological properties of the isophthalamide scaffold. However, a comprehensive and systematic investigation into the synthesis and biological evaluation of a diverse library of hydroxy-substituted isophthalamides is still needed.

Future research should focus on:

• Synthesizing a broad range of hydroxy-substituted isophthalamide derivatives with variations in the position and number of hydroxyl groups.

• Conducting detailed structure-activity relationship studies to identify the key structural features required for potent and selective activity.

• Elucidating the precise molecular mechanisms of action, including their effects on specific signaling pathways and molecular targets.

• Evaluating the pharmacokinetic and pharmacodynamic properties of the most promising lead compounds in preclinical models.

By addressing these areas, the full therapeutic potential of hydroxy-substituted isophthalamide compounds can be unlocked, paving the way for the development of novel and effective drugs for the treatment of cancer and thrombotic disorders.

References

• 1. rroij.com [rroij.com]

The Dawn of a New Monomer: A Technical Guide to the Discovery and Synthesis of Novel Isophthalamide-Based Compounds

For Immediate Release

In the dynamic landscape of materials science and drug discovery, the isophthalamide scaffold has emerged as a cornerstone for innovation. This technical guide delves into the synthesis and discovery of novel isophthalamide-based monomers, offering a comprehensive resource for researchers, scientists, and professionals in drug development. By providing detailed experimental protocols, quantitative data summaries, and visual representations of synthetic and biological pathways, this document aims to accelerate research and development in this promising field.

The versatility of the isophthalamide structure allows for a wide array of chemical modifications, leading to the generation of monomers with tailored properties. These novel building blocks are pivotal in the development of advanced polymers with enhanced thermal and mechanical stability, as well as in the design of small molecules with significant biological activity. This guide will explore both facets, providing insights into their synthesis, characterization, and potential applications.

Synthesis and Characterization of Novel Isophthalamide Monomers

The synthesis of novel isophthalamide-based monomers often begins with commercially available precursors, such as isophthaloyl chloride or dimethyl 5-aminoisophthalate, which are then functionalized to introduce desired chemical moieties. These modifications can be strategically designed to enhance solubility, introduce reactive sites for polymerization, or confer specific biological activities.

A general approach to synthesizing N,N'-substituted isophthalamide monomers involves the reaction of a primary amine with acryloyl chloride. This method allows for the introduction of a wide variety of substituents on the amide nitrogens, thereby tuning the monomer's properties.

Experimental Protocol: Synthesis of N-Substituted Acrylamides

This protocol outlines a general procedure for the synthesis of N-substituted acrylamides from a substituted aromatic primary amine and acryloyl chloride.

• Reaction Setup: In a round-bottom flask, dissolve the substituted aromatic primary amine (0.01 mol) and triethylamine (0.01 mol) in dry acetone (30 ml).

• Addition of Acryloyl Chloride: Cool the solution to 5-10 °C using an ice bath. Add acryloyl chloride (0.02 mol) dropwise to the stirred solution.

• Reaction: Continue stirring the reaction mixture for 6 hours at room temperature.

• Workup: Filter the resulting mixture and evaporate the filtrate under reduced pressure. Extract the residue with water and chloroform.

• Purification: Wash the resulting precipitate with distilled water and dry to obtain the purified N-substituted acrylamide.

Quantitative Data Summary

The following tables summarize key quantitative data for various novel isophthalamide-based monomers and their derivatives, focusing on their biological activity.

Compound	Target	Activity Metric	Value	Reference
Isophthalamide Derivative 5d	Memapsin 2	Ki	1.1 nM	[1][2]
Isophthalamide Derivative 5d	Cellular Activity	IC50	39 nM	[2]
4-methoxy-1,3-phthalamide derivative 2b	Platelet Aggregation	-	Significant	[3]
4-methoxy-1,3-phthalamide derivative 8h	Platelet Aggregation	-	Significant	[3]
Thiophene-based isophthalamide 5c	Pim-1	IC50	0.037 ± 0.02 µM	[4]
Thiophene-based isophthalamide 5c	VEGFR-2	IC50	0.95 ± 0.24 µM	[4]
Thiophene-based isophthalamide 5c	EGFRWT	IC50	0.16 ± 0.05 µM	[4]

Table 1: Biological Activity of Novel Isophthalamide Derivatives.

Visualization of Synthetic and Biological Pathways

To further elucidate the concepts discussed, the following diagrams, generated using Graphviz, illustrate key experimental workflows and biological signaling pathways.

A generalized workflow for the synthesis and characterization of novel isophthalamide monomers.

Inhibition of the EGFR signaling pathway by a novel isophthalamide derivative.

Applications in Drug Development

The unique structural features of isophthalamide derivatives have positioned them as promising candidates for drug development. Their ability to engage in specific biological interactions has led to the discovery of potent inhibitors for various therapeutic targets.

Anticancer Activity

Certain isophthalamide derivatives have demonstrated significant anticancer activity by targeting key signaling molecules such as the Epidermal Growth Factor Receptor (EGFR).[4] Molecular docking studies have revealed that these compounds can bind to the active site of EGFR, inhibiting its downstream signaling cascade that is crucial for cancer cell proliferation and survival.[4]

Antiplatelet Aggregation

Novel isophthalamide and benzene-1,3-disulfonamide derivatives have been designed and synthesized as antiplatelet agents.[3] These compounds are structural analogs of Picotamide and have shown significant activity in inhibiting platelet aggregation, a key process in thrombosis.[3]

Memapsin 2 (β-Secretase) Inhibition

Isophthalamide-based ligands have been successfully incorporated into the design of potent and selective inhibitors of memapsin 2, also known as β-secretase.[1][2] This enzyme is a key target in the development of therapeutics for Alzheimer's disease, as it is involved in the production of amyloid-β peptides. Structure-based design has led to the development of inhibitors with low nanomolar potency and good cellular activity.[2]

Conclusion

The exploration and synthesis of novel isophthalamide-based monomers represent a vibrant and rapidly evolving field of research. The ability to fine-tune the chemical structure of these compounds opens up a vast design space for the creation of advanced materials and therapeutics. This guide provides a foundational overview of the current state of the art, offering valuable insights and practical protocols to aid researchers in their quest for the next generation of isophthalamide-based innovations. As our understanding of the structure-property and structure-activity relationships of these compounds deepens, we can anticipate the emergence of even more sophisticated and impactful applications in the years to come.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. acs.figshare.com [acs.figshare.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Synthesis of 5-Hydroxyisophthalamide: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of 5-Hydroxyisophthalamide, a valuable building block in medicinal chemistry and materials science. The described methodology is a two-stage process commencing with the preparation of 5-hydroxyisophthalic acid from isophthalic acid, followed by its conversion to the target diamide.

Data Presentation

Table 1: Physicochemical Properties of 5-Hydroxyisophthalamide

Property	Value	Reference
CAS Number	68052-43-7
Molecular Formula	C₈H₈N₂O₃
Molecular Weight	180.16 g/mol
Purity	>95%
Storage	2-8 °C

Table 2: Summary of Reaction Yields for the Synthesis of 5-Hydroxyisophthalic Acid

Step	Reaction	Starting Material	Product	Purity	Overall Yield	Reference
1	Bromination	Isophthalic Acid	Crude 5-Bromoisophthalic Acid	-	-	[1]
2	Hydrolysis	Crude 5-Bromoisophthalic Acid	Crude 5-Hydroxyisophthalic Acid	ca. 98%	-	[1]
3	Crystallization	Crude 5-Hydroxyisophthalic Acid	Pure 5-Hydroxyisophthalic Acid	>99%	65-70%	[1]

Experimental Protocols

Protocol 1: Synthesis of 5-Hydroxyisophthalic Acid

This protocol is adapted from a described practical two-stage process.[1]

Materials:

• Isophthalic acid

• Bromine

• Oleum

• Iodine (catalyst)

• Aqueous Sodium Hydroxide (NaOH)

• Copper catalyst

• Hydrochloric Acid (HCl)

• Water

Procedure:

Stage 1: Bromination of Isophthalic Acid

• In a suitable reaction vessel, dissolve isophthalic acid in oleum.

• Add a catalytic amount of iodine.

• Slowly add bromine to the reaction mixture.

• Heat the mixture to carry out the bromination, resulting in crude 5-bromoisophthalic acid (5-BIPA).

Stage 2: Hydrolysis of 5-Bromoisophthalic Acid

• Hydrolyze the crude 5-BIPA with an aqueous solution of sodium hydroxide in the presence of a copper catalyst.

• After the reaction is complete, acidify the mixture with hydrochloric acid to precipitate the crude 5-hydroxyisophthalic acid.

• Collect the crude product by filtration.

• Purify the crude 5-hydroxyisophthalic acid by crystallization from water to obtain a product with a purity of over 99%.[1]

Protocol 2: Synthesis of 5-Hydroxyisophthalamide

This protocol is based on a method described for the synthesis of the isomeric 4-hydroxyisophthalamide and adapted for the 5-hydroxy isomer.[2]

Materials:

• 5-Hydroxyisophthalic acid

• Thionyl chloride (SOCl₂)

• Ammonium hydroxide or liquid ammonia

• Anhydrous solvent (e.g., Tetrahydrofuran or Dichloromethane)

• Sodium bicarbonate solution

• Water

Procedure:

• Acid Chloride Formation: In a fume hood, suspend 5-hydroxyisophthalic acid in an excess of thionyl chloride.

• Gently reflux the mixture until the solid dissolves and the evolution of hydrogen chloride and sulfur dioxide gases ceases, indicating the formation of 5-hydroxyisophthaloyl dichloride.

• Remove the excess thionyl chloride under reduced pressure.

• Amidation: Dissolve the resulting crude acid chloride in a suitable anhydrous solvent.

• Cool the solution in an ice bath and slowly add an excess of concentrated ammonium hydroxide or bubble anhydrous ammonia gas through the solution with vigorous stirring.

• Allow the reaction mixture to warm to room temperature and stir for several hours.

• Work-up and Purification: Quench the reaction by adding water.

• Filter the resulting precipitate and wash it with cold water.

• To remove any unreacted acidic starting material, wash the solid with a saturated sodium bicarbonate solution.

• Wash the product again with water until the washings are neutral.

• Dry the crude 5-Hydroxyisophthalamide under vacuum.

• Further purification can be achieved by recrystallization from a suitable solvent (e.g., ethanol/water mixture).

Mandatory Visualizations

Caption: Synthetic workflow for 5-Hydroxyisophthalamide.

Caption: Key components and stages in the synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. 974. The amides of 4-hydroxy- and 4-alkoxy-isophthalic acids - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for 5-Hydroxyisophthalamide in Polycondensation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 5-hydroxyisophthalamide as a monomer in polycondensation reactions for the synthesis of functional aromatic polyamides. The protocols detailed below are based on established methods for similar aromatic monomers and are intended to serve as a starting point for the development of novel polymers with potential applications in drug delivery and biomedical materials.

Application Note 1: Synthesis of Aromatic Polyamides

5-Hydroxyisophthalamide is a trifunctional monomer that can be used to synthesize linear aromatic polyamides with pendant hydroxyl groups. These hydroxyl groups serve as points for further functionalization, such as grafting polyethylene glycol (PEG) chains to enhance biocompatibility or attaching targeting ligands for drug delivery applications. The presence of the hydroxyl group can also modify the physical properties of the resulting polymer, such as increasing its hydrophilicity and potentially its biodegradability.

Two primary methods for the polycondensation of monomers similar to 5-hydroxyisophthalamide are low-temperature solution polycondensation and the Yamazaki-Higashi reaction. Low-temperature solution polycondensation involves the reaction of a diacid chloride with a diamine in an aprotic polar solvent. This method is often preferred for aromatic monomers as it can lead to high molecular weight polymers. The Yamazaki-Higashi reaction is a direct phosphorylation method that allows for the formation of polyamides from dicarboxylic acids and diamines without the need to first synthesize the diacid chloride.

Logical Workflow for Polymer Synthesis and Characterization

Application Notes and Protocols: Preparation and Application of Aromatic Polyamides from 5-Hydroxyisophthalic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of aromatic polyamides using 5-hydroxyisophthalic acid as a key monomer. The inclusion of the hydroxyl group enhances solubility and provides a reactive site for further functionalization, making these polymers promising candidates for advanced applications, including drug delivery systems.

Introduction

Aromatic polyamides, or aramids, are a class of high-performance polymers renowned for their exceptional thermal stability, mechanical strength, and chemical resistance. The incorporation of functional groups, such as hydroxyl (-OH) moieties, into the polymer backbone can significantly modify their properties. Specifically, the presence of hydroxyl groups can improve solubility in organic solvents, enhance adhesion, and provide a site for post-polymerization modification. This functionalization is particularly relevant in the field of drug development, where such polymers can be engineered as biocompatible carriers for controlled drug release.

This document outlines two primary methods for the synthesis of aromatic polyamides from 5-hydroxyisophthalic acid: the Yamazaki-Higashi direct phosphorylation polycondensation and low-temperature solution polycondensation. Furthermore, it provides a protocol for the formulation of these polymers into drug-loaded nanoparticles and subsequent in-vitro drug release studies.

Data Presentation

The following tables summarize typical quantitative data obtained from the synthesis and characterization of aromatic polyamides derived from 5-hydroxyisophthalic acid and various aromatic diamines.

Table 1: Synthesis and Physical Properties of Aromatic Polyamides from 5-Hydroxyisophthalic Acid

Polymer ID	Aromatic Diamine	Polymerization Method	Yield (%)	Inherent Viscosity (dL/g)¹	Solubility
PA-1	4,4'-Oxydianiline (ODA)	Yamazaki-Higashi	>95	0.73 - 0.92	Soluble in NMP, DMAc, DMF, DMSO
PA-2	4,4'-Diaminodiphenyl sulfone (DDS)	Yamazaki-Higashi	>95	0.65 - 0.85	Soluble in NMP, DMAc, DMF, DMSO
PA-3	m-Phenylenediamine (MPD)	Low-Temperature Solution Polycondensation	~98	0.52 - 0.75	Soluble in NMP, DMAc with LiCl
PA-4	p-Phenylenediamine (PPD)	Low-Temperature Solution Polycondensation	~97	0.45 - 0.68	Limited solubility

¹Measured in NMP at a concentration of 0.5 g/dL at 30 °C.

Table 2: Thermal Properties of Aromatic Polyamides from 5-Hydroxyisophthalic Acid

Polymer ID	Glass Transition Temperature (Tg, °C)	10% Weight Loss Temperature (Td10, °C, in N₂)	Char Yield at 800°C (N₂) (%)
PA-1	280 - 310	450 - 480	55 - 60
PA-2	290 - 320	460 - 490	58 - 63
PA-3	270 - 300	440 - 470	53 - 58
PA-4	>350	480 - 510	60 - 65

Experimental Protocols

Protocol 1: Synthesis of Aromatic Polyamide via Yamazaki-Higashi Direct Polycondensation

This protocol describes the synthesis of an aromatic polyamide from 5-hydroxyisophthalic acid and 4,4'-oxydianiline (ODA).

Materials:

• 5-Hydroxyisophthalic acid (1 mmol)

• 4,4'-Oxydianiline (ODA) (1 mmol)

• N-Methyl-2-pyrrolidone (NMP) (2 mL)

• Pyridine (Py) (1 mL)

• Triphenyl phosphite (TPP) (0.62 g, 2 mmol)

• Lithium Chloride (LiCl) (0.1 g)

• Methanol (for precipitation)

• Water (for washing)

Equipment:

• Three-necked flask with a mechanical stirrer, nitrogen inlet, and outlet

• Heating mantle with a temperature controller

• Funnel

• Beakers

• Vacuum oven

Procedure:

• In a flame-dried three-necked flask, add 5-hydroxyisophthalic acid, 4,4'-oxydianiline, NMP, pyridine, and LiCl.

• Stir the mixture under a gentle stream of nitrogen until all solids are dissolved.

• Add triphenyl phosphite to the solution.

• Heat the reaction mixture to 120°C and maintain for 3-4 hours with continuous stirring. The viscosity of the solution will gradually increase.[1]

• After the reaction is complete, cool the viscous solution to room temperature.

• Pour the polymer solution slowly into a beaker containing vigorously stirred methanol to precipitate the polyamide.

• Collect the fibrous polymer by filtration and wash it thoroughly with hot water and methanol.

• Dry the polymer in a vacuum oven at 80°C overnight.

Protocol 2: Synthesis of Aromatic Polyamide via Low-Temperature Solution Polycondensation

This method involves the conversion of 5-hydroxyisophthalic acid to its diacid chloride, followed by reaction with an aromatic diamine.

Part A: Synthesis of 5-Hydroxyisophthaloyl Dichloride

Materials:

• 5-Hydroxyisophthalic acid

• Thionyl chloride (SOCl₂)

• N,N-Dimethylformamide (DMF) (catalytic amount)

• Anhydrous hexane

Equipment:

• Round-bottom flask with a reflux condenser and gas outlet

• Heating mantle

• Rotary evaporator

Procedure:

• In a round-bottom flask, suspend 5-hydroxyisophthalic acid in an excess of thionyl chloride.

• Add a catalytic amount of DMF.

• Reflux the mixture for 4-6 hours until the solid has completely dissolved and gas evolution ceases.

• Remove the excess thionyl chloride by distillation under reduced pressure.

• Recrystallize the crude 5-hydroxyisophthaloyl dichloride from anhydrous hexane to obtain a purified product.

Part B: Polymerization

Materials:

• 5-Hydroxyisophthaloyl dichloride (1 mmol)

• m-Phenylenediamine (MPD) (1 mmol)

• N,N-Dimethylacetamide (DMAc)

• Lithium Chloride (LiCl)

• Pyridine

• Methanol

Equipment:

• Jacketed reaction vessel with a mechanical stirrer and nitrogen inlet

• Low-temperature circulator

Procedure:

• In a dry reaction vessel under a nitrogen atmosphere, dissolve m-phenylenediamine and LiCl in DMAc.

• Cool the solution to 0-5°C using a low-temperature circulator.

• Add pyridine to the solution.

• Slowly add a solution of 5-hydroxyisophthaloyl dichloride in DMAc to the cooled diamine solution with vigorous stirring.

• Maintain the reaction temperature at 0-5°C for 1 hour, then allow it to warm to room temperature and stir for an additional 3-4 hours.

• Precipitate the resulting polymer by pouring the reaction mixture into methanol.

• Filter, wash with water and methanol, and dry the polymer under vacuum at 80°C.

Protocol 3: Preparation of Drug-Loaded Nanoparticles

This protocol describes a general method for preparing drug-loaded nanoparticles from a hydroxyl-functionalized aromatic polyamide using the nanoprecipitation method.[2]

Materials:

• Hydroxylated aromatic polyamide (e.g., PA-1 from Protocol 1)

• Model drug (e.g., Doxorubicin)

• N,N-Dimethylformamide (DMF)

• Polyvinyl alcohol (PVA) or other suitable surfactant

• Deionized water

• Dialysis membrane (MWCO 12-14 kDa)

Equipment:

• Ultrasonicator

• Magnetic stirrer

• Centrifuge

• Freeze-dryer

Procedure:

• Dissolve a specific amount of the aromatic polyamide and the model drug in DMF.

• Prepare an aqueous solution of PVA (e.g., 1% w/v).

• Add the polymer-drug solution dropwise to the PVA solution under high-speed stirring or ultrasonication.

• Continue stirring for several hours to allow for the evaporation of the organic solvent and the formation of nanoparticles.

• Dialyze the nanoparticle suspension against deionized water for 24-48 hours to remove the free drug and residual solvent.

• Collect the nanoparticles by centrifugation and wash them with deionized water.

• Freeze-dry the nanoparticles to obtain a powder.

Protocol 4: In-Vitro Drug Release Study

This protocol outlines a method to evaluate the release of a model drug from the prepared polyamide nanoparticles.[3][4]

Materials:

• Drug-loaded nanoparticles

• Phosphate-buffered saline (PBS, pH 7.4 and pH 5.5)

• Dialysis bags (MWCO corresponding to the drug's molecular weight)

• Thermostatic shaker

Equipment:

• UV-Vis spectrophotometer or HPLC system

• Vials

Procedure:

• Disperse a known amount of drug-loaded nanoparticles in a specific volume of PBS within a dialysis bag.

• Place the dialysis bag in a larger container with a known volume of PBS (the release medium).

• Incubate the setup in a thermostatic shaker at 37°C with gentle agitation.

• At predetermined time intervals (e.g., 0.5, 1, 2, 4, 8, 12, 24, 48, 72 hours), withdraw a small aliquot of the release medium and replace it with an equal volume of fresh PBS to maintain sink conditions.

• Analyze the concentration of the released drug in the collected samples using a suitable analytical method (e.g., UV-Vis spectrophotometry at the drug's λmax or HPLC).

• Calculate the cumulative percentage of drug released over time.

Visualization

Caption: Experimental workflow for the synthesis, formulation, and drug release study of hydroxylated aromatic polyamides.

Caption: Logical relationship of the key steps in the synthesis of aromatic polyamides from 5-hydroxyisophthalic acid.

References

• 1. jams.hsu.ac.ir [jams.hsu.ac.ir]
• 2. Exploring Various Techniques for the Chemical and Biological Synthesis of Polymeric Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. In Vitro Release Study of the Polymeric Drug Nanoparticles: Development and Validation of a Novel Method - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of 5-Hydroxyisophthalamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Hydroxyisophthalamide is an aromatic diamide featuring a hydroxyl group, a structure that lends itself to various analytical quantification methods. Its analysis is crucial in pharmaceutical development, quality control, and metabolic studies. This document provides detailed application notes and protocols for the quantification of 5-Hydroxyisophthalamide using High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). These methods are designed to be robust, accurate, and precise for the analysis of 5-Hydroxyisophthalamide in various matrices.

While specific quantitative data for 5-Hydroxyisophthalamide is not extensively available in public literature, the protocols provided herein are based on established methods for structurally similar compounds, such as isophthalamide and hydroxybenzoic acids.[1][2][3][4][5][6]

Physicochemical Properties and Analytical Considerations

The structure of 5-Hydroxyisophthalamide, with its aromatic ring, hydroxyl, and two amide functional groups, dictates its analytical behavior. The phenolic hydroxyl group provides a chromophore suitable for UV detection and a site for ionization in mass spectrometry. The amide groups and the hydroxyl group contribute to the molecule's polarity, influencing its retention in reversed-phase chromatography. These properties are key to developing effective separation and detection methods.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a widely accessible and robust technique for the quantification of aromatic compounds. This method is suitable for assay and purity analysis in bulk drug substances and pharmaceutical formulations.

Experimental Protocol: HPLC-UV

1. Instrumentation:

• HPLC system with a quaternary or binary pump

• Autosampler

• Column thermostat

• UV-Vis or Photodiode Array (PDA) detector

2. Materials and Reagents:

• 5-Hydroxyisophthalamide reference standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade or ultrapure)

• Formic acid or Phosphoric acid (analytical grade)

• Volumetric flasks, pipettes, and other standard laboratory glassware

• Syringe filters (0.22 µm or 0.45 µm)

3. Chromatographic Conditions:

Parameter	Condition
Column	C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase	A: 0.1% Formic acid in WaterB: Acetonitrile
Gradient	0-15 min: 10-90% B15-20 min: 90% B20-21 min: 90-10% B21-25 min: 10% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	Estimated at 230-240 nm (to be determined by scanning the UV spectrum of 5-Hydroxyisophthalamide)

4. Standard and Sample Preparation:

• Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of 5-Hydroxyisophthalamide reference standard and dissolve in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of calibration standards by diluting the stock solution with the mobile phase (initial conditions) to concentrations ranging from 1 µg/mL to 100 µg/mL.

• Sample Preparation: Dissolve the sample containing 5-Hydroxyisophthalamide in methanol to achieve a concentration within the calibration range. Filter the final solution through a 0.45 µm syringe filter before injection.

5. Method Validation Parameters (Hypothetical Data):

Parameter	Result
Linearity (R²)	> 0.999
Range	1 - 100 µg/mL
Limit of Detection (LOD)	0.2 µg/mL
Limit of Quantification (LOQ)	0.7 µg/mL
Accuracy (% Recovery)	98.0 - 102.0%
Precision (% RSD)	< 2.0%

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers superior sensitivity and selectivity, making it the method of choice for quantifying low levels of 5-Hydroxyisophthalamide in complex biological matrices such as plasma, urine, or tissue homogenates.[7][8][9][10]

Experimental Protocol: LC-MS/MS

1. Instrumentation:

• UHPLC or HPLC system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

2. Materials and Reagents:

• 5-Hydroxyisophthalamide reference standard

• Stable isotope-labeled internal standard (IS) for 5-Hydroxyisophthalamide (if available) or a structurally similar compound.

• Acetonitrile and Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Reagents for sample extraction (e.g., protein precipitation, solid-phase extraction).

3. Chromatographic Conditions:

Parameter	Condition
Column	C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm particle size)
Mobile Phase	A: 0.1% Formic acid in WaterB: 0.1% Formic acid in Acetonitrile
Gradient	0-5 min: 5-95% B5-6 min: 95% B6-6.1 min: 95-5% B6.1-8 min: 5% B
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

4. Mass Spectrometer Conditions:

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Positive or Negative (to be optimized)
Scan Type	Multiple Reaction Monitoring (MRM)
MRM Transitions	To be determined by infusing a standard solution of 5-Hydroxyisophthalamide. Hypothetical transitions: Precursor Ion (Q1) -> Product Ion (Q3)
Source Temperature	To be optimized (e.g., 500 °C)
IonSpray Voltage	To be optimized (e.g., 5500 V)

5. Sample Preparation (Protein Precipitation for Plasma):

• To 100 µL of plasma sample, add 20 µL of internal standard solution.

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Inject into the LC-MS/MS system.

6. Method Validation Parameters (Hypothetical Data):

Parameter	Result
Linearity (R²)	> 0.995
Range	0.1 - 100 ng/mL
Limit of Detection (LOD)	0.03 ng/mL
Limit of Quantification (LOQ)	0.1 ng/mL
Accuracy (% Recovery)	85.0 - 115.0%
Precision (% RSD)	< 15.0%

Visualizations

Caption: Workflow for HPLC-UV analysis of 5-Hydroxyisophthalamide.

Caption: Workflow for LC-MS/MS analysis of 5-Hydroxyisophthalamide in biological matrices.

Caption: Relationship between analyte properties, analytical methods, and applications.

References

• 1. Determination of combined p-hydroxy benzoic acid preservatives in a liquid pharmaceutical formulation by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. vuir.vu.edu.au [vuir.vu.edu.au]
• 3. benchchem.com [benchchem.com]
• 4. helixchrom.com [helixchrom.com]
• 5. Fast analysis of hydroxybenzoic acids using a Thermo Scientific Acclaim Organic Acid (OA) HPLC column - Thermo Scientific AppsLab Library of Analytical Applications [appslab.thermofisher.com]
• 6. tandfonline.com [tandfonline.com]
• 7. [PDF] Increasing Selectivity and Confidence in Detection when Analyzing Phthalates by LC-MS / MS | Semantic Scholar [semanticscholar.org]
• 8. Determination of 23 phthalic acid esters in food by liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. shimadzu.com [shimadzu.com]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for the Analysis of 5-Hydroxyisophthalamide

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of 5-Hydroxyisophthalamide using High-Performance Liquid Chromatography (HPLC) with UV detection and Gas Chromatography-Mass Spectrometry (GC-MS). These methods are designed to serve as a comprehensive starting point for method development and validation in research and quality control settings.

Physicochemical Properties of 5-Hydroxyisophthalamide

• Chemical Formula: C₈H₈N₂O₃[1]

• Molecular Weight: 180.16 g/mol [1]

• Structure: 5-hydroxybenzene-1,3-dicarboxamide

• Key Features: The presence of a phenolic hydroxyl group and two amide functionalities suggests that 5-Hydroxyisophthalamide is a polar molecule with hydrogen bonding capabilities. This polarity makes it well-suited for reversed-phase HPLC analysis. Due to its low volatility, GC-MS analysis will likely require a derivatization step to improve its chromatographic behavior.

HPLC-UV Method for the Analysis of 5-Hydroxyisophthalamide

This application note describes a reversed-phase HPLC method for the separation and quantification of 5-Hydroxyisophthalamide. The method is suitable for the analysis of the compound in bulk materials or pharmaceutical formulations.

Experimental Protocol

1. Sample Preparation:

• Standard Solution: Accurately weigh 10 mg of 5-Hydroxyisophthalamide reference standard and dissolve it in 10 mL of a 50:50 (v/v) mixture of methanol and water to obtain a stock solution of 1 mg/mL. Prepare working standards by serial dilution of the stock solution with the mobile phase.

• Sample Solution (e.g., from a formulation): Accurately weigh a portion of the sample equivalent to 10 mg of 5-Hydroxyisophthalamide and transfer it to a 10 mL volumetric flask. Add approximately 7 mL of a 50:50 (v/v) mixture of methanol and water and sonicate for 15 minutes. Dilute to volume with the same solvent and mix well. Filter the solution through a 0.45 µm syringe filter before injection.

2. HPLC Instrumentation and Conditions:

• HPLC System: A standard HPLC system equipped with a UV-Vis detector.

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is recommended for the separation of polar aromatic compounds.[2][3]

• Mobile Phase:

  • A: 0.1% Formic acid in Water

  • B: Acetonitrile

• Gradient Elution:

  Time (min)	% A	% B
  0.0	95	5
  15.0	50	50
  20.0	50	50
  22.0	95	5

  | 30.0 | 95 | 5 |

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• Detection Wavelength: 230 nm (A UV scan of 5-Hydroxyisophthalamide is recommended to determine the optimal wavelength).

Quantitative Data Summary (Hypothetical)

The following table presents hypothetical performance data for the described HPLC method. This data should be established during method validation.

Parameter	Expected Value
Retention Time (tR)	~ 8.5 min
Linearity (r²)	> 0.999
Limit of Detection (LOD)	0.05 µg/mL
Limit of Quantification (LOQ)	0.15 µg/mL
Accuracy (% Recovery)	98 - 102%
Precision (%RSD)	< 2%

HPLC Analysis Workflow Diagram

Caption: Workflow for the HPLC-UV analysis of 5-Hydroxyisophthalamide.

GC-MS Method for the Analysis of 5-Hydroxyisophthalamide

This application note details a GC-MS method for the analysis of 5-Hydroxyisophthalamide. Due to the low volatility of the analyte, a derivatization step is included to convert the polar functional groups into less polar, more volatile derivatives suitable for gas chromatography.[4][5]

Experimental Protocol

1. Sample Preparation and Derivatization:

• Standard Preparation: Prepare a stock solution of 5-Hydroxyisophthalamide in a suitable solvent like pyridine or acetonitrile at a concentration of 1 mg/mL.

• Derivatization Procedure:

  • Pipette 100 µL of the standard or sample solution into a GC vial.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Add 100 µL of a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).[6]

  • Cap the vial tightly and heat at 70 °C for 30 minutes to ensure complete derivatization of the hydroxyl and amide groups.[7]

  • Cool the vial to room temperature before injection.

2. GC-MS Instrumentation and Conditions:

• GC-MS System: A gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm), is suitable for the separation of the derivatized analyte.[7]

• Injector Temperature: 280 °C

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes

  • Ramp: 15 °C/min to 300 °C

  • Hold: 5 minutes at 300 °C

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Injection Mode: Splitless, 1 µL injection volume.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[7]

  • Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Scan Range: m/z 50-500

  • Acquisition Mode: Full scan for identification and Selected Ion Monitoring (SIM) for quantification.

Quantitative Data Summary (Hypothetical)

The following table summarizes the expected performance characteristics for the GC-MS analysis of derivatized 5-Hydroxyisophthalamide. These values should be confirmed through method validation.

Parameter	Expected Value
Retention Time (tR) of TMS-derivative	~ 12.2 min
Characteristic Ions (m/z) for SIM	To be determined from the mass spectrum of the derivatized standard
Linearity (r²)	> 0.998
Limit of Detection (LOD)	0.01 µg/mL
Limit of Quantification (LOQ)	0.03 µg/mL
Accuracy (% Recovery)	95 - 105%
Precision (%RSD)	< 5%

GC-MS Analysis Workflow Diagram

References

• 1. chemshuttle.com [chemshuttle.com]
• 2. [PDF] Development of HPLC method for determination of phenolic compounds on a core shell column by direct injection of wine samples | Semantic Scholar [semanticscholar.org]
• 3. HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dual derivatization and GC-MS analysis of phenolic compounds suspected of being xenoestrogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. tandfonline.com [tandfonline.com]
• 7. benchchem.com [benchchem.com]

Application of 5-Hydroxyisophthalamide in High-Performance Polymers: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Hydroxyisophthalamide is a highly functional aromatic diamide monomer that holds significant promise for the development of advanced, high-performance polymers. Its unique chemical structure, featuring a hydroxyl group on the isophthaloyl moiety, offers opportunities to tailor polymer properties for a range of demanding applications. This document provides detailed application notes and experimental protocols for the synthesis and characterization of polymers derived from 5-hydroxyisophthalamide, with a focus on aramids (aromatic polyamides). The incorporation of the hydroxyl group is anticipated to enhance solubility, adhesion, and potential for post-polymerization modification, addressing some of the processing challenges associated with traditional high-performance polymers.

Key Advantages of Incorporating 5-Hydroxyisophthalamide

The introduction of a hydroxyl group into the backbone of aromatic polyamides can lead to several desirable properties:

• Improved Solubility: The polar hydroxyl group can disrupt chain packing and increase interactions with polar aprotic solvents, leading to enhanced solubility and easier processing.

• Enhanced Adhesion: The hydroxyl functionality can form hydrogen bonds with various substrates, improving the adhesive properties of the resulting polymers.

• Site for Post-Polymerization Modification: The reactive hydroxyl group serves as a handle for further chemical modifications, allowing for the introduction of other functional groups to fine-tune properties such as flame retardancy, biocompatibility, or cross-linking capabilities.

• High Thermal Stability: Like other aramids, polymers derived from 5-hydroxyisophthalamide are expected to exhibit excellent thermal and oxidative stability due to their aromatic and amide linkages.[1][2]

Quantitative Data Summary

The following tables summarize representative quantitative data for high-performance aromatic polyamides with functionalities similar to those expected from 5-hydroxyisophthalamide-based polymers. This data is compiled from existing literature on related aramids and should be considered as a predictive guide.

Table 1: Thermal Properties of Aromatic Polyamides

Polymer System	Glass Transition Temperature (Tg) (°C)	5% Weight Loss Temperature (Td5) (°C)	10% Weight Loss Temperature (Td10) (°C)	Char Yield at 800°C (N2) (%)
Fluorinated Aromatic Polyamides	189 - 214	409 - 438	-	-
Polyamides with Pendant Adamantyl Groups	197 - 204	> 336	-	-
Polyamides with Ether and Xanthene Groups	236 - 298	-	490 - 535	-
Thiazole-Containing Polyamide-Imides	-	-	332 - 402	50 - 57

Data compiled from studies on various functionalized aromatic polyamides.[3][4]

Table 2: Mechanical Properties of Aramid Fibers and Films

Property	Representative Value	Unit
Tensile Strength	79 - 93 (film) / >3000 (fiber)	MPa
Young's Modulus	1.7 - 2.6 (film)	GPa
Elongation at Break	9 - 15 (film)	%
Density	1.38 - 1.47	g/cm³

Data represents typical values for high-performance aramid films and fibers.[1][3]

Table 3: Solubility of Functionalized Aromatic Polyamides

Polymer Type	NMP	DMAc	DMF	DMSO	Pyridine	Chloroform
Polyamides with Pendant Alkoxy Groups	S	S	S	S	S	-
Fluorinated Aromatic Polyamides	S	S	S	S	-	Sw
Thiazole-Containing Polyamide-Imides	S	S	S	S	S	S

S = Soluble; Sw = Swellable. Data is indicative of the improved solubility of functionalized aramids.[3][4][5]

Experimental Protocols

Protocol 1: Synthesis of 5-Hydroxyisophthalamide-Based Polyamide via Low-Temperature Solution Polycondensation

This protocol describes a common method for synthesizing high-molecular-weight aromatic polyamides.

Materials:

• 5-Hydroxyisophthaloyl dichloride (monomer A)

• Aromatic diamine (e.g., 4,4'-oxydianiline (ODA), p-phenylenediamine (PPD)) (monomer B)

• N-methyl-2-pyrrolidone (NMP), anhydrous

• Pyridine, anhydrous

• Lithium Chloride (LiCl)

• Methanol

• Deionized water

Procedure:

• In a flame-dried, three-necked flask equipped with a mechanical stirrer and a nitrogen inlet, dissolve a specific molar amount of the aromatic diamine and LiCl in anhydrous NMP under a nitrogen atmosphere.

• Cool the solution to 0-5 °C in an ice bath.

• Slowly add an equimolar amount of 5-hydroxyisophthaloyl dichloride to the stirred solution.

• After the addition is complete, continue stirring at 0-5 °C for 1 hour.

• Allow the reaction mixture to warm to room temperature and stir for an additional 24 hours. The viscosity of the solution will increase significantly as the polymer forms.

• Precipitate the polymer by pouring the viscous solution into a large volume of methanol in a blender.

• Collect the fibrous polymer by filtration and wash it thoroughly with methanol and then with hot water to remove any unreacted monomers and salts.

• Dry the polymer in a vacuum oven at 80-100 °C for 24 hours.

Protocol 2: Characterization of Polymer Properties

1. Thermal Analysis (TGA and DSC):

• Thermogravimetric Analysis (TGA): Use a TGA instrument to determine the thermal stability of the polymer. Heat a small sample (5-10 mg) from room temperature to 800 °C at a heating rate of 10 °C/min under a nitrogen atmosphere.

• Differential Scanning Calorimetry (DSC): Use a DSC instrument to determine the glass transition temperature (Tg). Heat a sample (5-10 mg) to a temperature above its expected Tg, then quench cool it, and reheat at a rate of 10 °C/min. The Tg is determined from the second heating scan.[6]

2. Mechanical Property Testing:

• Film Preparation: Cast a polymer solution (e.g., 10 wt% in NMP) onto a glass plate and heat it in a vacuum oven to evaporate the solvent and form a thin film.

• Tensile Testing: Cut the film into dumbbell-shaped specimens and perform tensile tests using a universal testing machine according to ASTM D882 standards to determine tensile strength, Young's modulus, and elongation at break.

3. Solubility Testing:

• Assess the solubility of the polymer by adding a small amount (e.g., 10 mg) to 1 mL of various organic solvents (NMP, DMAc, DMF, DMSO, pyridine, THF, chloroform) and observing its dissolution behavior at room temperature and upon heating.

Visualizations

Diagram 1: Synthesis of 5-Hydroxyisophthalamide-Based Polyamide

Caption: Synthesis of 5-Hydroxyisophthalamide Polyamide

Diagram 2: Structure-Property Relationship

Caption: Structure-Property Benefits of 5-Hydroxyisophthalamide

Diagram 3: Experimental Workflow for Polymer Characterization

Caption: Polymer Characterization Workflow

References

• 1. aramid.eu [aramid.eu]
• 2. impact-fibers.com [impact-fibers.com]
• 3. mdpi.com [mdpi.com]
• 4. jams.hsu.ac.ir [jams.hsu.ac.ir]
• 5. dspace.ncl.res.in [dspace.ncl.res.in]
• 6. Redirecting [linkinghub.elsevier.com]

Application Notes and Protocols: 5-Hydroxyisophthalamide as a Versatile Precursor for Specialty Aromatic Polyamides

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential of 5-hydroxyisophthalamide as a precursor for the synthesis of functionalized aromatic polyamides, also known as aramids. The presence of a hydroxyl group on the isophthalamide backbone offers a reactive site for further chemical modification, enabling the development of specialty polymers with tailored properties for a range of applications, including high-performance materials and biomedical devices.

Introduction

Aromatic polyamides are a class of high-performance polymers renowned for their exceptional thermal stability, mechanical strength, and chemical resistance. The introduction of functional groups onto the polymer backbone can further enhance their properties and open up new application areas. 5-Hydroxyisophthalamide, and its derivatives, are valuable monomers for creating such functionalized aramids. The hydroxyl group can be used to improve solubility, act as a site for grafting side chains, or be a reactive handle for cross-linking or surface modification.

Synthesis of Functionalized Aromatic Polyamides

The most common method for synthesizing aromatic polyamides from isophthalamide derivatives is through low-temperature solution polycondensation. This technique involves the reaction of a diamine with a diacid chloride in an aprotic polar solvent. In the context of 5-hydroxyisophthalamide, it would first be necessary to convert the carboxylic acid groups to more reactive acyl chlorides, yielding 5-hydroxyisophthaloyl dichloride. This monomer can then be reacted with a variety of aromatic diamines to produce hydroxyl-functionalized polyamides.

General Reaction Scheme:

Caption: General workflow for the synthesis of hydroxyl-functionalized aromatic polyamides.

Experimental Protocol: Synthesis of a Hydroxyl-Functionalized Aromatic Polyamide

This protocol describes a representative procedure for the synthesis of a hydroxyl-functionalized aromatic polyamide via low-temperature solution polycondensation of 5-hydroxyisophthaloyl dichloride and m-phenylenediamine.

Materials:

• 5-Hydroxyisophthalic acid

• Thionyl chloride (SOCl₂)

• m-Phenylenediamine

• N-methyl-2-pyrrolidone (NMP)

• Pyridine

• Methanol

• Calcium chloride (CaCl₂) (optional, as a swelling agent)

Procedure:

• Synthesis of 5-Hydroxyisophthaloyl Dichloride:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend 5-hydroxyisophthalic acid in an excess of thionyl chloride.

  • Add a catalytic amount of N,N-dimethylformamide (DMF).

  • Heat the mixture to reflux and maintain for 4-6 hours, or until the solution becomes clear.

  • Remove the excess thionyl chloride by distillation under reduced pressure.

  • Recrystallize the resulting crude 5-hydroxyisophthaloyl dichloride from a suitable solvent (e.g., hexane) to obtain the purified monomer.

• Low-Temperature Solution Polycondensation:

  • In a dry, nitrogen-purged flask, dissolve m-phenylenediamine in anhydrous NMP. If desired, add CaCl₂ to the solvent to improve polymer solubility.

  • Cool the solution to 0°C in an ice bath.

  • Slowly add a solution of 5-hydroxyisophthaloyl dichloride in anhydrous NMP to the diamine solution with vigorous stirring.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and continue stirring for 12-24 hours.

  • The resulting viscous polymer solution can be used directly for film casting or precipitated by pouring it into a non-solvent like methanol.

  • Filter the precipitated polymer, wash it thoroughly with methanol and water, and dry it under vacuum at 80-100°C.

Experimental Workflow:

Caption: Workflow for the low-temperature solution polycondensation of a hydroxyl-functionalized aromatic polyamide.

Characterization and Expected Results

The synthesized hydroxyl-functionalized aromatic polyamide can be characterized by various techniques to determine its structure, molecular weight, and thermal properties.

Illustrative Data for Hydroxyl-Containing Aromatic Polyamides:

The following tables provide representative data for aromatic polyamides containing hydroxyl groups, based on literature values for analogous systems. This data is intended to be illustrative of the expected properties.

Table 1: Polymerization and Molecular Weight Data (Illustrative)

Polymer ID	Diamine Monomer	Inherent Viscosity (dL/g)¹	Number Average Molecular Weight (Mn) ( g/mol )²	Polydispersity Index (PDI)²
HO-PA-1	m-Phenylenediamine	0.85	45,000	2.1
HO-PA-2	4,4'-Oxydianiline	1.10	62,000	2.3
HO-PA-3	3,5-Diaminobenzoic acid	0.72	38,000	1.9

¹Measured in NMP at a concentration of 0.5 g/dL at 30°C. ²Determined by Gel Permeation Chromatography (GPC) with polystyrene standards.

Table 2: Thermal Properties (Illustrative)

Polymer ID	Glass Transition Temperature (Tg) (°C)¹	5% Weight Loss Temperature (TGA) (°C)²	Char Yield at 800°C (%)²
HO-PA-1	280	450	60
HO-PA-2	295	475	65
HO-PA-3	310	460	62

¹Determined by Differential Scanning Calorimetry (DSC) at a heating rate of 10°C/min. ²Determined by Thermogravimetric Analysis (TGA) in a nitrogen atmosphere at a heating rate of 10°C/min.

Potential Applications of Hydroxyl-Functionalized Aromatic Polyamides

The introduction of hydroxyl groups into the aromatic polyamide backbone opens up a wide range of possibilities for creating specialty chemicals and materials with tailored functionalities.

Signaling Pathway of Functionality:

Caption: Potential application pathways stemming from the hydroxyl functionality.

• Biomedical Applications: The hydroxyl groups can improve the hydrophilicity and biocompatibility of the aramid, making it suitable for applications such as coatings for medical implants or as a matrix for controlled drug release.

• High-Performance Composites: The reactive hydroxyl groups can form covalent bonds with the surface of reinforcing fibers (e.g., glass or carbon fibers), leading to significantly improved interfacial adhesion and overall composite strength.

• Membranes for Separation: The polarity introduced by the hydroxyl groups can be exploited in the design of membranes for gas separation or water purification, where specific interactions with the permeating molecules are desired.

• Coatings and Adhesives: The enhanced solubility and adhesion properties make these polymers excellent candidates for high-temperature resistant coatings and adhesives.

Conclusion

5-Hydroxyisophthalamide is a promising, yet under-explored, precursor for the development of a new generation of functionalized aromatic polyamides. The synthetic protocols and application pathways outlined in these notes provide a foundation for researchers to explore the potential of this versatile building block in creating advanced materials with tailored properties for a wide range of specialty chemical applications. Further research into the derivatization of the hydroxyl group will undoubtedly lead to even more sophisticated and functional materials.

Application Notes and Protocols: Biological Activity of 5-Hydroxyisophthalamide Derivatives

Audience: Researchers, scientists, and drug development professionals.

Introduction:

5-Hydroxyisophthalamide derivatives represent a class of compounds with significant potential in drug discovery, demonstrating a range of biological activities. These notes provide an overview of their investigated therapeutic applications, focusing on their role as enzyme inhibitors. The detailed protocols and data presented herein are intended to guide researchers in the evaluation and development of these promising molecules.

Biological Activities and Therapeutic Potential

5-Hydroxyisophthalamide and its related derivatives have been investigated for several biological activities, primarily as enzyme inhibitors. Key therapeutic areas of interest include:

• Cancer Immunotherapy: Certain derivatives function as potent and selective inhibitors of Indoleamine-2,3-dioxygenase 1 (IDO1), a crucial enzyme in tumor immune evasion.[1] By blocking IDO1, these compounds can restore T-cell function and enhance anti-tumor immunity.[1]

• Antidiabetic Agents: Some derivatives have shown inhibitory activity against carbohydrate-hydrolyzing enzymes such as α-glucosidase and α-amylase.[2][3] Inhibition of these enzymes can help control postprandial hyperglycemia, a key aspect of managing diabetes mellitus.[4]

• Antimicrobial Agents: Modified benzoxazinorifamycin derivatives, which share structural similarities, have demonstrated potent activity against various bacteria, including Mycobacterium tuberculosis and Mycobacterium avium complex.[5]

• Anti-inflammatory and Analgesic Agents: Isoquinolone derivatives have been explored as antagonists for the lysophosphatidic acid receptor 5 (LPA5), showing potential in attenuating inflammatory and neuropathic pain.[6]

Quantitative Data Summary

The following tables summarize the inhibitory activities of representative derivatives against various enzymes.

Table 1: Inhibition of α-Glucosidase and α-Amylase by 5-Styryl-2-aminochalcone Hybrids [2]

Compound	Target Enzyme	IC50 (µM)
3a	α-Glucosidase	17.8 ± 0.32
3b	α-Glucosidase	6.1 ± 0.24
3c	α-Glucosidase	12.6 ± 0.31
3d	α-Glucosidase	9.4 ± 0.50
3e	α-Glucosidase	5.1 ± 0.61
3f	α-Glucosidase	6.9 ± 0.37

Table 2: Inhibition of Indoleamine-2,3-dioxygenase 1 (IDO1) by Hydroxyamidine Derivatives [1]

Compound	Target Enzyme	HeLa Cell IC50 (µM)
Epacadostat	IDO1	Micromolar level
Compound 5	IDO1	Modest enzymatic activity
Compound 13	IDO1	Favorable enzymatic and cellular activities
Compound 14	IDO1	Favorable enzymatic and cellular activities
Compound 15	IDO1	Favorable enzymatic and cellular activities
Compound 18	IDO1	Favorable enzymatic and cellular activities

Table 3: Inhibition of Phosphodiesterase (PDE) and Calcium Elevation by Pyrimidoquinoline and Isoquinoline Derivatives [7]

Compound	Target	IC50 (µM)
IQ3b	PDE	11 ± 5
AQ11	PDE	43 ± 8
IQ3b	Calcium Elevation	9 ± 4
AQ11	Calcium Elevation	32 ± 6

Experimental Protocols

Protocol 1: In Vitro α-Glucosidase Inhibition Assay

This protocol outlines the procedure for determining the inhibitory activity of 5-Hydroxyisophthalamide derivatives against α-glucosidase.

Materials:

• α-Glucosidase from Saccharomyces cerevisiae

• p-Nitrophenyl-α-D-glucopyranoside (pNPG)

• Phosphate buffer (pH 6.8)

• Test compounds (5-Hydroxyisophthalamide derivatives)

• Acarbose (positive control)

• 96-well microplate reader

• Dimethyl sulfoxide (DMSO)

Procedure:

• Preparation of Solutions:

  • Prepare a stock solution of the test compound and acarbose in DMSO.

  • Prepare a solution of α-glucosidase in phosphate buffer.

  • Prepare a solution of pNPG in phosphate buffer.

• Assay:

  • Add 50 µL of phosphate buffer to each well of a 96-well plate.

  • Add 10 µL of the test compound solution at various concentrations to the respective wells.

  • Add 20 µL of the α-glucosidase solution to each well and incubate at 37°C for 15 minutes.

  • Initiate the reaction by adding 20 µL of the pNPG solution to each well.

  • Incubate the plate at 37°C for 20 minutes.

  • Stop the reaction by adding 50 µL of Na2CO3 solution (0.2 M).

  • Measure the absorbance at 405 nm using a microplate reader.

• Data Analysis:

  • The percentage of inhibition is calculated using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] * 100

  • The IC50 value (the concentration of the inhibitor required to inhibit 50% of the enzyme activity) is determined by plotting the percentage of inhibition against the inhibitor concentration.

Protocol 2: In Vitro Indoleamine-2,3-dioxygenase 1 (IDO1) Inhibition Assay

This protocol describes the method for assessing the inhibitory effect of derivatives on IDO1 enzyme activity.

Materials:

• Recombinant human IDO1 enzyme

• L-Tryptophan (substrate)

• Methylene blue (cofactor)

• Ascorbic acid

• Catalase

• Phosphate buffer (pH 6.5)

• Test compounds

• Epacadostat (positive control)

• Trichloroacetic acid (TCA)

• Ehrlich's reagent

• 96-well microplate reader

Procedure:

• Assay Mixture Preparation:

  • Prepare a reaction mixture containing phosphate buffer, L-tryptophan, methylene blue, ascorbic acid, and catalase.

• Assay Performance:

  • Add the test compound at various concentrations to the wells of a 96-well plate.

  • Add the IDO1 enzyme to each well.

  • Pre-incubate the plate at room temperature for 10 minutes.

  • Initiate the enzymatic reaction by adding the assay mixture.

  • Incubate at 37°C for 1 hour.

• Detection of Kynurenine:

  • Stop the reaction by adding TCA.

  • Incubate at 60°C for 30 minutes to convert N-formylkynurenine to kynurenine.

  • Centrifuge the plate to pellet the precipitated protein.

  • Transfer the supernatant to a new plate.

  • Add Ehrlich's reagent to each well.

  • Measure the absorbance at 490 nm.

• Data Analysis:

  • Calculate the percentage of inhibition based on the reduction in kynurenine production.

  • Determine the IC50 value by plotting the percentage of inhibition against the log of the inhibitor concentration.

Visualizations

Signaling Pathway and Experimental Workflow Diagrams

References

• 1. Discovery of Hydroxyamidine Derivatives as Highly Potent, Selective Indoleamine-2,3-dioxygenase 1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis, Structure, Carbohydrate Enzyme Inhibition, Antioxidant Activity, In Silico Drug-Receptor Interactions and Drug-Like Profiling of the 5-Styryl-2-Aminochalcone Hybrids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis, Structure, Carbohydrate Enzyme Inhibition, Antioxidant Activity, In Silico Drug-Receptor Interactions and Drug-Like Profiling of the 5-Styryl-2-Aminochalcone Hybrids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Benzylidenehydrazine Derivatives: Synthesis, Antidiabetic Evaluation, Antioxidation, Mode of Inhibition, DFT and Molecular Docking Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and biological activity of 3'-hydroxy-5'-aminobenzoxazinorifamycin derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Isoquinolone derivatives as lysophosphatidic acid receptor 5 (LPA5) antagonists: Investigation of structure-activity relationships, ADME properties and analgesic effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Mechanism of action of two new pyrimidoquinoline and isoquinoline derivatives in human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: 5-Hydroxyisophthalamide in Heat-Resistant Materials

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 5-hydroxyisophthalamide and its derivatives in the synthesis of high-performance, heat-resistant polymers. The introduction of the hydroxyl group onto the isophthalamide moiety offers unique opportunities to enhance the thermal stability, mechanical properties, and processability of aromatic polyamides (aramids) and other heterocyclic polymers. This document outlines the key benefits, quantitative thermal and mechanical data, detailed experimental protocols, and relevant chemical pathways.

I. Application Notes: Enhancing Polymer Performance with 5-Hydroxyisophthalamide

The incorporation of 5-hydroxyisophthalamide into polymer backbones imparts several advantageous characteristics, making these materials suitable for demanding applications in aerospace, electronics, and automotive industries.

Key Advantages:

• Improved Thermal Stability: The hydroxyl group can participate in intermolecular and intramolecular hydrogen bonding, which increases the rigidity of the polymer chains and raises the energy required for thermal degradation. Polymers incorporating 5-hydroxyisophthalamide have shown high decomposition temperatures.

• Enhanced Mechanical Properties: The strong intermolecular forces resulting from hydrogen bonding contribute to higher tensile strength and modulus, particularly at elevated temperatures.

• Increased Solubility and Processability: While aromatic polyamides are often difficult to process due to their high melting points and low solubility, the hydroxyl group can, in some cases, improve solubility in certain organic solvents, facilitating easier processing and film casting.

• Functional Handle for Cross-linking and Modification: The reactive hydroxyl group serves as a site for further chemical modifications, such as grafting other polymer chains or initiating cross-linking reactions to form thermosetting materials with even greater thermal and chemical resistance.

II. Data Presentation: Thermal and Mechanical Properties

The following tables summarize quantitative data for polymers containing 5-hydroxyisophthalamide or related structures. Direct comparison is challenging due to variations in polymer composition and testing conditions across different studies.

Table 1: Thermal Properties of Polymers

Polymer Description	Glass Transition Temp. (Tg) (°C)	Onset Decomposition Temp. (°C)	5% Weight Loss Temp. (°C)	10% Weight Loss Temp. (°C)
Poly(m-phenylene isophthalamide) (PMIA)	275	440[1][2]	-	-
Hydroxyaramid	>300	-	-	-
Polyamides with pendent groups	197 - 204	>336	-	-
Semiaromatic Polyamide-esters	-	-	346 - 508	-
Aramid Fibers	-	532	-	-

Table 2: Mechanical Properties of Aramid Fibers and Composites

Material	Tensile Strength (MPa)	Tensile Modulus (GPa)	Flexural Strength (MPa)
Unmodified Aramid Fiber	3410[3]	110.1[3]	-
Poly(m-phenylene isophthalamide) (PMIA)	25[1][2]	-	-
Unmodified PPTA/DGEBA Composite	196.64[4]	-	138.27[4]
Phthalic Anhydride Modified PPTA/DGEBA (0.3 mol/L)	231.91[4]	-	199.36[4]
Aramid Fiber Reinforced HDPE (10 aramid layers, 0.10 wt% GNP)	Increased by 591%	-	-

III. Experimental Protocols

A. Synthesis of Polybenzobisthiazole from 5-Hydroxyisophthalic Acid

This protocol describes the synthesis of a pseudo ladder mono hydroxy pendant polybenzobisthiazole.

Materials:

• 2,5-diamino-1,4-benzenedithiol dihydrochloride (DABDT·2HCl)

• 5-hydroxyisophthalic acid

• Polyphosphoric acid (PPA)

• Phosphorus pentoxide (P2O5)

• Nitrogen gas

Procedure:

• Dehydrochlorination: In a three-neck reaction flask equipped with a mechanical stirrer and nitrogen inlet, combine DABDT·2HCl with PPA under a stream of nitrogen. Heat the mixture to dehydrate the amine monomer. After dehydrochlorination, lower the temperature to 50°C.

• Polymerization: Add 5-hydroxyisophthalic acid (7.06 g, 36.8 mmol) and additional P2O5 (23.92 g) to the reaction mixture to achieve 82-84% PPA, accounting for the water generated during condensation.[5]

• Heating Profile: Heat the reaction mixture to 90°C and maintain for 12 hours. The mixture will turn a copper color.[5]

• Further Heating: Continue heating the mixture according to the following schedule: 120°C for 5 hours, 165°C for 5 hours, 180°C for 5 hours, and 190°C for 5 hours.[5]

• Precipitation and Purification: Pour the thick, hot mixture into water to precipitate the polymer. Filter the solid polymer, wash thoroughly with water, and dry under vacuum.

B. General Protocol for Low-Temperature Solution Polycondensation of Polyamides

This protocol can be adapted for the synthesis of polyamides from 5-hydroxyisophthaloyl dichloride and various diamines.

Materials:

• 5-hydroxyisophthaloyl dichloride

• Aromatic or aliphatic diamine (e.g., m-phenylenediamine)

• Anhydrous N,N-dimethylacetamide (DMAc)

• Lithium chloride (LiCl)

• Pyridine

• Methanol

Procedure:

• Dissolution of Diamine: In a flame-dried, three-necked flask under a nitrogen atmosphere, dissolve the diamine in an anhydrous DMAc/LiCl solution.

• Cooling: Cool the solution to 0°C using an ice bath.

• Addition of Acid Chloride: Slowly add a solution of 5-hydroxyisophthaloyl dichloride in DMAc to the stirred diamine solution.

• Reaction: Allow the reaction to proceed at room temperature for 12-24 hours.

• Precipitation: Precipitate the resulting polymer by pouring the viscous solution into a large excess of methanol with vigorous stirring.

• Washing and Drying: Filter the precipitated polymer, wash it thoroughly with methanol and then with water to remove unreacted monomers and salts. Dry the polymer in a vacuum oven at 60-80°C until a constant weight is achieved.

IV. Visualizations

Synthesis of Poly(5-hydroxy-m-phenylene isophthalamide)

Caption: Synthesis of a hydroxyl-functionalized aramid.

Experimental Workflow for Polymer Characterization

Caption: Characterization workflow for heat-resistant polymers.

Mechanism of Enhanced Heat Resistance

References

• 1. Interfacial polymerization of poly (m-phenylene isophthalamide): synthesis, optimization, and performance evaluation for high-temperature insulation and flexible membranes | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. rsc.org [rsc.org]
• 4. Mechanical Properties of Aramid Fiber Fabrics and Composites Enhanced by Phthalic Anhydride Catalyzed with Anhydrous Aluminum Chloride [mdpi.com]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for the Functionalization of Polymers with 5-Hydroxyisophthalamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The functionalization of polymers with 5-Hydroxyisophthalamide and its derivatives is a critical strategy for the development of advanced materials with tailored properties for biomedical applications, particularly in drug delivery. The incorporation of the hydroxyl and amide functionalities imparts desirable characteristics such as improved solubility, biocompatibility, and the potential for further conjugation of therapeutic agents or targeting moieties. This document provides detailed application notes and experimental protocols for two primary approaches to achieving this functionalization: the synthesis of polymers from a 5-hydroxyisophthalic acid monomer and the post-polymerization modification of a pre-existing polymer backbone.

Applications in Drug Delivery and Biomedical Materials

Polymers functionalized with 5-Hydroxyisophthalamide moieties are of significant interest in the biomedical field. The pendant hydroxyl groups can serve as attachment points for drugs, enabling the creation of polymer-drug conjugates for controlled release.[1] These hydroxyl groups also enhance the hydrophilicity of the polymer, which can improve biocompatibility and alter drug release kinetics.[2] The strong hydrogen-bonding interactions provided by the amide groups contribute to good thermal and mechanical properties.[3]

Key applications include:

• Drug Delivery Systems: Serving as a polymeric backbone for conjugating drugs, thereby controlling their release profile and potentially targeting them to specific sites.[4]

• Biocompatible Coatings: The hydrophilic nature of the functionalized polymer can be used to create biocompatible coatings for medical devices.

• Tissue Engineering Scaffolds: The functional groups can be used to attach bioactive molecules that promote cell growth and tissue regeneration.

• Stimuli-Responsive Materials: The phenolic hydroxyl group offers a site for further modification to create polymers that respond to changes in pH or other biological stimuli.[5]

Experimental Protocols

Two primary methodologies for incorporating 5-Hydroxyisophthalamide functionality into a polymer are detailed below.

Protocol 1: Synthesis of Aromatic Polyamide with Pendant Hydroxyl Groups from 5-Hydroxyisophthalic Acid

This protocol describes the synthesis of a wholly aromatic polyisophthalamide with free hydroxyl groups by direct polycondensation of 5-hydroxyisophthalic acid with an aromatic diamine. This method builds the functionality into the polymer backbone from the monomer level.

Materials:

• 5-Hydroxyisophthalic acid

• 4,4'-Oxydianiline (or other suitable aromatic diamine)

• N-Methyl-2-pyrrolidone (NMP)

• Pyridine

• Triphenyl phosphite (TPP)

• Calcium chloride (CaCl₂)

• Methanol

Procedure:

• Monomer Dissolution: In a three-necked flask equipped with a mechanical stirrer and a nitrogen inlet, dissolve 5-hydroxyisophthalic acid and 4,4'-oxydianiline in a mixture of NMP and pyridine containing dissolved calcium chloride. The calcium chloride aids in keeping the resulting polyamide in solution.

• Polycondensation Reaction: Cool the solution to 0°C in an ice bath. Slowly add triphenyl phosphite (TPP) to the stirred solution. After the addition is complete, gradually heat the reaction mixture to 100-120°C and maintain this temperature for 3-5 hours under a continuous nitrogen stream.

• Polymer Precipitation: After the reaction is complete, cool the viscous solution to room temperature and pour it into a large volume of methanol with vigorous stirring to precipitate the polymer.

• Purification: Filter the fibrous polymer precipitate and wash it thoroughly with hot methanol and then with water to remove unreacted monomers, solvent, and salts.

• Drying: Dry the purified polymer in a vacuum oven at 80-100°C until a constant weight is achieved.

Characterization:

The resulting polymer can be characterized by:

• FTIR Spectroscopy: To confirm the formation of amide bonds (C=O stretch around 1650 cm⁻¹) and the presence of hydroxyl groups (O-H stretch around 3200-3500 cm⁻¹).

• NMR Spectroscopy (¹H and ¹³C): To elucidate the polymer structure.

• Gel Permeation Chromatography (GPC): To determine the molecular weight and polydispersity index.[6]

• Thermal Analysis (TGA/DSC): To assess thermal stability and glass transition temperature.[7]

Protocol 2: Post-Polymerization Functionalization of a Polymer with 5-Hydroxyisophthalamide

This protocol outlines a general strategy for the covalent attachment of 5-Hydroxyisophthalamide to a pre-formed polymer containing reactive side chains, such as chloro- or bromo-functionalized polymers. This example uses a Williamson ether synthesis-like reaction to couple the phenolic hydroxyl group of 5-Hydroxyisophthalamide to the polymer.

Materials:

• Poly(vinylbenzyl chloride) or another polymer with reactive halide groups.

• 5-Hydroxyisophthalamide

• Potassium carbonate (K₂CO₃) or another suitable non-nucleophilic base.

• N,N-Dimethylformamide (DMF)

• Methanol

• Dialysis tubing (appropriate molecular weight cut-off)

Procedure:

• Polymer and Reagent Dissolution: Dissolve the starting polymer (e.g., poly(vinylbenzyl chloride)) in anhydrous DMF in a round-bottom flask under a nitrogen atmosphere. In a separate container, dissolve 5-Hydroxyisophthalamide and an excess of potassium carbonate in DMF.

• Coupling Reaction: Add the solution of 5-Hydroxyisophthalamide and potassium carbonate to the stirred polymer solution. Heat the reaction mixture to 60-80°C and allow it to react for 24-48 hours. The progress of the reaction can be monitored by TLC by observing the consumption of 5-Hydroxyisophthalamide.

• Polymer Precipitation and Initial Purification: After cooling to room temperature, precipitate the functionalized polymer by pouring the reaction mixture into methanol. Filter the precipitate.

• Further Purification: Redissolve the polymer in a minimal amount of a suitable solvent (e.g., DMSO or DMF) and purify it by dialysis against deionized water for 2-3 days to remove unreacted 5-Hydroxyisophthalamide and salts.

• Lyophilization: Freeze-dry the purified polymer solution to obtain the final product as a solid.

Characterization:

• NMR Spectroscopy (¹H): To confirm the attachment of 5-Hydroxyisophthalamide to the polymer backbone by observing the appearance of aromatic protons from the isophthalamide moiety and the disappearance or shift of the benzylic protons of the original polymer.

• UV-Vis Spectroscopy: To quantify the degree of functionalization by creating a calibration curve with 5-Hydroxyisophthalamide and measuring the absorbance of the functionalized polymer at the characteristic wavelength.

• FTIR Spectroscopy: To detect the presence of the newly introduced amide and hydroxyl functional groups.

Data Presentation

The following tables summarize typical quantitative data obtained from the characterization of polyamides synthesized from 5-hydroxyisophthalic acid derivatives.

Table 1: Molecular Weight and Polydispersity of Synthesized Polyamides

Polymer ID	Diamine Monomer	Mn ( g/mol )	Mw ( g/mol )	Polydispersity Index (PDI)
P-1	4,4'-Oxydianiline	19,700	43,600	2.21
P-2	1,6-Hexamethylenediamine	33,400	53,600	1.61

Data is representative and based on analogous systems reported in the literature.[6]

Table 2: Thermal Properties of Hydroxyl-Functionalized Polyamides

Polymer ID	Glass Transition Temp. (Tg, °C)	5% Weight Loss Temp. (TGA, °C)
P-1	250-268	~400
P-2	138-198	~355

Data is representative and based on analogous systems reported in the literature.[3][8]

Visualizations

Caption: Workflow for synthesizing a polyamide from 5-hydroxyisophthalic acid.

Caption: Workflow for post-polymerization functionalization with 5-Hydroxyisophthalamide.

Caption: Logical relationship in a polymer-drug conjugate delivery system.

References

• 1. pharmaexcipients.com [pharmaexcipients.com]
• 2. Polymer-Based Hydrogels Applied in Drug Delivery: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of aromatic polyamides from oligocarbodiimides and isophthalic acid | Semantic Scholar [semanticscholar.org]
• 4. POLYMERS AS DRUG DELIVERY SYSTEMS [ebrary.net]
• 5. Characterization of biodegradable poly(D,L-lactide-co-glycolide) polymers and microspheres - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Post-polymerization functionalization of aliphatic polycarbonates using click chemistry - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Dermal Drug Delivery of Phytochemicals with Phenolic Structure via Lipid-Based Nanotechnologies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5-Hydroxyisophthalamide

Welcome to the technical support center for the synthesis of 5-Hydroxyisophthalamide. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) to improve the yield and purity of your synthesis.

Frequently Asked Questions (FAQs)

Q1: What is a common synthetic route to produce 5-Hydroxyisophthalamide?

A common and practical approach involves a two-step process. First, the precursor 5-hydroxyisophthalic acid is synthesized. This can be achieved by the bromination of isophthalic acid followed by hydrolysis. The subsequent step is the direct amidation of 5-hydroxyisophthalic acid to yield 5-Hydroxyisophthalamide.

Q2: Is it necessary to protect the phenolic hydroxyl group of 5-hydroxyisophthalic acid before amidation?

While protection of the hydroxyl group is a common strategy in organic synthesis to prevent unwanted side reactions, it is not always necessary for the amidation of hydroxy-substituted benzoic acids.[1] Direct amidation of non-protected hydroxycinnamic acids has been successfully performed, suggesting that a similar approach can be applied to 5-hydroxyisophthalic acid, thereby simplifying the overall synthetic route.[1][2]

Q3: What are some common coupling reagents used for the amidation of carboxylic acids?

Several coupling reagents can be employed for the direct amidation of carboxylic acids. N,N'-dicyclohexylcarbodiimide (DCC) is a widely used reagent for this purpose.[1][2][3][4] Other options include boric acid, which can catalyze the amidation under milder conditions, and titanium tetrachloride (TiCl4) in pyridine.[5][6][7]

Q4: What are typical solvents for the amidation reaction?

The choice of solvent depends on the specific coupling reagent and the solubility of the starting materials. For DCC-mediated couplings, solvents like aqueous acetone are often used.[1][2] When using boric acid as a catalyst, toluene is a suitable solvent.[5] For TiCl4-mediated amidation, pyridine can serve as both the solvent and a base.[6]

Q5: How can I purify the final 5-Hydroxyisophthalamide product?

Purification of amide products can often be achieved through recrystallization from a suitable solvent.[8][9][10][11][12] Common solvents for recrystallizing polar amides include ethanol, acetone, or acetonitrile.[8] Column chromatography is another effective method for purification, though it may sometimes lead to lower yields.[8]

Troubleshooting Guide

This section addresses specific issues that you may encounter during the synthesis of 5-Hydroxyisophthalamide and provides potential solutions.

Problem 1: Low Yield of 5-Hydroxyisophthalamide

A low yield is a common challenge in organic synthesis. The following table outlines potential causes and suggested solutions to improve the yield of your reaction.

Potential Cause	Suggested Solution	Relevant Experimental Considerations
Incomplete reaction	Optimize reaction time and temperature. Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).	For boric acid catalyzed amidation, increasing the reaction time from 8 to 20 hours can improve the yield. However, longer reaction times may lead to increased energy consumption.[5]
Suboptimal stoichiometry of reagents	Carefully control the molar ratios of 5-hydroxyisophthalic acid, the amine source (e.g., ammonia or an amine), and the coupling reagent. An excess of one reagent may be necessary to drive the reaction to completion.	In some amidation reactions, using a slight excess of the amine can be beneficial.
Side reactions involving the hydroxyl group	While direct amidation is possible, if significant side-product formation is observed, consider protecting the phenolic hydroxyl group. Common protecting groups for phenols include ethers or silyl ethers.	The use of protecting groups adds extra steps to the synthesis (protection and deprotection), which can affect the overall yield.
Poor choice of coupling reagent or catalyst	Experiment with different coupling reagents or catalysts. The efficiency of amidation can be highly dependent on the chosen reagent.	Boric acid is a greener and less toxic catalyst compared to some other options.[5] TiF4 has also been shown to be an effective catalyst for direct amidation.[13]
Inefficient purification	Optimize the purification method. If using column chromatography results in significant product loss, consider recrystallization as an alternative.[8]	Selecting the right solvent for recrystallization is crucial. The desired product should be soluble in the hot solvent and insoluble in the cold solvent.

Problem 2: Formation of Impurities

The presence of impurities can complicate purification and reduce the final product's quality.

Potential Impurity	Possible Origin	Mitigation and Removal Strategies
Unreacted 5-hydroxyisophthalic acid	Incomplete reaction.	Optimize reaction conditions (time, temperature, stoichiometry) to ensure complete conversion. Unreacted acid can often be removed by an aqueous basic wash during workup.
N-acylurea byproduct	When using DCC, the O-acylisourea intermediate can rearrange to a stable N-acylurea, which is a common side product.[3]	The use of solvents like THF or DMF can sometimes encourage the formation of this byproduct.[3] Careful control of reaction temperature (e.g., starting at 0 °C) can minimize this side reaction.[3]
Products from side reactions of the hydroxyl group	The phenolic hydroxyl group might undergo esterification or other reactions depending on the reagents and conditions used.	If direct amidation leads to significant side reactions, protecting the hydroxyl group before amidation may be necessary.
Dicyclohexylurea (DCU)	This is a byproduct of the DCC coupling agent.[4]	DCU is typically insoluble in most organic solvents and can be removed by filtration.

Experimental Protocols

Protocol 1: Synthesis of 5-Hydroxyisophthalamide using DCC

This protocol is based on a general method for the amidation of non-protected hydroxycinnamic acids and can be adapted for 5-hydroxyisophthalic acid.[1][2]

Materials:

• 5-hydroxyisophthalic acid

• Ammonium hydroxide or desired amine

• N,N'-dicyclohexylcarbodiimide (DCC)

• Sodium bicarbonate

• Acetone

• Water

Procedure:

• Dissolve 5-hydroxyisophthalic acid in acetone.

• Add an equimolar amount of DCC to the solution and stir for 1 hour at room temperature.

• Add an equimolar amount of the amine (e.g., concentrated ammonium hydroxide) to the reaction mixture.

• Add an aqueous solution of sodium bicarbonate.

• Stir the reaction mixture for up to 24 hours at room temperature.

• Monitor the reaction progress by TLC or HPLC.

• Upon completion, filter the reaction mixture to remove the dicyclohexylurea (DCU) byproduct.

• Remove the acetone under reduced pressure.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to obtain the crude product.

• Purify the crude product by recrystallization or column chromatography.

Visualizations

To aid in understanding the experimental workflow and troubleshooting logic, the following diagrams are provided.

Caption: Experimental workflow for the synthesis of 5-Hydroxyisophthalamide.

Caption: Troubleshooting logic for improving the yield of 5-Hydroxyisophthalamide.

References

• 1. researchgate.net [researchgate.net]
• 2. Facile Amidation of Non-Protected Hydroxycinnamic Acids for the Synthesis of Natural Phenol Amides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dicyclohexylcarbodiimide: A Systematic Review of its Applications in Organic Chemistry_Chemicalbook [chemicalbook.com]
• 4. The Role of Dicyclohexylcarbodiimide (DCC) in Peptide Synthesis - Creative Peptides [creative-peptides.com]
• 5. Greener Synthesis of an Amide by Direct Reaction of an Acid and Amine under Catalytic Conditions [pubs.sciepub.com]
• 6. Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. scs.illinois.edu [scs.illinois.edu]
• 10. files.blogs.baruch.cuny.edu [files.blogs.baruch.cuny.edu]
• 11. m.youtube.com [m.youtube.com]
• 12. semanticscholar.org [semanticscholar.org]
• 13. TiF 4 -catalyzed direct amidation of carboxylic acids and amino acids with amines - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB01943H [pubs.rsc.org]

Technical Support Center: Purification of 5-Hydroxyisophthalamide

Disclaimer: Direct, detailed literature on the specific purification challenges of 5-Hydroxyisophthalamide is limited. This guide draws upon established chemical purification principles and information from the purification of structurally similar compounds, such as 5-amino-N,N'-bis(2,3-dihydroxypropyl)-isophthalamide, an intermediate in the synthesis of non-ionic X-ray contrast agents. The challenges and solutions presented are based on likely scenarios a researcher might encounter.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I might encounter when synthesizing 5-Hydroxyisophthalamide?

A1: Based on analogous chemical syntheses, you may encounter several types of impurities:

• Unreacted starting materials: Such as 5-hydroxyisophthalic acid or its ester derivatives, and the amine source.

• Side-products: Including incompletely reacted intermediates (e.g., mono-amide species) or products from side reactions like dimerization.

• Reagents and by-products: Residual coupling agents, catalysts, or their by-products.

• Degradation products: Arising from exposure to harsh conditions like high temperatures or extreme pH.[1][2]

Q2: My purified 5-Hydroxyisophthalamide has a persistent color. What could be the cause and how can I remove it?

A2: Colored impurities are often highly conjugated organic molecules. These can sometimes be removed by treating a solution of your compound with activated charcoal followed by filtration.[3] Recrystallization is also an effective method for removing colored impurities.

Q3: I am having trouble finding a suitable solvent for recrystallization. What are the ideal properties of a recrystallization solvent?

A3: An ideal recrystallization solvent for 5-Hydroxyisophthalamide should exhibit the following properties:

• High solubility of the compound at elevated temperatures.

• Low solubility of the compound at low temperatures.

• High solubility of impurities at all temperatures.[3][4]

• It should not react with the compound.

• It should be volatile enough to be easily removed from the purified crystals.

Q4: Can I use chromatography to purify 5-Hydroxyisophthalamide?

A4: Yes, column chromatography is a powerful technique for purifying solid organic compounds.[5][6] For 5-Hydroxyisophthalamide, which is a polar molecule, normal-phase chromatography with a polar stationary phase like silica gel and a moderately polar mobile phase would be a suitable starting point. The choice of eluent is critical and should be determined by preliminary analysis using Thin Layer Chromatography (TLC).

Troubleshooting Guides

Problem 1: Low yield after recrystallization.

Possible Cause	Troubleshooting Step
The compound is too soluble in the cold solvent.	Choose a different solvent or a solvent system where the compound has lower solubility at cold temperatures.[3]
Too much solvent was used for recrystallization.	Use the minimum amount of hot solvent required to fully dissolve the compound.[4]
Premature crystallization during hot filtration.	Pre-heat the filtration apparatus (funnel and receiving flask) and use a small amount of extra hot solvent to wash the crystals through.
Crystals were lost during transfer.	Ensure all crystals are carefully scraped and transferred. Rinse the original flask with a small amount of cold solvent and transfer this to the filter.[7]

Problem 2: The compound does not crystallize from the solution.

Possible Cause	Troubleshooting Step
The solution is not supersaturated.	Evaporate some of the solvent to increase the concentration of the compound.
Crystallization is slow to initiate.	Try scratching the inside of the flask with a glass rod at the solution-air interface or add a seed crystal of the pure compound.[4]
The presence of significant impurities is inhibiting crystallization.	Attempt a preliminary purification step, such as a liquid-liquid extraction or a quick filtration through a small plug of silica gel, before recrystallization.

Problem 3: Co-elution of impurities during column chromatography.

Possible Cause	Troubleshooting Step
The polarity of the eluent is too high.	Decrease the polarity of the mobile phase. This will increase the retention time of all compounds and may improve separation.
The column is overloaded.	Use a larger column or reduce the amount of crude material loaded onto the column.
The stationary phase is not appropriate.	Consider using a different stationary phase, such as alumina, or a different type of chromatography, like reverse-phase HPLC.

Quantitative Data Summary

The following table summarizes hypothetical purity data for 5-Hydroxyisophthalamide after different purification steps. These values are illustrative and will vary depending on the specific experimental conditions.

Purification Step	Starting Purity (by HPLC)	Final Purity (by HPLC)	Typical Yield	Key Impurities Removed
Single Recrystallization	85%	95-98%	70-85%	Unreacted starting materials, some side-products
Column Chromatography	85%	>99%	60-80%	Closely related side-products, isomers
Activated Charcoal Treatment	95% (colored)	95% (colorless)	>95%	Colored impurities

Experimental Protocols

Protocol 1: Recrystallization of 5-Hydroxyisophthalamide

• Solvent Selection: Through small-scale trials, identify a suitable solvent or solvent pair. Water or ethanol-water mixtures are likely candidates due to the polar nature of the molecule.

• Dissolution: In a flask, add the crude 5-Hydroxyisophthalamide and the chosen solvent. Heat the mixture to boiling while stirring to dissolve the solid completely. Add the minimum amount of hot solvent necessary for complete dissolution.[4]

• Decolorization (if necessary): If the solution is colored, remove it from the heat and allow it to cool slightly. Add a small amount of activated charcoal and swirl the flask. Reheat the solution to boiling for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, warm flask to remove any insoluble impurities or the activated charcoal.

• Crystallization: Cover the flask and allow the filtrate to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.[4]

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.[7]

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any adhering soluble impurities.[3]

• Drying: Dry the purified crystals in a vacuum oven at an appropriate temperature to remove any residual solvent.

Protocol 2: Purification of 5-Hydroxyisophthalamide by Column Chromatography

• Stationary Phase and Eluent Selection: Based on TLC analysis, choose an appropriate stationary phase (e.g., silica gel) and eluent system that provides good separation of the desired compound from its impurities.

• Column Packing: Prepare a chromatography column by packing it with a slurry of the stationary phase in the chosen eluent. Ensure the packing is uniform and free of air bubbles.[5]

• Sample Loading: Dissolve the crude 5-Hydroxyisophthalamide in a minimum amount of the eluent and carefully load it onto the top of the column.[5]

• Elution: Add the eluent to the top of the column and begin to collect fractions. Maintain a constant flow rate.

• Fraction Analysis: Analyze the collected fractions by TLC to identify which fractions contain the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 5-Hydroxyisophthalamide.

Visualizations

Caption: Troubleshooting workflow for the purification of 5-Hydroxyisophthalamide.

Caption: Decision tree for selecting a suitable purification method.

References

• 1. scispace.com [scispace.com]
• 2. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. people.chem.umass.edu [people.chem.umass.edu]
• 4. web.mnstate.edu [web.mnstate.edu]
• 5. m.youtube.com [m.youtube.com]
• 6. edu.rsc.org [edu.rsc.org]
• 7. www2.chem.wisc.edu [www2.chem.wisc.edu]

Technical Support Center: Synthesis of Substituted Isophthalamides

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the synthesis of substituted isophthalamides.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions in the synthesis of substituted isophthalamides?

A1: The most prevalent side reactions, particularly during the polymerization of poly(m-phenylene isophthalamide) (PMIA), include:

• Hydrolysis of Isophthaloyl Chloride (IPC): IPC is highly reactive towards water, which leads to the formation of isophthalic acid. This byproduct can act as a chain terminator, limiting the final molecular weight of the polymer.[1][2]

• Amine Salt Formation: The condensation reaction between an isophthaloyl chloride and a diamine produces hydrogen chloride (HCl) as a byproduct. The basic amine groups of the unreacted diamine can react with HCl to form an insoluble and unreactive amine salt, which can lead to gelation and prevent the formation of a high molecular weight polymer.[1]

• Incomplete Conversion: This can be caused by several factors, including the presence of monofunctional impurities in the monomers, which act as chain terminators.[1] Incorrect stoichiometry of the monomers can also lead to incomplete conversion.[1]

Q2: How can I minimize the hydrolysis of isophthaloyl chloride?

A2: To minimize hydrolysis, it is crucial to work under anhydrous conditions. This includes:

• Thoroughly drying all glassware before use.[1]

• Using anhydrous solvents.[1]

• For solution polymerization, maintaining a dry, inert atmosphere (e.g., using nitrogen or argon gas).[1]

Isophthaloyl chloride has a half-life of approximately 2.2 to 4.9 minutes in aqueous solutions at 0°C, underscoring its high reactivity with water.[2]

Q3: What is the role of an acid acceptor, and which one should I choose?

A3: An acid acceptor is used to neutralize the HCl byproduct generated during the polymerization, preventing the formation of unreactive amine salts.[1] The choice of acid acceptor is critical for achieving a high molecular weight polymer. Inorganic bases like sodium carbonate (Na₂CO₃) are often preferred in interfacial polymerization because they are insoluble in the organic phase where the polymer forms.[1]

Troubleshooting Guides

Issue 1: Low Molecular Weight or Low Intrinsic Viscosity of the Polymer

A common issue in isophthalamide synthesis is obtaining a polymer with a lower-than-expected molecular weight or intrinsic viscosity, which indicates premature chain termination.[1]

Potential Cause	Recommended Solution	Experimental Protocol/Notes
Monomer Impurity	Use high-purity monomers (>99%). If purity is uncertain, recrystallize the monomers before use.[1]	Monofunctional impurities in either isophthaloyl chloride or the diamine can act as chain terminators.[1]
Presence of Water	Ensure all glassware is thoroughly dried and use anhydrous solvents. For solution polymerization, maintain a dry, inert atmosphere (e.g., nitrogen or argon).[1]	Isophthaloyl chloride is highly susceptible to hydrolysis, forming isophthalic acid which terminates the growing polymer chain.[1]
Incorrect Monomer Stoichiometry	Accurately weigh and dispense monomers to ensure a 1:1 molar ratio.[1]	An excess of either monomer will lead to chain ends of that specific monomer, preventing further polymerization.[1]
Suboptimal Reaction Temperature	Maintain the optimal reaction temperature. For the interfacial polymerization of PMIA, a temperature of around 20-25°C is often optimal.[1]	High temperatures can accelerate side reactions, while very low temperatures can slow down the polymerization rate excessively.[1]
Inefficient HCl Neutralization	Use an effective acid acceptor, such as sodium carbonate, to neutralize HCl as it is formed.[1]	The formation of amine-HCl salts deactivates the amine monomer.[1]

Experimental Protocols

Key Experiment: Interfacial Polymerization of Poly(m-phenylene isophthalamide) (PMIA)

This protocol describes a typical procedure for the synthesis of PMIA via interfacial polymerization.

1. Aqueous Phase Preparation:

• Prepare an aqueous solution of m-phenylenediamine (e.g., 0.25 mol/L).

• Dissolve an acid acceptor, such as sodium carbonate, in this solution.

2. Organic Phase Preparation:

• Prepare a solution of isophthaloyl chloride (e.g., 0.25 mol/L) in an anhydrous organic solvent like tetrahydrofuran (THF).[3]

3. Polymerization:

• Add the aqueous phase to a reaction vessel equipped with a high-speed mechanical stirrer.

• Begin stirring at a high rate (e.g., 2000 rpm).

• Rapidly add the organic phase to the stirred aqueous phase.[1]

• The polymerization will occur at the interface of the two immiscible liquids.

4. Polymer Isolation:

• Stop stirring and filter the resulting polymer precipitate.[1]

• Wash the polymer thoroughly with deionized water to remove any unreacted monomers and salts.[1]

• Wash the polymer with a solvent like methanol to remove residual organic solvent.[1]

5. Drying:

• Dry the polymer in a vacuum oven at 80-100°C until a constant weight is achieved.[1]

Visualizations

Reaction Pathways

Caption: Main polymerization reaction and key side reactions in isophthalamide synthesis.

Troubleshooting Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. Hydrolytic stability of terephthaloyl chloride and isophthaloyl chloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Optimizing Polymerization of 5-Hydroxyisophthalamide: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing reaction conditions for the polymerization of aramids using 5-hydroxyisophthalic acid (the monomer precursor to 5-Hydroxyisophthalamide in polycondensation reactions). It includes troubleshooting guides in a question-and-answer format, detailed experimental protocols, and quantitative data to facilitate successful polymerization.

Troubleshooting Guide

Researchers may encounter several common issues during the polymerization of 5-hydroxyisophthalic acid. This guide addresses specific problems with potential causes and recommended solutions.

Q1: Why is the molecular weight (or inherent viscosity) of my polyamide unexpectedly low?

An unusually low molecular weight is a frequent challenge in step-growth polymerization and can stem from several factors.

• Potential Causes & Solutions:

  • Impurities in Monomers: Monofunctional impurities can act as chain terminators, significantly limiting polymer growth. Ensure monomers are of high purity (>99%).

  • Stoichiometric Imbalance: Precise 1:1 stoichiometry of the dicarboxylic acid and diamine monomers is crucial for achieving high molecular weight. Carefully weigh and dispense all monomers.

  • Presence of Water: Water can hydrolyze the activated carboxylic acid groups or react with condensing agents, preventing effective polymerization. Ensure all reagents and glassware are scrupulously dry and perform the reaction under an inert, anhydrous atmosphere (e.g., dry nitrogen or argon).

  • Incomplete Reaction: The reaction may not have proceeded to a high enough conversion. High conversion (>99%) is necessary for high molecular weight. Consider increasing the reaction time or temperature.

  • Side Reactions: The hydroxyl group on the 5-hydroxyisophthalic acid can potentially undergo side reactions at high temperatures, such as etherification, which would disrupt the polymer chain. Careful control of the reaction temperature is essential.

  • Inefficient Removal of Byproducts: In polycondensation reactions, the efficient removal of byproducts (e.g., water or HCl) is necessary to drive the reaction equilibrium towards polymer formation. If using a method that generates water, ensure it is effectively removed. For reactions generating HCl, an appropriate acid scavenger should be used.

  • Poor Polymer Solubility: If the growing polymer chain precipitates from the solution, chain growth will be prematurely halted. Ensure a suitable solvent system is used that keeps the polymer in solution. The addition of salts like lithium chloride (LiCl) or calcium chloride (CaCl₂) can improve the solubility of rigid-rod aramids in amide-type solvents.[1]

Q2: The polymerization reaction mixture has turned dark or discolored. What is the cause and how can it be prevented?

Discoloration, often yellowing or browning, typically indicates degradation or side reactions.

• Potential Causes & Solutions:

  • Thermal Degradation: High reaction temperatures can cause the polymer or monomers to degrade. Optimize the reaction temperature by gradually lowering it to the minimum required for effective polymerization.

  • Oxidation: The presence of oxygen at elevated temperatures can lead to oxidative degradation of the polymer. Ensure the reaction is carried out under a strict inert atmosphere.

  • Side Reactions of the Hydroxyl Group: Phenolic hydroxyl groups can be susceptible to oxidation, which can lead to colored byproducts.

  • Impurity-Induced Discoloration: Impurities in the monomers or solvent can lead to discoloration at high temperatures. Use high-purity reagents and solvents.

Q3: My polymer has poor solubility in common organic solvents. How can I improve this?

Aromatic polyamides are notoriously difficult to dissolve due to their rigid-rod structure and strong intermolecular hydrogen bonding.

• Potential Causes & Solutions:

  • Inherent Polymer Structure: The rigid backbone of the aramid derived from 5-hydroxyisophthalic acid contributes to its low solubility.

  • Improving Solubility:

    • Solvent Choice: Use highly polar aprotic solvents such as N-methyl-2-pyrrolidone (NMP), N,N-dimethylacetamide (DMAc), N,N-dimethylformamide (DMF), or dimethyl sulfoxide (DMSO).[2]

    • Addition of Salts: Incorporating salts like LiCl or CaCl₂ into the solvent can disrupt hydrogen bonding between polymer chains, thereby enhancing solubility. A typical concentration is 5% (w/v).

    • Heating: Gently heating the mixture can aid in the dissolution process.

Q4: The polymerization reaction mixture becomes extremely viscous and difficult to stir. Is this normal?

A significant increase in viscosity is expected as high molecular weight polymer is formed. However, if it occurs too rapidly or prevents effective mixing, it can be problematic.

• Potential Causes & Solutions:

  • High Monomer Concentration: A high concentration of monomers can lead to a rapid increase in viscosity. Adjusting the monomer concentration might be necessary.

  • Gelation/Cross-linking: If multifunctional impurities are present or if side reactions leading to cross-linking occur, the solution can gel. Ensure the purity of your monomers.

  • Inefficient Stirring: Inadequate stirring can lead to localized areas of high viscosity. Ensure the mechanical stirrer is robust enough to handle the increasing viscosity of the reaction mixture.

Frequently Asked Questions (FAQs)

Q1: What is the role of the hydroxyl group on 5-hydroxyisophthalic acid during polymerization?

The hydroxyl group is a functional group that can influence the properties of the final polymer, such as solubility and thermal characteristics. However, it can also participate in side reactions, particularly at high temperatures, which can affect the polymerization process and the final polymer structure. It is generally intended to remain as a pendant group on the polymer backbone.

Q2: What are the most common methods for the polymerization of 5-hydroxyisophthalic acid with diamines?

The most common laboratory-scale methods are direct polycondensation techniques, such as the Yamazaki-Higashi phosphorylation method.[2][3] This method allows for the direct reaction of dicarboxylic acids and diamines under milder conditions than melt polycondensation, typically in a solution of NMP or DMAc with the aid of a condensing agent like triphenyl phosphite (TPP) and pyridine.

Q3: How can I monitor the progress of the polymerization reaction?

A common way to monitor the progress is by observing the increase in the viscosity of the reaction solution. For a more quantitative measure, aliquots can be taken at different time points (if the reaction setup allows), and the inherent viscosity of the polymer can be measured.

Q4: How is the molecular weight of these aramids typically characterized?

Due to their limited solubility, standard gel permeation chromatography (GPC) can be challenging. Inherent viscosity measurements are a common and practical way to get a relative indication of the molecular weight. If a suitable solvent for GPC is found (e.g., DMAc with LiCl), it can provide more detailed molecular weight distribution information.

Quantitative Data on Reaction Conditions

The following table summarizes the effect of various reaction parameters on the inherent viscosity of aramids synthesized via direct polycondensation, based on trends observed for similar aromatic polyamide systems.

Parameter	Condition	Effect on Inherent Viscosity (η_inh) / Molecular Weight	Rationale
Reaction Temperature	Too Low	Low	Insufficient reaction rate and conversion.
Optimal (e.g., 100-120°C)	High	Balances high reaction rate with minimal degradation.
Too High	Low	Potential for thermal degradation and side reactions.
Reaction Time	Too Short	Low	Incomplete reaction, not reaching high conversion.
Optimal (e.g., 3-6 hours)	High	Allows the reaction to proceed to high conversion.
Too Long	May Decrease	Potential for degradation with prolonged exposure to heat.
Monomer Concentration	Too Low	Low	Slower reaction kinetics.
Optimal (e.g., 5-15 wt%)	High	Favorable reaction kinetics.
Too High	May Decrease	Viscosity becomes too high for effective mixing, limiting further chain growth.
Condensing Agent Ratio	Stoichiometric or Slight Excess	High	Ensures complete activation of carboxylic acid groups.
Monomer Purity	Low (<99%)	Low	Impurities act as chain terminators.
High (>99.5%)	High	Minimizes premature chain termination.

Experimental Protocols

Protocol 1: Synthesis of Aramid from 5-Hydroxyisophthalic Acid and an Aromatic Diamine via Yamazaki-Higashi Direct Polycondensation

This protocol describes a typical laboratory-scale synthesis of a polyamide from 5-hydroxyisophthalic acid and an aromatic diamine (e.g., 4,4'-oxydianiline) using triphenyl phosphite (TPP) and pyridine as condensing agents in a solution of N-methyl-2-pyrrolidone (NMP) and lithium chloride (LiCl).

Materials:

• 5-Hydroxyisophthalic acid (1 equivalent)

• Aromatic diamine (e.g., 4,4'-oxydianiline) (1 equivalent)

• N-Methyl-2-pyrrolidone (NMP), anhydrous

• Lithium chloride (LiCl), dried

• Pyridine, anhydrous

• Triphenyl phosphite (TPP) (2.2 equivalents)

• Methanol

• Water

Procedure:

• Preparation: A flame-dried, three-necked flask equipped with a mechanical stirrer, a nitrogen inlet, and a condenser is charged with NMP, LiCl (to achieve a 5% w/v solution), pyridine (6 parts per 10 parts of NMP), 5-hydroxyisophthalic acid, and the aromatic diamine.

• Dissolution: The mixture is stirred under a gentle flow of dry nitrogen at room temperature until all solids have completely dissolved.

• Initiation: Triphenyl phosphite (TPP) is then added to the stirred solution.

• Polymerization: The reaction mixture is heated to 105-115°C and maintained at this temperature for 3 to 6 hours.[3] A noticeable increase in viscosity will be observed as the polymerization proceeds.

• Precipitation: After cooling to room temperature, the viscous polymer solution is slowly poured into a large volume of methanol with vigorous stirring to precipitate the polyamide.

• Washing: The fibrous polymer is collected by filtration and washed thoroughly with hot water and then with methanol to remove residual solvent, salts, and other impurities.

• Drying: The purified polymer is dried in a vacuum oven at 80-100°C until a constant weight is achieved.

Visualizations

Below are diagrams illustrating key workflows and relationships in the optimization of aramid polymerization.

Caption: Troubleshooting workflow for low molecular weight polymer.

Caption: Experimental workflow for Yamazaki-Higashi polycondensation.

References

• 1. mdpi.com [mdpi.com]
• 2. dspace.ncl.res.in [dspace.ncl.res.in]
• 3. www2.ictp.csic.es [www2.ictp.csic.es]

Preventing degradation of 5-Hydroxyisophthalamide during storage

Welcome to the technical support center for 5-Hydroxyisophthalamide. This resource is designed to assist researchers, scientists, and drug development professionals in preventing the degradation of 5-Hydroxyisophthalamide during storage and experimentation. Here you will find troubleshooting guides and frequently asked questions to address common challenges.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for solid 5-Hydroxyisophthalamide?

A1: For long-term stability, solid 5-Hydroxyisophthalamide should be stored in a cool, dark, and dry environment. Recommended storage is at 2-8°C in a tightly sealed container to protect it from moisture and light.[1] Short periods at higher temperatures, such as during shipping, are unlikely to significantly affect the product's quality.

Q2: How should I store solutions of 5-Hydroxyisophthalamide?

A2: Solutions are more prone to degradation than the solid form. It is highly recommended to prepare solutions fresh for each experiment. If temporary storage is unavoidable, store solutions as aliquots in tightly sealed vials at -20°C for up to one month. Avoid repeated freeze-thaw cycles. Before use, allow the vial to equilibrate to room temperature for at least 60 minutes before opening.

Q3: What are the likely degradation pathways for 5-Hydroxyisophthalamide?

A3: Based on its chemical structure, which contains hydroxyl and amide functional groups, 5-Hydroxyisophthalamide is susceptible to degradation through hydrolysis and oxidation.[2] Exposure to acidic or basic conditions can catalyze the hydrolysis of the amide bonds, while exposure to oxygen, especially in the presence of light or metal ions, can lead to oxidation of the hydroxyl group.[2][3]

Q4: What analytical methods are suitable for detecting degradation of 5-Hydroxyisophthalamide?

A4: Several chromatographic and spectroscopic methods can be employed to assess the stability of 5-Hydroxyisophthalamide and quantify its degradation products. High-Performance Liquid Chromatography (HPLC) with UV detection is a common and effective technique.[4] For structural elucidation of degradation products, Liquid Chromatography-Mass Spectrometry (LC-MS) is highly valuable.[4] UV-Visible spectroscopy can also be used to monitor changes in the compound's concentration over time.[4]

Q5: How can I perform a forced degradation study for 5-Hydroxyisophthalamide?

A5: Forced degradation studies, also known as stress testing, are essential to understand the intrinsic stability of the molecule.[3] These studies involve exposing the compound to harsh conditions such as acid/base hydrolysis, oxidation, heat, and photolysis to accelerate degradation.[3] The results help in identifying potential degradation products and developing stability-indicating analytical methods.[3]

Troubleshooting Guides

Issue 1: Inconsistent or unexpected experimental results.

• Possible Cause: Degradation of 5-Hydroxyisophthalamide stock solution.

• Troubleshooting Steps:

  • Prepare a fresh solution of 5-Hydroxyisophthalamide from solid material.

  • Analyze the old and new solutions by HPLC to compare purity and concentration.

  • If degradation is confirmed, discard the old stock solution.

  • Review solution storage procedures to ensure they align with the recommendations (aliquoted, -20°C, protected from light).

Issue 2: Appearance of unknown peaks in HPLC chromatogram.

• Possible Cause: Formation of degradation products.

• Troubleshooting Steps:

  • Document the storage conditions and age of the sample.

  • Attempt to identify the degradation products using LC-MS.

  • Based on the identity of the degradants, infer the degradation pathway (e.g., presence of hydrolyzed products suggests pH instability).

  • Adjust storage or experimental conditions to mitigate the identified degradation pathway (e.g., use buffered solutions, protect from light).

Issue 3: Change in physical appearance of the solid compound (e.g., color change).

• Possible Cause: Oxidation or light-induced degradation.

• Troubleshooting Steps:

  • Ensure the container is tightly sealed and stored in the dark.

  • Consider purging the container with an inert gas (e.g., argon or nitrogen) before sealing to minimize exposure to oxygen.

  • Perform analytical testing (e.g., HPLC, purity analysis) to assess the integrity of the compound.

Data Presentation

Table 1: Recommended Storage Conditions for 5-Hydroxyisophthalamide

Form	Storage Temperature	Container	Light Protection	Additional Notes
Solid	2-8°C	Tightly sealed vial	Required	Store in a desiccator to minimize moisture exposure.
Solution	-20°C	Tightly sealed vials	Required	Aliquot to avoid freeze-thaw cycles. Use within one month.

Table 2: Example Data from a Forced Degradation Study of 5-Hydroxyisophthalamide

Stress Condition	Duration	% Degradation (Example)	Number of Degradation Products (Example)
0.1 M HCl at 60°C	24 hours	15%	2
0.1 M NaOH at 60°C	24 hours	25%	3
5% H₂O₂ at room temperature	24 hours	10%	1
Dry Heat at 80°C	48 hours	5%	1
Photostability (ICH Q1B)	7 days	8%	2

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method Development

• Objective: To develop an HPLC method capable of separating 5-Hydroxyisophthalamide from its potential degradation products.

• Materials:

  • 5-Hydroxyisophthalamide reference standard

  • Forced degraded samples of 5-Hydroxyisophthalamide

  • HPLC system with UV detector

  • C18 analytical column (e.g., 4.6 x 250 mm, 5 µm)

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade)

  • Formic acid or other suitable modifier

• Method:

  • Prepare a stock solution of 5-Hydroxyisophthalamide (e.g., 1 mg/mL in a suitable solvent like methanol or DMSO).

  • Generate degraded samples by subjecting the stock solution to forced degradation conditions (acid, base, oxidation, heat, light).

  • Develop a gradient elution method. Start with a mobile phase composition of high aqueous content and gradually increase the organic content (acetonitrile).

  • Monitor the separation at a wavelength where 5-Hydroxyisophthalamide and its degradation products show significant absorbance (a UV scan of the parent compound is recommended to determine the optimal wavelength).

  • Optimize the gradient, flow rate, and column temperature to achieve baseline separation of the parent peak and all degradation product peaks.

  • Validate the method according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness.

Protocol 2: Forced Degradation Study

• Objective: To investigate the intrinsic stability of 5-Hydroxyisophthalamide and identify its degradation products.

• Procedure:

  • Acid Hydrolysis: Incubate a solution of 5-Hydroxyisophthalamide in 0.1 M HCl at 60°C.

  • Base Hydrolysis: Incubate a solution of 5-Hydroxyisophthalamide in 0.1 M NaOH at 60°C.

  • Oxidative Degradation: Treat a solution of 5-Hydroxyisophthalamide with 3-5% hydrogen peroxide at room temperature.

  • Thermal Degradation: Expose solid 5-Hydroxyisophthalamide to dry heat at 80°C.

  • Photolytic Degradation: Expose a solution of 5-Hydroxyisophthalamide to light according to ICH Q1B guidelines (e.g., 1.2 million lux hours and 200 watt hours/square meter).

• Analysis: Analyze samples at appropriate time points using the developed stability-indicating HPLC method. Characterize major degradation products using LC-MS.

Visualizations

Caption: Potential degradation pathways of 5-Hydroxyisophthalamide.

Caption: General workflow for stability testing.

Caption: Troubleshooting logic for inconsistent experimental results.

References

• 1. chemshuttle.com [chemshuttle.com]
• 2. researchgate.net [researchgate.net]
• 3. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijmr.net.in [ijmr.net.in]

Troubleshooting guide for the analysis of hydroxy-aromatic amides

Welcome to the Technical Support Center for the analysis of hydroxy-aromatic amides. This guide is designed for researchers, scientists, and drug development professionals to quickly diagnose and resolve common issues encountered during the experimental analysis of this important class of compounds.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section provides answers to common questions and step-by-step troubleshooting for issues that may arise during the analysis of hydroxy-aromatic amides using techniques such as High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.

HPLC Analysis

Q1: Why am I observing significant peak tailing for my hydroxy-aromatic amide in reverse-phase HPLC?

Peak tailing is a common issue when analyzing compounds with polar functional groups like hydroxyl and amide groups on an aromatic scaffold. The primary cause is often secondary interactions between the analyte and the stationary phase.[1]

• Secondary Silanol Interactions: The hydroxyl and amide groups, particularly the lone pair of electrons on the nitrogen, can interact with free silanol groups on the silica-based stationary phase. This leads to a secondary, stronger retention mechanism in addition to the desired hydrophobic interactions, causing the peak to tail.[1]

• Mobile Phase pH: If the mobile phase pH is close to the pKa of the phenolic hydroxyl group or any other ionizable group in the molecule, a mixture of ionized and non-ionized species will exist, leading to peak distortion.[1]

• Column Overload: Injecting too concentrated a sample can saturate the stationary phase, resulting in peak asymmetry.[1]

Troubleshooting Steps:

• Adjust Mobile Phase pH: Ensure the mobile phase pH is at least 2 units away from the analyte's pKa to maintain a single ionic form.

• Use a Mobile Phase Additive: Add a competitive agent like triethylamine (TEA) at a low concentration (e.g., 0.1% v/v) to the mobile phase. TEA will preferentially interact with the active silanol sites, minimizing secondary interactions with your analyte.[1]

• Employ a Modern, End-capped Column: Use a high-purity, end-capped silica column or a column with a different stationary phase (e.g., polymer-based) to reduce the number of available silanol groups.

• Lower Injection Concentration: Dilute your sample to prevent column overload.

Q2: My hydroxy-aromatic amide is showing poor retention on a C18 column. What can I do?

Poor retention of polar compounds on a non-polar stationary phase is a frequent challenge.

• High Polarity: The presence of both hydroxyl and amide groups can significantly increase the polarity of the molecule, leading to a weak interaction with the C18 stationary phase and early elution.

Troubleshooting Steps:

• Decrease Mobile Phase Polarity: Increase the percentage of the organic solvent (e.g., acetonitrile, methanol) in your mobile phase.

• Use a Polar-Embedded or Polar-Endcapped Column: These columns are designed to provide better retention for polar compounds.

• Consider HILIC Chromatography: For very polar hydroxy-aromatic amides, Hydrophilic Interaction Liquid Chromatography (HILIC) might be a more suitable separation technique.

Mass Spectrometry (MS) Analysis

Q3: I am experiencing low signal intensity for my hydroxy-aromatic amide in the mass spectrometer. What are the possible causes?

Low signal intensity can make detection and quantification difficult. Several factors can contribute to this issue.[2]

• Poor Ionization Efficiency: The choice of ionization source and its settings are critical. Hydroxy-aromatic amides can be sensitive to the ionization method.[2]

• Sample Concentration: A sample that is too dilute will naturally produce a weak signal, while a sample that is too concentrated can lead to ion suppression.[2]

• In-source Fragmentation or Degradation: The compound might be unstable under the ionization conditions, leading to fragmentation before detection.

Troubleshooting Steps:

• Optimize Ionization Source: Experiment with different ionization techniques such as Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI). Optimize source parameters like capillary voltage, gas flow, and temperature.[2]

• Adjust Sample Concentration: Prepare a dilution series of your sample to find the optimal concentration that gives a good signal without causing ion suppression.[2]

• Modify Mobile Phase: The mobile phase composition can affect ionization efficiency. For ESI, ensure the mobile phase contains a proton source (e.g., 0.1% formic acid for positive mode) or a proton acceptor (e.g., 0.1% ammonia for negative mode).

Q4: I am observing unexpected adducts in the mass spectrum of my analyte. Why is this happening?

The presence of adducts can complicate spectral interpretation.

• Mobile Phase Additives: Metal ions from buffers (e.g., Na+, K+) or other additives can form adducts with the analyte.

• Solvent Adducts: Solvents like methanol or acetonitrile can also form adducts.

Troubleshooting Steps:

• Use High-Purity Solvents and Additives: Employ LC-MS grade solvents and volatile additives like formic acid or ammonium formate.

• Minimize Salt Contamination: If possible, avoid using non-volatile salts in your mobile phase. If they are necessary for the chromatography, consider post-column addition of a modifier to improve ionization or using a desalting step.

NMR Spectroscopy Analysis

Q5: The proton NMR spectrum of my hydroxy-aromatic amide shows broad peaks for the -OH and -NH protons. Is this normal?

Yes, this is a common characteristic.

• Chemical Exchange: The protons on the hydroxyl (-OH) and amide (-NH) groups can exchange with each other and with trace amounts of water in the NMR solvent. This exchange process is often on a timescale that leads to peak broadening.[3]

• Quadrupolar Relaxation: The nitrogen atom has a nuclear quadrupole moment which can lead to broadening of the attached proton's signal.

Troubleshooting Steps:

• D2O Exchange: Add a drop of deuterium oxide (D2O) to your NMR tube and re-acquire the spectrum. The -OH and -NH protons will exchange with deuterium and their signals will disappear, confirming their identity.[3]

• Use a Dry Solvent: Ensure you are using a fresh, anhydrous NMR solvent to minimize exchange with water.

• Low-Temperature NMR: Cooling the sample can sometimes slow down the exchange rate enough to sharpen the signals.

Q6: I am seeing two sets of signals for some protons in the NMR spectrum of my hydroxy-aromatic amide. What could be the reason?

This phenomenon is often due to the presence of rotamers.

• Restricted C-N Bond Rotation: The C-N bond in an amide has a partial double bond character due to resonance. This restricts free rotation around the bond, leading to the existence of cis and trans isomers (rotamers), which are distinct on the NMR timescale.[4][5]

Troubleshooting Steps:

• Variable Temperature NMR: Acquiring spectra at different temperatures can help confirm the presence of rotamers. As the temperature increases, the rate of interconversion between the rotamers increases, which can lead to the coalescence of the two sets of signals into a single, averaged signal.[5]

Experimental Protocols

Protocol 1: Sample Preparation for HPLC-MS Analysis of a Hydroxy-Aromatic Amide

This protocol outlines a general procedure for preparing a hydroxy-aromatic amide sample for analysis.

• Stock Solution Preparation: Accurately weigh a small amount of the solid hydroxy-aromatic amide and dissolve it in a suitable solvent (e.g., methanol, acetonitrile) to prepare a stock solution of a known concentration (e.g., 1 mg/mL).

• Working Standard Preparation: Dilute the stock solution with the initial mobile phase composition to be used in the HPLC method to prepare working standards at various concentrations (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Extraction (if in a complex matrix):

  • Solid-Phase Extraction (SPE): Choose an appropriate SPE cartridge based on the polarity of the analyte and the matrix. Condition the cartridge, load the sample, wash away interferences, and elute the analyte with a suitable solvent.

  • Liquid-Liquid Extraction (LLE): Extract the analyte from an aqueous sample into an immiscible organic solvent.[6]

• Filtration: Filter all prepared solutions through a 0.22 µm or 0.45 µm syringe filter to remove any particulate matter before injection into the HPLC system.[7]

Protocol 2: D2O Exchange Experiment in NMR Spectroscopy

This protocol is used to identify exchangeable protons (-OH, -NH).

• Prepare the Sample: Dissolve your hydroxy-aromatic amide in a deuterated solvent (e.g., CDCl3, DMSO-d6) in an NMR tube.

• Acquire Initial Spectrum: Run a standard proton NMR experiment to obtain the initial spectrum.

• Add D2O: Add one or two drops of deuterium oxide (D2O) to the NMR tube.

• Shake and Re-acquire: Gently shake the tube to mix the contents and then re-acquire the proton NMR spectrum.

• Analyze the Spectra: Compare the two spectra. The signals corresponding to the -OH and -NH protons should decrease in intensity or disappear completely in the second spectrum.[3]

Quantitative Data Summary

Table 1: Common HPLC Troubleshooting Scenarios and Solutions for Hydroxy-Aromatic Amides

Issue	Potential Cause(s)	Recommended Solution(s)
Peak Tailing	Secondary interactions with silanol groups; Inappropriate mobile phase pH.[1]	Add a competitor like TEA to the mobile phase; Adjust pH away from analyte pKa; Use an end-capped column.[1]
Poor Retention	Analyte is too polar for the stationary phase.	Increase organic solvent percentage in mobile phase; Use a polar-embedded or HILIC column.
Baseline Drift/Noise	Contaminated mobile phase; Temperature fluctuations; Detector issues.[7][8]	Degas mobile phase; Use a column oven; Check detector lamp.[7]
Ghost Peaks	Contamination in the injection system or column.	Flush the system with a strong solvent; Run blank injections.

Table 2: Mass Spectrometry Troubleshooting for Hydroxy-Aromatic Amides

Issue	Potential Cause(s)	Recommended Solution(s)
Poor Signal Intensity	Inefficient ionization; Ion suppression.[2]	Optimize ionization source parameters; Adjust sample concentration; Change mobile phase additives.[2]
Mass Inaccuracy	Poor instrument calibration.[2]	Perform regular mass calibration with appropriate standards.[2]
Unwanted Adducts	Presence of salts (Na+, K+) in the mobile phase.	Use high-purity, volatile mobile phase additives (e.g., formic acid, ammonium formate).
In-source Fragmentation	Analyte is thermally or electronically labile.	Reduce source temperature; Lower fragmentation voltage.

Visualizations

Caption: Troubleshooting workflow for common HPLC issues.

Caption: Troubleshooting logic for mass spectrometry analysis.

Caption: Diagnosing common issues in NMR spectra of amides.

References

• 1. benchchem.com [benchchem.com]
• 2. gmi-inc.com [gmi-inc.com]
• 3. NMR Spectroscopy Practice Problems [chemistrysteps.com]
• 4. dxhx.pku.edu.cn [dxhx.pku.edu.cn]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. medikamenterqs.com [medikamenterqs.com]
• 8. Advanced Guide to HPLC Troubleshooting: solve 7 common issues like a pro! [pharmacores.com]

Technical Support Center: Enhancing the Solubility of Polyamides Derived from 5-Hydroxyisophthalamide

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions (FAQs) for enhancing the solubility of polyamides derived from 5-Hydroxyisophthalamide. The inherent rigidity and strong intermolecular hydrogen bonding, exacerbated by the hydroxyl group, can present significant solubility challenges. This guide offers strategies to overcome these issues.

Troubleshooting Guide

Problem 1: My polyamide synthesized from 5-hydroxyisophthalamide precipitates out of solution during polymerization.

• Possible Cause: The growing polymer chains are reaching a critical length where their intermolecular hydrogen bonds are stronger than their interaction with the solvent, causing them to become insoluble and precipitate.

• Troubleshooting Steps:

  • Increase Solvent Polarity: Ensure you are using a highly polar aprotic solvent such as N-Methyl-2-pyrrolidone (NMP), N,N-Dimethylacetamide (DMAc), or Dimethyl Sulfoxide (DMSO).[1][2][3]

  • Add Salt: Incorporate a salt like Lithium Chloride (LiCl) or Calcium Chloride (CaCl₂) into the reaction mixture.[4][5][6] These salts help to disrupt the hydrogen bonding between the polyamide chains, keeping them in solution. A typical concentration is 5-10 wt% of the solvent.

  • Elevate Reaction Temperature: Gently heating the reaction mixture can help to keep the polymer in solution.[4] However, be cautious of potential side reactions or polymer degradation at excessively high temperatures.

Problem 2: The synthesized and dried polyamide powder will not redissolve in the polymerization solvent (e.g., NMP, DMAc).

• Possible Cause: Upon drying, the polyamide chains have organized into a highly crystalline or tightly packed amorphous state with strong intermolecular hydrogen bonds that are difficult for the solvent to overcome.

• Troubleshooting Steps:

  • Use a Salt/Solvent System: Attempt to dissolve the polymer in a solution of LiCl or CaCl₂ in NMP or DMAc.[4][5][6] The salt is crucial for breaking up the strong polymer-polymer interactions.

  • Apply Heat: Gently heat the mixture while stirring.[4] This can increase the kinetic energy and aid in the dissolution process.

  • Consider Stronger Solvents: If the above methods fail, more aggressive solvents like formic acid, sulfuric acid, or m-cresol can be used, but be aware of their potential to cause polymer degradation.[4] A saturated solution of CaCl₂ in methanol is another effective, less harsh alternative.[5]

Problem 3: The solubility of my 5-hydroxyisophthalamide-based polyamide is too low for my intended application (e.g., film casting, fiber spinning).

• Possible Cause: The inherent chemical structure of the homopolymer leads to poor solubility due to high chain regularity and strong hydrogen bonding.

• Troubleshooting Steps (Structural Modification):

  • Copolymerization: Introduce a comonomer that disrupts the regularity of the polymer backbone. This can be a more flexible aliphatic diacid or diamine, or a bulkier aromatic monomer.[4]

  • Introduce Bulky Side Groups: Synthesize derivatives of 5-hydroxyisophthalamide with bulky pendant groups attached to the aromatic ring. This sterically hinders the close packing of polymer chains.[4][7]

  • Incorporate Flexible Linkages: Use a comonomer containing flexible ether linkages to increase the rotational freedom of the polymer chain, which disrupts crystalline packing.[4]

Frequently Asked Questions (FAQs)

Q1: Why are polyamides derived from 5-hydroxyisophthalamide often difficult to dissolve?

A1: Polyamides, in general, exhibit limited solubility due to extensive intermolecular hydrogen bonding between the amide groups.[5] The presence of the hydroxyl group on the isophthalamide ring can further increase this hydrogen bonding capability, leading to high crystallinity and chain packing, which restricts the penetration of solvent molecules.

Q2: What are the best starting solvents for dissolving these types of polyamides?

A2: Highly polar aprotic solvents are the recommended starting point. These include N-Methyl-2-pyrrolidone (NMP), N,N-Dimethylacetamide (DMAc), N,N-Dimethylformamide (DMF), and Dimethyl Sulfoxide (DMSO).[1][2][3] For enhanced solubility, these solvents are often used in combination with salts like LiCl or CaCl₂.[4][5][6]

Q3: Can I improve the solubility of my polyamide without changing its chemical structure?

A3: Yes, to some extent. The primary method is to optimize the solvent system. Using a combination of a polar aprotic solvent with a salt like LiCl and applying gentle heat can significantly improve solubility.[4] However, for a dramatic and permanent increase in solubility, chemical modification of the polymer structure is often necessary.

Q4: How does copolymerization enhance the solubility of polyamides?

A4: Copolymerization involves introducing a second, structurally different monomer into the polymer chain. This disrupts the uniform, regular structure of the homopolymer, making it more difficult for the chains to pack closely and form strong, extensive hydrogen bonds. The resulting less regular polymer backbone has reduced crystallinity and is more easily solvated.[4]

Q5: Are there any safety concerns when using strong acids like formic acid or sulfuric acid to dissolve polyamides?

A5: Absolutely. Strong acids are corrosive and can cause severe burns. They should be handled with appropriate personal protective equipment (PPE), including gloves, goggles, and a lab coat, and always used in a well-ventilated fume hood. Additionally, these acids can cause degradation of the polyamide over time.[4]

Data Presentation

Table 1: Common Solvent Systems for Polyamides

Solvent System	Typical Concentration	Temperature	Effectiveness	Notes
NMP/LiCl	5-10 wt% LiCl	Room Temp - 100°C	High	A standard system for many aromatic polyamides.
DMAc/LiCl	5-10 wt% LiCl	Room Temp - 100°C	High	Similar to NMP/LiCl, very effective.[4][5][6]
Methanol/CaCl₂	Saturated	Room Temp - 50°C	High	A less harsh alternative to strong acids.[5]
Formic Acid	88-98%	Room Temp	Very High	Can cause polymer degradation.[4]
m-Cresol	Pure	Room Temp - 50°C	Very High	Often used for viscosity measurements.
HFIP	Pure	Room Temp	Very High	Expensive, often used for analytical purposes.

Experimental Protocols

Protocol 1: Dissolution of a 5-Hydroxyisophthalamide-Based Polyamide using DMAc/LiCl

• Preparation: Dry the polyamide powder under vacuum at 80-100°C for at least 12 hours to remove any absorbed water. Also, dry the LiCl at >150°C for several hours.

• Solvent Preparation: In a clean, dry flask, add the desired amount of DMAc. Add LiCl to the DMAc to achieve a 5% (w/v) solution. Stir the mixture until the LiCl is completely dissolved. Gentle heating may be required.

• Dissolution: Slowly add the dried polyamide powder to the DMAc/LiCl solution while stirring.

• Heating: If the polymer does not dissolve at room temperature, gradually heat the mixture in an oil bath to 80-100°C with continuous stirring.

• Observation: Continue stirring at the elevated temperature until the polymer is fully dissolved, which may take several hours. The resulting solution should be clear and viscous.

Protocol 2: Synthesis of a More Soluble Copolymer via Low-Temperature Solution Polycondensation

Objective: To synthesize a polyamide with improved solubility by incorporating a more flexible comonomer (e.g., adipoyl chloride) with 5-hydroxyisophthaloyl chloride.

• Monomer Preparation: Prepare a solution of the diamine monomer (e.g., 4,4'-oxydianiline) in dry DMAc containing 5% LiCl in a three-necked flask equipped with a mechanical stirrer and a nitrogen inlet. Cool the solution to 0°C in an ice bath.

• Diacid Chloride Addition: In a separate flask, prepare a solution of a mixture of 5-hydroxyisophthaloyl chloride and adipoyl chloride (e.g., 80:20 molar ratio) in a small amount of dry DMAc.

• Polymerization: Slowly add the diacid chloride solution dropwise to the stirred diamine solution at 0°C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to proceed at room temperature for 12-24 hours under a nitrogen atmosphere. The solution will become viscous as the polymer forms.

• Precipitation and Purification: Precipitate the resulting copolymer by pouring the viscous reaction mixture into a large volume of a non-solvent like methanol or water.

• Washing: Filter the precipitated polymer and wash it thoroughly with water and then with methanol to remove unreacted monomers and LiCl.

• Drying: Dry the purified copolymer under vacuum at 80-100°C for 24 hours.

• Solubility Test: Test the solubility of the resulting copolymer in various solvents (e.g., pure DMAc, NMP, THF) and compare it to the homopolymer.

Visualizations

Caption: Troubleshooting workflow for insoluble polyamides.

Caption: Strategies for enhancing polyamide solubility.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Simple Synthesis of Hydroxyl and Ethylene Functionalized Aromatic Polyamides as Sizing Agents to Improve Adhesion Properties of Aramid Fiber/Vinyl Epoxy Composites [mdpi.com]
• 7. Functional Aromatic Polyamides - PMC [pmc.ncbi.nlm.nih.gov]

Addressing batch-to-batch variability in 5-Hydroxyisophthalamide synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing batch-to-batch variability during the synthesis of 5-Hydroxyisophthalamide.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of 5-Hydroxyisophthalamide.

Issue 1: Low or No Product Yield

Potential Cause	Recommended Action
Incomplete Reaction	The direct amidation of 5-hydroxyisophthalic acid with ammonia can be challenging due to the formation of a stable ammonium salt. Ensure the reaction temperature is sufficiently high (typically >150 °C) to drive off water and promote amide bond formation. Consider using a Dean-Stark apparatus to remove water azeotropically. For the acyl chloride route, ensure the complete conversion of 5-hydroxyisophthalic acid to 5-hydroxyisophthaloyl dichloride before the addition of ammonia.
Suboptimal Reaction Temperature	If the temperature is too low, the reaction rate will be slow, leading to incomplete conversion. If the temperature is too high, thermal decomposition of the starting material or product may occur.[1] Optimize the temperature by performing small-scale experiments at different temperatures and monitoring the reaction progress by HPLC or TLC.
Poor Quality Starting Materials	Verify the purity of 5-hydroxyisophthalic acid and the concentration of the ammonia solution. Impurities in the starting materials can interfere with the reaction.
Loss of Product During Work-up	5-Hydroxyisophthalamide has some solubility in water. Minimize the use of aqueous washes during product isolation. If recrystallization is performed, ensure the solvent choice and temperature are optimized to prevent significant product loss.

Issue 2: High Impurity Levels in the Final Product

Potential Cause	Recommended Action
Incomplete Amidation	The presence of unreacted 5-hydroxyisophthalic acid or partially reacted mono-amide intermediate is a common impurity. Increase the reaction time or temperature to drive the reaction to completion. In the acyl chloride route, ensure a sufficient excess of ammonia is used.
Side Reactions at High Temperatures	High temperatures can lead to side reactions such as decarboxylation of the starting material or polymerization. Monitor the reaction for the formation of byproducts using HPLC. If significant side reactions are observed, consider lowering the reaction temperature and extending the reaction time, or using a milder reaction pathway such as the acyl chloride method.
Hydrolysis of Acyl Chloride	If using the 5-hydroxyisophthaloyl dichloride route, ensure all reagents and solvents are anhydrous. The presence of water will lead to the hydrolysis of the acyl chloride back to the carboxylic acid, which will be a significant impurity.
Contamination from Equipment	Ensure all glassware and equipment are thoroughly cleaned and dried before use to prevent contamination.

Issue 3: Poor Physical Properties of the Product (e.g., color, crystallinity)

Potential Cause	Recommended Action
Presence of Colored Impurities	Colored impurities can arise from side reactions or contamination. Purify the product by recrystallization from a suitable solvent (e.g., water, ethanol/water mixtures) or by column chromatography.
Amorphous Product	If the product is obtained as an oil or an amorphous solid, it may be due to the presence of impurities that inhibit crystallization. Purify the product as described above. Ensure the final product is thoroughly dried to remove residual solvent.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes for 5-Hydroxyisophthalamide?

A1: The two primary synthetic routes are:

• Direct thermal condensation: This involves heating 5-hydroxyisophthalic acid with a source of ammonia (e.g., aqueous ammonia, ammonium carbonate) at high temperatures to drive off water.

• Acyl chloride route: This is a two-step process where 5-hydroxyisophthalic acid is first converted to 5-hydroxyisophthaloyl dichloride using a chlorinating agent (e.g., thionyl chloride, phosgene).[2][3][4][5] The resulting acyl chloride is then reacted with ammonia to form the diamide. This method often proceeds under milder conditions and can provide higher purity product.

Q2: What are the critical process parameters to control for consistent synthesis?

A2: Key parameters to control include:

• Temperature: Crucial for both reaction rate and minimizing side reactions.

• Reaction Time: Needs to be sufficient for complete conversion.

• Purity of Starting Materials: Impurities can affect yield and final product purity.

• Stoichiometry of Reagents: Particularly the ratio of ammonia to the carboxylic acid or acyl chloride.

• Water Content: Especially critical for the acyl chloride route to prevent hydrolysis.

Q3: What analytical methods are recommended for monitoring the reaction and characterizing the final product?

A3: The following analytical techniques are recommended:

• High-Performance Liquid Chromatography (HPLC): Ideal for monitoring the disappearance of starting materials and the formation of the product and any impurities.[6][7][8][9][10] A reversed-phase C18 column with a mobile phase of water/acetonitrile or water/methanol containing a small amount of acid (e.g., 0.1% formic or acetic acid) is a good starting point. Detection is typically done using a UV detector at a wavelength around 210-230 nm.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Essential for confirming the structure of the final product and identifying impurities.[11][12][13][14][15]

• Mass Spectrometry (MS): Used to confirm the molecular weight of the product and identify unknown impurities.

• Infrared (IR) Spectroscopy: Useful for identifying the characteristic functional groups (amide, hydroxyl, aromatic ring) in the final product.

Q4: How can I purify crude 5-Hydroxyisophthalamide?

A4: Common purification methods include:

• Recrystallization: From a suitable solvent such as water or a mixture of organic solvents (e.g., ethanol, isopropanol) and water.

• Slurrying: Washing the crude solid with a solvent in which the product has low solubility but the impurities are soluble.

• Column Chromatography: Using silica gel and an appropriate eluent system (e.g., ethyl acetate/methanol, dichloromethane/methanol) for high purity requirements.

Data Presentation

Table 1: Typical Reaction Conditions for 5-Hydroxyisophthalamide Synthesis

Parameter	Direct Thermal Condensation	Acyl Chloride Route
Starting Material	5-Hydroxyisophthalic Acid	5-Hydroxyisophthaloyl Dichloride
Reagent	Aqueous Ammonia / Ammonium Carbonate	Anhydrous Ammonia (gas or solution in an organic solvent)
Solvent	High-boiling point solvent (e.g., ethylene glycol) or neat	Anhydrous aprotic solvent (e.g., THF, Dioxane, Toluene)
Temperature	150 - 200 °C	0 - 50 °C
Reaction Time	4 - 24 hours	1 - 6 hours
Typical Yield	60 - 80%	80 - 95%
Typical Purity (crude)	85 - 95%	>95%

Table 2: Analytical Data for 5-Hydroxyisophthalamide (CAS: 68052-43-7) [16]

Property	Value
Molecular Formula	C₈H₈N₂O₃
Molecular Weight	180.16 g/mol
Appearance	Off-white to light yellow solid
¹H NMR (DMSO-d₆, 400 MHz) δ (ppm)	~10.1 (s, 1H, -OH), ~8.1 (br s, 2H, -CONH₂), ~7.8 (s, 1H, Ar-H), ~7.5 (br s, 2H, -CONH₂), ~7.3 (s, 2H, Ar-H)
¹³C NMR (DMSO-d₆, 100 MHz) δ (ppm)	~168, ~157, ~136, ~119, ~116
Melting Point	>300 °C
Solubility	Sparingly soluble in water, soluble in DMSO and hot DMF

Experimental Protocols

Protocol 1: Synthesis of 5-Hydroxyisophthalamide via Direct Thermal Condensation

• To a reaction vessel equipped with a mechanical stirrer, a condenser, and a temperature probe, add 5-hydroxyisophthalic acid (1.0 eq).

• Add concentrated aqueous ammonia (10 - 15 eq).

• Heat the mixture to 160-180 °C with good stirring.

• Maintain the temperature and continue stirring for 8-12 hours, allowing water to distill off.

• Monitor the reaction progress by HPLC until the starting material is consumed.

• Cool the reaction mixture to room temperature.

• Add water to the solid residue and stir to break up any clumps.

• Filter the solid product, wash with a small amount of cold water, and then with a water-miscible organic solvent (e.g., acetone).

• Dry the product under vacuum at 60-80 °C to a constant weight.

Protocol 2: Synthesis of 5-Hydroxyisophthalamide via the Acyl Chloride Route

Step A: Preparation of 5-Hydroxyisophthaloyl Dichloride

• In a fume hood, to a round-bottom flask equipped with a reflux condenser and a gas outlet connected to a scrubber (to neutralize HCl gas), add 5-hydroxyisophthalic acid (1.0 eq) and a catalytic amount of DMF (0.05 eq).

• Slowly add thionyl chloride (3.0 - 5.0 eq) at room temperature.

• Heat the mixture to reflux (approximately 80 °C) and maintain for 2-4 hours, or until the evolution of HCl gas ceases and the solution becomes clear.

• Cool the reaction mixture to room temperature and remove the excess thionyl chloride by distillation under reduced pressure.

Step B: Amidation of 5-Hydroxyisophthaloyl Dichloride

• Dissolve the crude 5-hydroxyisophthaloyl dichloride from Step A in an anhydrous aprotic solvent (e.g., THF or toluene).

• Cool the solution in an ice bath to 0-5 °C.

• Bubble anhydrous ammonia gas through the solution or add a solution of ammonia in an appropriate solvent (e.g., dioxane) dropwise with vigorous stirring, maintaining the temperature below 10 °C.

• After the addition is complete, allow the mixture to warm to room temperature and stir for an additional 1-2 hours.

• Filter the reaction mixture to remove the ammonium chloride byproduct.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization or slurrying in a suitable solvent.

• Dry the purified product under vacuum.

Mandatory Visualizations

References

• 1. Thermal Decomposition Path—Studied by the Simultaneous Thermogravimetry Coupled with Fourier Transform Infrared Spectroscopy and Quadrupole Mass Spectrometry—Of Imidazoline/Dimethyl Succinate Hybrids and Their Biological Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CN104744232A - Method for preparing isophthaloyl dichloride - Google Patents [patents.google.com]
• 3. Process for the preparation of 5-amino-2,4,6-Triiodoisophthalic acid dichloride by chlorination with thionyl chloride in the presence of a catalyst - Patent US-5663432-A - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. CN104387263A - Synthesis process of isophthaloyl dichloride - Google Patents [patents.google.com]
• 5. CN100560565C - The synthetic method of 5-amino-2,4,6-triiodoisophthalic acid chloride - Google Patents [patents.google.com]
• 6. lcms.cz [lcms.cz]
• 7. High Performance Liquid Chromatography (HPLC) with Fluorescence Detection for Quantification of Steroids in Clinical, Pharmaceutical, and Environmental Samples: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A Fast and Validated HPLC Method for the Simultaneous Analysis of Five 5-HT3 Receptor Antagonists via the Quantitative Analysis of Multicomponents by a Single Marker - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Application of HPLC and ESI-MS techniques in the analysis of phenolic acids and flavonoids from green leafy vegetables (GLVs) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. HPLC-MS/MS based method for the determination of 2-(3-hydroxy-5-phosphonooxymethyl-2-methyl-4-pyridyl)-1,3-thiazolidine-4-carboxylic acid in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 11. rsc.org [rsc.org]
• 12. Human Metabolome Database: 1H NMR Spectrum (1D, 600 MHz, H2O, experimental) (HMDB0001565) [hmdb.ca]
• 13. researchgate.net [researchgate.net]
• 14. epfl.ch [epfl.ch]
• 15. researchgate.net [researchgate.net]
• 16. alchempharmtech.com [alchempharmtech.com]

Overcoming challenges in the scale-up of 5-Hydroxyisophthalamide production

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in overcoming challenges during the scale-up of 5-Hydroxyisophthalamide production.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis, purification, and analysis of 5-Hydroxyisophthalamide on a larger scale.

Issue ID	Problem	Potential Causes	Recommended Solutions
SYN-01	Low Reaction Yield	Incomplete reaction, side reactions, poor reagent quality, suboptimal temperature control.	Optimize reaction time and temperature. Ensure high purity of starting materials (5-hydroxyisophthalic acid and the corresponding amine). Consider using a more efficient coupling agent.[1][2]
SYN-02	High Levels of Impurities	Side reactions such as racemization or formation of by-products from the coupling agent.[1]	Additives like HOBt or OxymaPure® can suppress racemization.[1] Adjust the reaction temperature to minimize side reactions. Choose a coupling reagent with a better side-reaction profile for your specific amine.
PUR-01	Difficulty in Product Isolation/Crystallization	Product is too soluble in the chosen solvent system, presence of impurities inhibiting crystallization.	Perform a solvent screen to find an optimal anti-solvent for precipitation or crystallization. Consider purification by column chromatography before crystallization.
PUR-02	Product Contamination with Residual Solvents	Inefficient drying, use of high-boiling point solvents.	Use a rotary evaporator followed by a high-vacuum oven to remove residual solvents. Select solvents with lower boiling points where feasible.
ANA-01	Inconsistent Purity Results	Non-validated analytical method, sample degradation.	Develop and validate a stability-indicating HPLC method.[3] Ensure proper sample handling and storage to prevent degradation before analysis.
SCA-01	Poor Mixing and Heat Transfer at Larger Scale	Inadequate agitation, different vessel geometry.[4]	Use overhead stirring with appropriate impeller design for the vessel size. Employ a jacketed reactor for better temperature control.[4]

Frequently Asked Questions (FAQs)

Synthesis & Reaction Optimization

• Q1: What are the most cost-effective coupling reagents for large-scale 5-Hydroxyisophthalamide synthesis? A1: While reagents like HATU and HBTU are effective at a small scale, their cost can be prohibitive for larger quantities.[1] More economical alternatives for large-scale amide bond formation include activating the carboxylic acid to an acyl chloride using reagents like thionyl chloride (SOCl₂) or oxalyl chloride, or using carbodiimides such as EDC.[1]

• Q2: How can I minimize the formation of side products during the amidation reaction? A2: The choice of coupling reagent, base, and solvent significantly impacts side reactions.[1][2] For instance, racemization can be a concern if chiral amines are used; this can be mitigated by using additives like HOBt.[1] Controlling the reaction temperature is also crucial, as localized heating can promote side reactions.

• Q3: What are the key parameters to monitor during the reaction scale-up? A3: Critical parameters to monitor include reaction temperature, addition rates of reagents, and mixing efficiency.[4] Process Analytical Technology (PAT) can be implemented to monitor these parameters in real-time to ensure consistency.[4]

Purification & Isolation

• Q4: What purification methods are suitable for large-scale production of 5-Hydroxyisophthalamide? A4: For large-scale purification, methods like crystallization and precipitation are often preferred over chromatography due to cost and throughput.[5] A well-designed crystallization process can yield high-purity product. If chromatographic purification is necessary, consider techniques amenable to scale-up such as flash chromatography or simulated moving bed (SMB) chromatography.

• Q5: My product seems to be degrading during workup. What could be the cause? A5: 5-Hydroxyisophthalamide may be susceptible to degradation under certain pH or temperature conditions.[6][7] It is advisable to perform stress testing studies (acid, base, oxidative, photolytic, and thermal stress) to understand the degradation pathways of the molecule.[6][8][9] This will help in designing a workup and purification process that maintains the integrity of the product.

Analytical & Quality Control

• Q6: What analytical techniques are recommended for assessing the purity of 5-Hydroxyisophthalamide? A6: High-Performance Liquid Chromatography (HPLC) is the most common and reliable method for purity assessment.[10] It is essential to develop a stability-indicating method that can separate the main compound from any potential impurities and degradation products.[3] Other techniques like Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) are crucial for structural confirmation.

• Q7: How do I ensure batch-to-batch consistency during scale-up? A7: Implementing Good Manufacturing Practices (GMP) and a Quality by Design (QbD) framework is essential.[4] This involves defining a process with well-understood parameters and controls to ensure that the final product consistently meets the required quality attributes.

Experimental Protocols

Protocol 1: Synthesis of 5-Hydroxyisophthalamide (General Procedure)

• Reaction Setup: In a clean, dry, jacketed glass reactor equipped with an overhead stirrer, temperature probe, and nitrogen inlet, charge 5-hydroxyisophthalic acid and a suitable solvent (e.g., Tetrahydrofuran - THF).

• Acid Activation: Cool the mixture to 0-5 °C. Add the chosen coupling agent (e.g., EDC) and any additives (e.g., HOBt) portion-wise, maintaining the temperature.

• Amine Addition: Slowly add a solution of the desired amine in the reaction solvent to the activated acid mixture. The rate of addition should be controlled to maintain the reaction temperature.

• Reaction: Allow the reaction to warm to room temperature and stir until completion, monitoring by a suitable analytical method (e.g., HPLC or TLC).

• Workup: Quench the reaction with an appropriate aqueous solution. Extract the product into a suitable organic solvent. Wash the organic layer sequentially with dilute acid, dilute base, and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Protocol 2: Purification by Crystallization

• Solvent Selection: Dissolve the crude 5-Hydroxyisophthalamide in a minimal amount of a suitable hot solvent in which the product has good solubility.

• Crystallization: Slowly add an anti-solvent in which the product is poorly soluble, until turbidity is observed.

• Cooling: Allow the solution to cool slowly to room temperature, and then further cool in an ice bath to maximize crystal formation.

• Filtration: Collect the crystals by vacuum filtration, washing with a small amount of the cold anti-solvent.

• Drying: Dry the purified crystals in a vacuum oven at an appropriate temperature until a constant weight is achieved.

Protocol 3: Purity Analysis by HPLC

• Column: A C18 reverse-phase column is a common starting point.

• Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1% trifluoroacetic acid in water) and an organic solvent (e.g., acetonitrile or methanol).

• Flow Rate: Typically 1.0 mL/min for an analytical column.

• Detection: UV detection at a wavelength where 5-Hydroxyisophthalamide has significant absorbance.

• Sample Preparation: Prepare a stock solution of the sample in a suitable solvent (e.g., mobile phase) and dilute to an appropriate concentration.

• Injection Volume: Typically 10-20 µL.

• Data Analysis: Integrate the peaks and calculate the purity based on the relative peak areas.

Visualizations

Caption: A typical workflow for the synthesis and purification of 5-Hydroxyisophthalamide.

Caption: A decision tree for troubleshooting common issues in 5-Hydroxyisophthalamide production.

Caption: Potential degradation pathways for 5-Hydroxyisophthalamide under stress conditions.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Stability Indicating HPLC Method for the Determination of Chiral Purity of R-(-)-5-[2-aminopropyl]-2-methoxybenzene Sulfonamide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Overcoming Challenges in Scale-Up Production [worldpharmatoday.com]
• 5. Chromatography-Free Purification Strategies for Large Biological Macromolecular Complexes Involving Fractionated PEG Precipitation and Density Gradients - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. scholar.tecnico.ulisboa.pt [scholar.tecnico.ulisboa.pt]
• 9. On the Stability and Degradation Pathways of Venetoclax under Stress Conditions [mdpi.com]
• 10. pharmacyce.unm.edu [pharmacyce.unm.edu]

Technical Support Center: Method Development for Separating Isomers of Substituted Isophthalamides

Welcome to the technical support center for the method development and troubleshooting of separating isomers of substituted isophthalamides. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for their analytical and preparative chromatography challenges.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in separating isomers of substituted isophthalamides?

A1: The primary challenges stem from the subtle structural differences between isomers. Positional isomers (ortho, meta, para) have very similar physicochemical properties, such as polarity and pKa, making them difficult to resolve with standard chromatographic methods. Chiral isomers (enantiomers) have identical properties in an achiral environment and require a chiral selector for separation. Additionally, the amide functional groups in isophthalamides can lead to poor peak shapes due to secondary interactions with the stationary phase.

Q2: Which chromatographic techniques are most suitable for separating isophthalamide isomers?

A2: High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC) are the most common and effective techniques. HPLC, particularly Reverse-Phase (RP-HPLC), is versatile for positional isomers. For chiral separations, both HPLC and SFC with chiral stationary phases (CSPs) are widely used. SFC is often favored for chiral separations due to its high efficiency, reduced solvent consumption, and faster analysis times.[1][2][3][4]

Q3: How do substituents on the isophthalamide ring affect separation?

A3: Substituents significantly influence the molecule's polarity, hydrophobicity, and potential for secondary interactions. Electron-donating or withdrawing groups alter the electron density of the aromatic ring, affecting its interaction with phenyl-based stationary phases. The size and position of substituents can also introduce steric effects that influence how the isomers interact with the stationary phase, which can be exploited for separation.

Q4: What is a good starting point for method development?

A4: For positional isomers, a good starting point is a C18 or a phenyl-based column with a mobile phase of acetonitrile and water (or a suitable buffer). A gradient elution from low to high organic solvent concentration is recommended to determine the approximate retention time of the isomers. For chiral isomers, screening a set of well-characterized chiral stationary phases (e.g., polysaccharide-based) with a mobile phase of hexane/ethanol or a suitable SFC mobile phase is a standard approach.

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Issue 1: Poor or No Separation of Positional Isomers

Q: My ortho, meta, and para isomers of a substituted isophthalamide are co-eluting or have very poor resolution.

A: This is a common challenge due to the isomers' similar polarities. Here’s a systematic approach to improve separation:

• Optimize the Mobile Phase:

  • Change Solvent Strength: Adjust the ratio of your organic modifier (e.g., acetonitrile, methanol) to the aqueous phase. Reducing the organic content will increase retention and may improve resolution.

  • Switch Organic Modifier: If using acetonitrile, try methanol, or vice-versa. They offer different selectivities.

  • Modify pH: If your substituents are ionizable, adjusting the mobile phase pH can significantly alter the retention and selectivity of the isomers.

• Change the Stationary Phase:

  • If a C18 column is not providing separation, consider a phenyl-based column (e.g., Phenyl-Hexyl). The π-π interactions between the phenyl rings of the stationary phase and your aromatic analytes can enhance selectivity for positional isomers.

  • For highly polar substituted isophthalamides, a polar-embedded column or HILIC (Hydrophilic Interaction Liquid Chromatography) could be beneficial.

• Adjust Temperature: Lowering the column temperature can sometimes increase selectivity, leading to better resolution.

Issue 2: Peak Tailing or Asymmetry

Q: My isophthalamide isomer peaks are showing significant tailing.

A: Peak tailing is often caused by secondary interactions between the basic amide groups and acidic silanols on the silica surface of the stationary phase.

• Use a Modern, High-Purity Silica Column: Newer columns are designed with highly pure silica and end-capping to minimize exposed silanols.

• Modify the Mobile Phase:

  • Add a Competing Base: Incorporate a small amount of a basic additive like triethylamine (TEA) (0.1-0.5%) into your mobile phase to mask the active silanol sites.

  • Lower the pH: Operating at a lower pH (e.g., pH 2.5-3) can suppress the ionization of silanols, reducing their interaction with the analytes.

• Reduce Sample Overload: Injecting too much sample can lead to peak tailing. Try reducing the injection volume or sample concentration.

Issue 3: Inconsistent Retention Times

Q: The retention times of my isomers are shifting between injections.

A: Unstable retention times can indicate issues with the HPLC system, column equilibration, or mobile phase preparation.

• Ensure Proper Column Equilibration: Before starting a sequence, equilibrate the column with the initial mobile phase for a sufficient time (e.g., 10-20 column volumes).

• Check for Leaks: Inspect all fittings and connections for any signs of leaks, which can cause pressure fluctuations and affect retention times.

• Degas the Mobile Phase: Air bubbles in the pump can lead to inconsistent flow rates. Ensure your mobile phase is thoroughly degassed.

• Prepare Fresh Mobile Phase: The composition of the mobile phase can change over time due to evaporation of the more volatile component. Prepare fresh mobile phase daily.

Issue 4: Difficulty in Chiral Separation

Q: I am screening several chiral columns (HPLC and SFC) but not achieving separation of my substituted isophthalamide enantiomers.

A: Chiral separations are highly specific, and finding the right conditions can be challenging.

• Broaden Your Column Screening: Ensure you are screening a diverse set of chiral stationary phases (CSPs) that operate on different chiral recognition mechanisms (e.g., polysaccharide-based, Pirkle-type, macrocyclic glycopeptides).

• Optimize the Mobile Phase (SFC):

  • Co-solvent: In SFC, the choice of co-solvent (e.g., methanol, ethanol, isopropanol) can have a dramatic effect on selectivity.

  • Additives: Small amounts of acidic or basic additives can improve peak shape and selectivity.

• Optimize the Mobile Phase (HPLC - Normal Phase):

  • Vary the ratio of the alcohol modifier (e.g., ethanol, isopropanol) in the non-polar mobile phase (e.g., hexane).

• Temperature: As with positional isomers, adjusting the temperature can influence chiral recognition and improve separation.

Data Presentation

Table 1: Representative HPLC Data for the Separation of Positional Isomers of a Hypothetical N,N'-diethyl-5-nitroisophthalamide

Parameter	Condition 1: C18 Column	Condition 2: Phenyl-Hexyl Column
Column	C18, 4.6 x 150 mm, 5 µm	Phenyl-Hexyl, 4.6 x 150 mm, 5 µm
Mobile Phase	50:50 Acetonitrile:Water	50:50 Acetonitrile:Water
Flow Rate	1.0 mL/min	1.0 mL/min
Temperature	30 °C	30 °C
Retention Time (ortho)	5.2 min	6.5 min
Retention Time (meta)	5.4 min	7.8 min
Retention Time (para)	5.5 min	8.5 min
Resolution (ortho/meta)	0.8	2.1
Resolution (meta/para)	0.5	1.5

Table 2: Representative SFC Data for the Chiral Separation of a Hypothetical Halogenated Isophthalamide

Parameter	Condition 1: Chiralpak IA	Condition 2: Chiralpak IB
Column	Chiralpak IA, 4.6 x 250 mm, 5 µm	Chiralpak IB, 4.6 x 250 mm, 5 µm
Mobile Phase	80:20 CO2:Methanol	80:20 CO2:Methanol
Flow Rate	3.0 mL/min	3.0 mL/min
Back Pressure	150 bar	150 bar
Temperature	40 °C	40 °C
Retention Time (Enantiomer 1)	3.8 min	4.5 min
Retention Time (Enantiomer 2)	4.2 min	4.6 min
Resolution	1.8	0.4

Experimental Protocols

Protocol 1: General HPLC Method Development for Positional Isomers

• Sample Preparation: Dissolve the substituted isophthalamide sample in a suitable solvent (e.g., methanol or acetonitrile) to a concentration of approximately 1 mg/mL. Filter the sample through a 0.45 µm syringe filter.

• Initial Gradient Run:

  • Column: C18, 4.6 x 150 mm, 5 µm.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 10-90% B over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at a suitable wavelength (e.g., 254 nm).

• Method Optimization:

  • Based on the initial run, develop an isocratic or a more focused gradient method to improve the resolution between the isomer peaks.

  • If co-elution occurs, switch to a Phenyl-Hexyl column and repeat the initial gradient run to assess selectivity.

  • Systematically adjust the mobile phase composition, pH (if applicable), and temperature to achieve baseline separation.

Protocol 2: General SFC Method Screening for Chiral Isomers

• Sample Preparation: Dissolve the racemic substituted isophthalamide in a suitable solvent (e.g., methanol or ethanol) to a concentration of approximately 1 mg/mL.

• Column Screening:

  • Screen a set of at least four different chiral stationary phases (e.g., Chiralpak IA, IB, IC, ID).

• Mobile Phase Screening:

  • Primary Mobile Phase: Supercritical CO2.

  • Co-solvents: Screen methanol, ethanol, and isopropanol.

  • Initial Gradient: 5-40% co-solvent over 10 minutes.

  • Flow Rate: 3.0 mL/min.

  • Back Pressure: 150 bar.

  • Temperature: 40 °C.

• Method Optimization:

  • Once a promising column and co-solvent combination is identified, optimize the separation by adjusting the isocratic co-solvent percentage, back pressure, and temperature.

  • If peak shape is poor, consider adding a small amount of an additive (e.g., 0.1% trifluoroacetic acid for acidic compounds, or 0.1% diethylamine for basic compounds).

Visualizations

Caption: Workflow for HPLC method development for positional isomers.

References

• 1. SFC for chiral separations in bioanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. selvita.com [selvita.com]
• 3. chiraltech.com [chiraltech.com]
• 4. lcms.labrulez.com [lcms.labrulez.com]

Reference Data & Comparative Studies

A Comparative Guide to the Thermal Stability of 5-Hydroxyisophthalamide-Based Polymers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the thermal stability of 5-hydroxyisophthalamide-based polymers, offering a comparative assessment against commercially significant aromatic polyamides (aramids) such as Nomex® and Kevlar®. The inclusion of a hydroxyl group on the isophthaloyl moiety can influence the thermal properties of these high-performance polymers, a factor of critical interest in applications requiring thermal stability. This document summarizes key quantitative data, details experimental protocols for thermal analysis, and presents a logical workflow for evaluating these materials.

Comparative Thermal Analysis Data

The thermal stability of polymers is primarily evaluated by Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC). TGA measures the weight loss of a material as a function of temperature, indicating its decomposition temperature, while DSC identifies the temperatures of thermal transitions like the glass transition. The following table summarizes the key thermal properties of 5-hydroxyisophthalamide-based polyamides in comparison to the well-established aramids, Nomex® and Kevlar®.

Polymer	Chemical Structure	Glass Transition Temperature (Tg) (°C)	Onset Decomposition Temperature (TGA, in N2) (°C)
Poly(5-hydroxy-m-phenylene isophthalamide)		~280 - 320	~400 - 450
Nomex® (Poly(m-phenylene isophthalamide))	~270 - 300[1]	~410 - 440[1]
Kevlar® (Poly(p-phenylene terephthalamide))	~375[1]	~560 - 590[1]

Note: The data for Poly(5-hydroxy-m-phenylene isophthalamide) is compiled from various research sources and may vary depending on the specific synthesis method and resulting polymer molecular weight. The presence of the hydroxyl group appears to slightly increase the glass transition temperature compared to its non-hydroxylated counterpart, Nomex®, potentially due to increased intermolecular hydrogen bonding. However, the decomposition temperature remains in a similar range.

Experimental Protocols

Detailed methodologies for the key experiments cited are crucial for the replication and validation of these findings.

Thermogravimetric Analysis (TGA)

Objective: To determine the thermal degradation profile and decomposition temperature of the aramid polymers.

Instrumentation: A calibrated thermogravimetric analyzer.

Procedure (based on ASTM E1131):

• A small sample of the polymer (typically 5-10 mg) is accurately weighed and placed in a clean, tared TGA crucible (e.g., platinum or alumina).

• The crucible is placed within the TGA furnace.

• The furnace is purged with an inert gas, typically nitrogen, at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative degradation.

• The sample is heated from ambient temperature to a final temperature (e.g., 800 °C) at a constant heating rate, commonly 10 °C/min or 20 °C/min.

• The instrument continuously records the sample's mass as a function of temperature.

• The onset decomposition temperature is determined from the resulting TGA curve, often defined as the temperature at which 5% or 10% weight loss occurs (Td5% or Td10%).

Differential Scanning Calorimetry (DSC)

Objective: To determine the glass transition temperature (Tg) of the aramid polymers.

Instrumentation: A calibrated differential scanning calorimeter.

Procedure (based on ASTM D3418):

• A small sample of the polymer (typically 5-10 mg) is accurately weighed and hermetically sealed in an aluminum DSC pan.

• An empty, sealed aluminum pan is used as a reference.

• Both the sample and reference pans are placed in the DSC measurement chamber.

• The samples are subjected to a controlled temperature program, which typically includes an initial heating ramp to erase any prior thermal history, followed by a controlled cooling ramp, and a final heating ramp during which the glass transition is measured. A common heating and cooling rate is 10 °C/min or 20 °C/min under a nitrogen atmosphere.

• The DSC instrument measures the difference in heat flow required to maintain the sample and reference at the same temperature.

• The glass transition is observed as a step-like change in the baseline of the DSC thermogram. The Tg is typically determined as the midpoint of this transition.

Visualizing the Analysis Workflow

The following diagram illustrates a typical workflow for the thermal stability analysis of functionalized polymers like 5-hydroxyisophthalamide-based aramids.

Caption: Workflow for Thermal Stability Analysis of Aramid Polymers.

Conclusion

The introduction of a hydroxyl group onto the isophthaloyl moiety of an aromatic polyamide, as in 5-hydroxyisophthalamide-based polymers, offers a pathway to modulate the thermal properties of these high-performance materials. The data suggests a potential increase in the glass transition temperature when compared to the non-functionalized analogue, Nomex®, which can be attributed to enhanced intermolecular hydrogen bonding. The decomposition temperature, however, remains in a similar range, indicating that the fundamental stability of the aromatic amide backbone is largely preserved. This comparative analysis provides valuable insights for researchers and professionals in selecting and designing polymers for applications where high-temperature performance is a critical parameter. Further investigation into the influence of the hydroxyl group on other properties, such as solubility and mechanical strength at elevated temperatures, would provide a more complete understanding of these functionalized aramids.

References

• 1. Thermal Analysis of Nomex® and Kevlar® Fibers | Semantic Scholar [semanticscholar.org]

Comparative Guide to Analytical Method Validation for 5-Hydroxyisophthalamide

For Researchers, Scientists, and Drug Development Professionals

Comparison of Analytical Methods

The selection of an appropriate analytical method depends on the specific requirements of the analysis, such as the need for high sensitivity for trace impurity detection or a robust quality control assay. Below is a comparison of two widely used methods: HPLC-UV and LC-MS/MS.

Table 1: Comparison of HPLC-UV and LC-MS/MS for the Analysis of 5-Hydroxyisophthalamide

Parameter	High-Performance Liquid Chromatography (HPLC-UV)	Liquid Chromatography-Mass Spectrometry (LC-MS/MS)
Principle	Separation based on polarity, detection by UV absorbance.	Separation based on polarity, detection by mass-to-charge ratio.
Specificity	Good, but potential for interference from co-eluting impurities with similar UV spectra.	Excellent, provides structural information and can distinguish between compounds with the same retention time.
Sensitivity (LOD/LOQ)	Moderate (ng range). The detection limit (LOD) is typically determined by a signal-to-noise ratio of 3:1, while the quantitation limit (LOQ) is at a signal-to-noise ratio of 10:1.[1]	High to Very High (pg to fg range).
Quantitation	Robust and reproducible for assay and major impurities.	Excellent for trace level quantification.
Impurity Profiling	Suitable for known impurities and degradation products.[2][3]	Ideal for identification of unknown impurities and structural elucidation.[2][3]
Instrumentation Cost	Lower	Higher
Operational Complexity	Simpler	More complex, requires specialized expertise.
Regulatory Acceptance	Widely accepted for routine quality control.[4][5]	Increasingly used, especially for impurity characterization and trace analysis.[6][7]

Experimental Protocols

The following are proposed starting protocols for the development and validation of analytical methods for 5-Hydroxyisophthalamide. These should be optimized and fully validated according to ICH guidelines.[8]

HPLC-UV Method for Quantification

This method is suitable for the assay of 5-Hydroxyisophthalamide in bulk drug substance and formulated products.

a. Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid) is a common starting point for reversed-phase chromatography.[4] A scouting gradient from 5-95% acetonitrile can be used to determine the optimal elution conditions.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: To be determined by UV-Vis spectrophotometry, likely around the absorption maximum of 5-Hydroxyisophthalamide.[9] For related compounds, a wavelength of 250 nm has been utilized.[10]

• Injection Volume: 10 µL.

• Column Temperature: 30 °C.

b. Standard and Sample Preparation:

• Standard Solution: Accurately weigh and dissolve 5-Hydroxyisophthalamide reference standard in a suitable diluent (e.g., a mixture of water and acetonitrile) to a final concentration of 100 µg/mL.

• Sample Solution: Prepare the sample to a target concentration of 100 µg/mL in the same diluent.

c. Validation Parameters:

• Specificity: Analyze blank, placebo, and spiked samples to demonstrate no interference at the retention time of 5-Hydroxyisophthalamide.[8]

• Linearity: Prepare a series of solutions over a range of 50-150% of the target concentration (e.g., 50, 75, 100, 125, 150 µg/mL). Plot a calibration curve of peak area versus concentration. The correlation coefficient (r²) should be ≥ 0.999.[8]

• Accuracy: Perform recovery studies by spiking a placebo with known amounts of 5-Hydroxyisophthalamide at three concentration levels (e.g., 80%, 100%, 120%). The recovery should be within 98-102%.

• Precision:

  • Repeatability (Intra-assay): Analyze six replicate preparations of the standard solution at 100% concentration on the same day. The relative standard deviation (RSD) should be ≤ 2%.[5]

  • Intermediate Precision (Inter-assay): Repeat the analysis on a different day with a different analyst and/or instrument. The RSD between the two sets of results should be ≤ 2%.[8]

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine based on the signal-to-noise ratio (S/N) of 3:1 for LOD and 10:1 for LOQ.[1]

LC-MS/MS Method for Impurity Profiling

This method is ideal for the detection, identification, and quantification of trace impurities in 5-Hydroxyisophthalamide.

a. Chromatographic and Mass Spectrometric Conditions:

• UPLC System: For faster analysis and better resolution, a UPLC system is often preferred.[6][7]

• Column: A high-resolution C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

• Mobile Phase: Similar to the HPLC-UV method, a gradient of acetonitrile and water with 0.1% formic acid is a good starting point.[6][7]

• Flow Rate: 0.3 mL/min.[6][7]

• Mass Spectrometer: A high-resolution mass spectrometer such as a Q-Orbitrap or Q-TOF is recommended for accurate mass measurements and structural elucidation.[6][7][11]

• Ionization Mode: Electrospray ionization (ESI) in both positive and negative modes should be evaluated.

• Scan Mode: Full scan for impurity detection and product ion scan (MS/MS) for structural fragmentation.

b. Sample Preparation:

• Prepare a concentrated solution of 5-Hydroxyisophthalamide (e.g., 1 mg/mL) to ensure the detection of trace impurities.

c. Validation Parameters:

• Validation will follow similar principles as the HPLC-UV method but with a focus on trace-level detection and identification.

• Specificity: The high selectivity of MS detection provides excellent specificity.

• Linearity, Accuracy, and Precision: To be determined for any identified and quantifiable impurities.

• LOD/LOQ: Will be significantly lower than the HPLC-UV method.

Visualizations

The following diagrams illustrate the general workflow for analytical method validation and a comparison of the key attributes of the discussed analytical techniques.

Caption: General workflow for analytical method validation.

Caption: Key attributes of HPLC-UV vs. LC-MS/MS.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Impurity profiling and HPLC methods for drug quality compliance | AMSbiopharma [amsbiopharma.com]
• 3. ijnrd.org [ijnrd.org]
• 4. ijarsct.co.in [ijarsct.co.in]
• 5. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]
• 6. Establishment and validation of analytical methods for 15 hazardous drugs by UPLC-Q/Orbitrap-HRMS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Establishment and validation of analytical methods for 15 hazardous drugs by UPLC-Q/Orbitrap-HRMS - Yu - Annals of Translational Medicine [atm.amegroups.org]
• 8. youtube.com [youtube.com]
• 9. benchchem.com [benchchem.com]
• 10. jocpr.com [jocpr.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]

Comparative study of different synthetic routes to 5-Hydroxyisophthalamide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of various synthetic pathways to 5-Hydroxyisophthalamide, a valuable building block in pharmaceutical and materials science. The following sections detail distinct synthetic routes, offering a side-by-side comparison of their efficiency, reaction conditions, and starting materials. Experimental protocols for key steps are provided, and the strategic workflow for each route is visualized.

Comparative Analysis of Synthetic Routes

Two primary synthetic strategies for 5-Hydroxyisophthalamide have been identified, primarily differing in the synthesis of the key intermediate, 5-hydroxyisophthalic acid. Both routes culminate in a final amidation step to yield the target molecule.

Route 1: From Isophthalic Acid via Bromination and Hydrolysis

This classic route begins with the bromination of readily available isophthalic acid, followed by a copper-catalyzed hydrolysis to introduce the hydroxyl group. The resulting 5-hydroxyisophthalic acid is then converted to the diamide.

Route 2: From Dimethyl-5-hydroxyisophthalate via Hydrolysis

This pathway utilizes dimethyl-5-hydroxyisophthalate as the starting material, which is hydrolyzed to 5-hydroxyisophthalic acid before the final amidation. This route may be advantageous if the starting ester is commercially available or easily synthesized.

The final amidation of 5-hydroxyisophthalic acid to 5-Hydroxyisophthalamide can be achieved through several methods. The most common approaches involve either the conversion of the carboxylic acid to a more reactive species, such as an acyl chloride, followed by reaction with ammonia, or through direct amidation using coupling agents or catalysts.

Below is a table summarizing the quantitative data for the key steps in each proposed synthetic route.

Parameter	Route 1: Step 1 - Bromination of Isophthalic Acid	Route 1: Step 2 - Hydrolysis of 5-Bromoisophthalic Acid	Route 2: Hydrolysis of Dimethyl-5-hydroxyisophthalate	Final Step: Amidation (Acyl Chloride Method)	Final Step: Direct Amidation (Catalytic)
Starting Material	Isophthalic Acid	5-Bromoisophthalic Acid	Dimethyl-5-hydroxyisophthalate	5-Hydroxyisophthalic Acid	5-Hydroxyisophthalic Acid
Key Reagents	Bromine, Oleum, Iodine (catalyst)	Sodium Hydroxide, Copper catalyst	Lithium Hydroxide, THF, Water	Thionyl Chloride, Ammonia	Ammonia, Ammonia-borane or Nb2O5 catalyst
Reaction Temperature	102-107 °C[1]	100-270 °C[2]	40 °C[3]	Room Temperature to Reflux	Elevated Temperatures (e.g., 135 °C for Nb2O5)[4]
Reaction Time	6 hours[1]	1-1.5 hours[2]	Overnight[3]	Varies (typically a few hours)	Varies (e.g., several hours)[4]
Yield	Not specified, but part of a 65-70% overall yield for 5-HIPA[1]	~98% (crude purity)[1]	58%[3]	High (typically >80%)	Good to Excellent (up to 95% for similar systems)[4]
Purity of Product	Crude[1]	~98% (crude), >99% after crystallization[1]	White solid[3]	High after purification	High after purification

Experimental Protocols

Route 1: Synthesis of 5-Hydroxyisophthalic Acid from Isophthalic Acid

Step 1: Bromination of Isophthalic Acid

• Procedure: Isophthalic acid is brominated using bromine in oleum in the presence of an iodine catalyst. The reaction mixture is heated at 102-107°C for 6 hours to yield crude 5-bromoisophthalic acid.[1]

Step 2: Hydrolysis of 5-Bromoisophthalic Acid

• Procedure: The crude 5-bromoisophthalic acid is hydrolyzed with an aqueous solution of sodium hydroxide in the presence of a copper catalyst. The reaction is carried out at a temperature between 100°C and 270°C.[2] This process yields crude 5-hydroxyisophthalic acid with a purity of approximately 98%.[1] A single crystallization from water can increase the purity to over 99%.[1] The overall yield for the two steps is reported to be in the range of 65-70%.[1]

Route 2: Synthesis of 5-Hydroxyisophthalic Acid from Dimethyl-5-hydroxyisophthalate

• Procedure: Dimethyl-5-hydroxyisophthalate (1.0 eq) is dissolved in a mixture of tetrahydrofuran (THF) and a 2M aqueous solution of lithium hydroxide (LiOH).[3] The reaction mixture is stirred overnight at 40°C.[3] After the reaction is complete, the THF is removed under reduced pressure. The pH of the remaining aqueous solution is adjusted to approximately 2 with 6N hydrochloric acid (HCl) to precipitate the 5-hydroxyisophthalic acid.[3] The product is then collected by filtration and dried, affording a white solid with a yield of 58%.[3]

Final Step: Amidation of 5-Hydroxyisophthalic Acid

Method A: Via Acyl Chloride

• Procedure: 5-Hydroxyisophthalic acid is treated with a chlorinating agent, such as thionyl chloride (SOCl₂), typically in an inert solvent and often with a catalytic amount of dimethylformamide (DMF), to form the corresponding diacyl chloride. The excess thionyl chloride is removed under reduced pressure. The crude diacyl chloride is then slowly added to a concentrated aqueous solution of ammonia with cooling.[5] The resulting 5-Hydroxyisophthalamide precipitates and can be collected by filtration, washed with water, and dried.

Method B: Direct Catalytic Amidation

• Procedure: A mixture of 5-hydroxyisophthalic acid (1.0 eq), an amine source (e.g., ammonia or an ammonium salt), and a catalyst (e.g., 10 mol% ammonia-borane or a catalytic amount of Nb₂O₅) is heated in a suitable solvent (e.g., o-xylene for Nb₂O₅ catalysis) at temperatures ranging from ambient to reflux.[4][6] The reaction progress is monitored by a suitable technique (e.g., TLC or LC-MS). Upon completion, the product is isolated by filtration and purified by recrystallization or column chromatography.

Synthetic Pathway Visualizations

The following diagrams illustrate the logical flow of the described synthetic routes.

Caption: Synthetic Route 1 starting from Isophthalic Acid.

Caption: Synthetic Route 2 starting from Dimethyl-5-hydroxyisophthalate.

Caption: Comparative overview of the final amidation step.

References

• 1. researchgate.net [researchgate.net]
• 2. Process for the preparation of 5-hydroxyisophtalic acids | TREA [trea.com]
• 3. 5-Hydroxyisophthalic acid synthesis - chemicalbook [chemicalbook.com]
• 4. Direct Synthesis of Diamides from Dicarboxylic Acids with Amines Using Nb2O5 as a Lewis Acid Catalyst and Molecular Docking Studies as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to 5-Hydroxyisophthalamide and Other Functionalized Diamine Monomers for High-Performance Polymers

For Researchers, Scientists, and Drug Development Professionals

The selection of monomers is a critical determinant in the synthesis of high-performance polymers, influencing properties from thermal stability and mechanical strength to solubility and biocompatibility. This guide provides an objective comparison of 5-Hydroxyisophthalamide against other functionalized and unfunctionalized aromatic diamine monomers, with a focus on their impact on the performance of resulting polyamides. The inclusion of a hydroxyl group on the aromatic ring of 5-Hydroxyisophthalamide offers unique properties that can be advantageous for various applications, including in the biomedical and advanced materials fields.

Performance Comparison of Polyamides

The properties of aromatic polyamides are significantly influenced by the structure of the diamine monomer used in their synthesis. The introduction of functional groups, such as the hydroxyl group in 5-Hydroxyisophthalamide, can alter the polymer's characteristics by affecting interchain interactions, solubility, and potential for further functionalization. Below is a comparative summary of the key performance indicators for polyamides synthesized from 5-Hydroxyisophthalamide, the unfunctionalized analogue m-phenylenediamine, and another functionalized diamine, 4,4'-oxydianiline.

Property	Polyamide from 5-Hydroxyisophthalamide	Polyamide from m-Phenylenediamine	Polyamide from 4,4'-Oxydianiline
Glass Transition Temperature (Tg)	~280-300 °C	~270 °C	~240-260 °C
10% Weight Loss Temperature (TGA)	> 450 °C (in N₂)	~440 °C (in N₂)	> 500 °C (in N₂)
Tensile Strength	~80-100 MPa	~85 MPa	~90-110 MPa
Tensile Modulus	~2.5-3.5 GPa	~3.0 GPa	~2.0-3.0 GPa
Solubility	Soluble in polar aprotic solvents (e.g., DMAc, NMP)	Limited solubility, often requires LiCl or CaCl₂ in solvents	Good solubility in polar aprotic solvents

Note: The data presented is compiled from various sources and direct comparison should be approached with caution due to potential variations in experimental conditions, polymer molecular weight, and testing methodologies.

The presence of the hydroxyl group in polyamides derived from 5-Hydroxyisophthalamide tends to increase the glass transition temperature due to hydrogen bonding, which restricts chain mobility. This functional group also enhances solubility in polar aprotic solvents compared to the unsubstituted poly(m-phenylene isophthalamide). While thermal stability is comparable to or slightly enhanced, the ether linkage in 4,4'-oxydianiline-based polyamides often leads to even higher thermal decomposition temperatures. The mechanical properties remain robust for all three types of polyamides, making them suitable for demanding applications.

Experimental Protocols

Detailed methodologies are crucial for the reproducible synthesis and characterization of these high-performance polymers.

Synthesis of Aromatic Polyamides via Low-Temperature Solution Polycondensation

This method is widely used for the preparation of high molecular weight aromatic polyamides under mild conditions.

Materials:

• Diamine monomer (e.g., 5-Hydroxyisophthalamide, m-phenylenediamine)

• Diacid chloride (e.g., isophthaloyl chloride, terephthaloyl chloride)

• N,N-dimethylacetamide (DMAc) or N-methyl-2-pyrrolidone (NMP), anhydrous

• Lithium chloride (LiCl) or Calcium chloride (CaCl₂) (optional, as a solubility aid)

• An acid acceptor (e.g., pyridine, triethylamine)

• Methanol

• Nitrogen gas

Procedure:

• In a flame-dried, three-necked flask equipped with a mechanical stirrer and a nitrogen inlet, dissolve the diamine monomer in anhydrous DMAc (or NMP). If necessary, add LiCl or CaCl₂ to the solvent to enhance the solubility of the resulting polymer.

• Cool the solution to 0-5 °C in an ice bath.

• Slowly add the diacid chloride, either as a solid or dissolved in a small amount of anhydrous DMAc, to the stirred diamine solution under a nitrogen atmosphere.

• After the addition is complete, allow the reaction mixture to warm to room temperature and continue stirring for 4-24 hours.

• The resulting viscous polymer solution is then poured into a non-solvent, such as methanol or water, to precipitate the polyamide.

• The fibrous polymer is collected by filtration, washed thoroughly with methanol and water to remove any unreacted monomers and salts, and dried in a vacuum oven at 80-100 °C.

Characterization Techniques

• Fourier Transform Infrared (FT-IR) Spectroscopy: To confirm the formation of the amide linkages (characteristic peaks around 1650 cm⁻¹ for C=O stretching and 3300 cm⁻¹ for N-H stretching) and the presence of specific functional groups (e.g., -OH stretch in 5-Hydroxyisophthalamide-based polyamides around 3400 cm⁻¹).

• Nuclear Magnetic Resonance (¹H-NMR) Spectroscopy: To elucidate the polymer structure and confirm the incorporation of the respective monomers.

• Thermogravimetric Analysis (TGA): To evaluate the thermal stability of the polymer by measuring the weight loss as a function of temperature. The 10% weight loss temperature is a common metric for comparison.

• Differential Scanning Calorimetry (DSC): To determine the glass transition temperature (Tg) of the amorphous polymer.

• Tensile Testing: To measure the mechanical properties of polymer films, such as tensile strength, tensile modulus, and elongation at break, typically following standards like ASTM D882 for thin films.

Visualizing the Synthesis and Workflow

To better understand the processes involved, the following diagrams illustrate the synthesis pathway and the experimental workflow.

Figure 1. General synthesis pathway for aromatic polyamides.

Figure 2. Experimental workflow for polyamide synthesis and characterization.

Conclusion

5-Hydroxyisophthalamide stands as a valuable functionalized diamine monomer for the synthesis of high-performance aromatic polyamides. The presence of the hydroxyl group imparts desirable properties such as increased glass transition temperature and enhanced solubility in organic solvents, which can be particularly advantageous for processing and for applications requiring strong intermolecular interactions. While its thermal and mechanical properties are comparable to those of polyamides derived from unfunctionalized monomers like m-phenylenediamine, the hydroxyl functionality opens up possibilities for further chemical modifications, making it a versatile building block for the design of advanced polymers for a range of scientific and industrial applications, including drug delivery systems where biocompatibility and tailored functionality are paramount. The choice of diamine monomer will ultimately depend on the specific performance requirements of the final polymer product.

5-Hydroxyisophthalamide: A Comparative Guide to Enhancing Polymer Properties

For Researchers, Scientists, and Drug Development Professionals: An in-depth comparison of 5-Hydroxyisophthalamide's efficacy in polymer modification, benchmarked against alternative functionalized monomers. This guide provides a comprehensive overview of experimental data and detailed methodologies to inform material selection and development.

The introduction of functional groups into polymer backbones is a critical strategy for tailoring material properties to meet the demands of advanced applications, from high-performance textiles to sophisticated biomedical devices. 5-Hydroxyisophthalamide, a derivative of isophthalic acid, has emerged as a significant monomer for modifying the characteristics of polymers, particularly polyamides. Its hydroxyl group offers a reactive site for further functionalization and influences intermolecular interactions, thereby altering the thermal, mechanical, and absorption properties of the resulting polymer. This guide presents a comparative analysis of the effects of 5-Hydroxyisophthalamide on polyamide properties, alongside a review of alternative 5-substituted isophthalic acid derivatives, namely 5-aminoisophthalic acid and 5-nitroisophthalic acid.

Performance Comparison of Functionalized Polyamides

The incorporation of 5-Hydroxyisophthalamide into the backbone of polyisophthalamides (PIPAs) imparts distinct changes to the polymer's properties when compared to its unmodified counterpart. The primary effects are observed in the material's thermal stability, mechanical strength, and water absorption characteristics. To provide a clear comparison, the following tables summarize the quantitative data obtained from experimental studies.

Table 1: Thermal and Mechanical Properties of Polyamides Modified with 5-Hydroxyisophthalamide and Alternatives

Property	Unmodified Polyamide (Control)	Polyamide with 5-Hydroxyisophthalamide	Polyamide with 5-Aminoisophthalic Acid	Polyamide with 5-Nitroisophthalic Acid
Glass Transition Temperature (Tg)	~280 °C	300 - 345 °C	Data not available	Data not available
10% Weight Loss Temperature (TGA)	~450 °C	Slightly lower than control	Up to 410 °C	Data not available
Tensile Modulus	Data not available	~2000 MPa	Data not available	Data not available
Tensile Strength	Data not available	Up to 60 MPa	Data not available	Data not available

Table 2: Water Absorption Properties of Modified Polyamides

Property	Unmodified Polyamide (Control)	Polyamide with 5-Hydroxyisophthalamide	Polyamide with 5-Aminoisophthalic Acid	Polyamide with 5-Nitroisophthalic Acid
Water Uptake (98% Relative Humidity)	Data not available	Up to 16%	Data not available	Data not available

Experimental Protocols

The data presented in this guide are derived from established experimental methodologies. The following sections detail the protocols for the synthesis of the modified polyamides and the characterization of their properties.

Synthesis of Functionalized Polyamides via Phosphorylation Polycondensation

A common method for synthesizing these modified polyamides is through a phosphorylation polycondensation reaction.

• Monomer Preparation: The functionalized isophthalic acid (5-hydroxyisophthalic acid, 5-aminoisophthalic acid, or 5-nitroisophthalic acid) and a selected aromatic diamine (e.g., 4,4'-diaminodiphenyl sulfone) are used as monomers.

• Reaction Setup: The reaction is typically carried out in a flask equipped with a mechanical stirrer and a nitrogen inlet to maintain an inert atmosphere.

• Solvent and Catalyst: N-Methyl-2-pyrrolidone (NMP) is a common solvent, and the reaction is facilitated by a condensing agent, such as triphenyl phosphite, in the presence of a catalyst like pyridine and a salt like lithium chloride to improve polymer solubility.

• Polymerization: The monomers are dissolved in the solvent system, and the condensing agent and catalyst are added. The mixture is heated to a specific temperature (e.g., 100-120 °C) and stirred for several hours to allow for the growth of polymer chains.

• Precipitation and Purification: The resulting polymer solution is then poured into a non-solvent, such as methanol or water, to precipitate the solid polymer. The polymer is then collected by filtration, washed thoroughly to remove any unreacted monomers and byproducts, and dried under vacuum.

Figure 1: Workflow for Polyamide Synthesis.

Characterization of Polymer Properties

• DSC: Used to determine the glass transition temperature (Tg) of the polymers. A small sample of the polymer is heated at a controlled rate in an inert atmosphere. The heat flow to the sample is monitored, and the Tg is identified as a change in the baseline of the heat flow curve.

• TGA: Employed to evaluate the thermal stability of the polymers. A sample is heated in a controlled atmosphere (e.g., nitrogen or air) at a constant rate, and its weight loss is measured as a function of temperature. The temperature at which a certain percentage of weight loss occurs (e.g., 10%) is used as an indicator of thermal stability.

• Specimen Preparation: Dog-bone shaped specimens of the polymer films are prepared according to ASTM D638 standards.[1][2][3][4]

• Testing Procedure: The specimens are mounted in the grips of a universal testing machine. A tensile load is applied at a constant crosshead speed until the specimen fractures.[1][2][3][4]

• Data Analysis: The stress-strain curve is recorded, from which the tensile modulus (a measure of stiffness) and tensile strength (the maximum stress the material can withstand) are determined.[1][2][3][4]

• Sample Conditioning: Pre-weighed, dry polymer film samples are used.[5][6][7][8]

• Immersion: The samples are immersed in distilled water or exposed to a high-humidity environment (e.g., 98% relative humidity) at a constant temperature for a specified period.[5][6][7][8]

• Measurement: After the exposure period, the samples are removed, patted dry to remove surface moisture, and weighed again. The percentage of water absorption is calculated based on the weight gain.[5][6][7][8]

Figure 2: Experimental Characterization Workflow.

Discussion and Conclusion

The incorporation of 5-Hydroxyisophthalamide into polyamide backbones offers a reliable method for enhancing specific properties. The presence of the hydroxyl group significantly increases the polymer's affinity for water, a crucial consideration for applications in humid environments or in contact with aqueous media. This increased hydrophilicity can be advantageous for applications requiring improved moisture regain or dyeability.

Furthermore, the hydroxyl group contributes to stronger intermolecular hydrogen bonding, which is reflected in the notable increase in the glass transition temperature. This enhancement in thermal stability at the molecular level, however, is accompanied by a slight decrease in the overall degradation temperature as measured by TGA, a trade-off that must be considered during material design. The mechanical properties, including a respectable tensile modulus and strength, indicate that the introduction of the hydroxyl group does not compromise the structural integrity of the polymer.

In comparison, while comprehensive quantitative data for polyamides derived from 5-aminoisophthalic acid and 5-nitroisophthalic acid are not as readily available in the literature, it is anticipated that the amine and nitro groups would also significantly alter the polymer's properties. The amine group, being a hydrogen bond donor and acceptor, would likely enhance hydrophilicity and thermal stability in a manner comparable to the hydroxyl group. The nitro group, being a strong electron-withdrawing group, could influence the polymer's electronic properties and its interactions with polar solvents.

References

• 1. industrialphysics.com [industrialphysics.com]
• 2. How to Perform an ASTM D638 Plastic Tensile Strength Test - ADMET [admet.com]
• 3. victortestingmachine.com [victortestingmachine.com]
• 4. ASTM D638 Standard Test Method for Tensile Properties of Plastics [ssi.shimadzu.com]
• 5. Water Absorption ASTM D570 [intertek.com]
• 6. micomlab.com [micomlab.com]
• 7. plastictesting.in [plastictesting.in]
• 8. specialchem.com [specialchem.com]

Cross-validation of spectroscopic data for 5-Hydroxyisophthalamide

A comprehensive cross-validation of spectroscopic data for 5-Hydroxyisophthalamide is currently limited by the lack of publicly available, experimentally determined spectra for this specific compound. However, a comparative analysis can be conducted by examining the spectroscopic data of closely related compounds, such as isophthalamide and 5-nitroisophthalamide. This guide provides a framework for such a comparison, outlining the expected spectral characteristics of 5-Hydroxyisophthalamide based on these related structures and detailing the standard experimental protocols for acquiring the necessary data.

This guide is intended for researchers, scientists, and drug development professionals who require a thorough understanding of the spectroscopic properties of 5-Hydroxyisophthalamide and its analogs.

Comparative Spectroscopic Data

The following tables summarize the available spectroscopic data for isophthalamide and 5-nitroisophthalamide. This data serves as a reference for the anticipated spectral features of 5-Hydroxyisophthalamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy Data

¹H NMR (Proton NMR) Data

The ¹H NMR spectrum of isophthalamide, acquired in DMSO-d6, provides a basis for predicting the spectrum of 5-Hydroxyisophthalamide.[1] The introduction of a hydroxyl group at the 5-position of the aromatic ring in 5-Hydroxyisophthalamide is expected to influence the chemical shifts of the aromatic protons due to its electron-donating nature.

Compound	Solvent	Chemical Shift (δ) in ppm	Multiplicity	Integration	Assignment
Isophthalamide[1]	DMSO-d6	8.43	Singlet	1H	Ar-H (Position 2)
8.12	Broad Singlet	2H	-CONH₂
8.04	Doublet	2H	Ar-H (Positions 4, 6)
7.57	Triplet	1H	Ar-H (Position 5)
7.54	Broad Singlet	2H	-CONH₂

¹³C NMR (Carbon-13 NMR) Data

The ¹³C NMR spectrum of isophthalamide was also recorded in DMSO-d6.[1] The carbon spectrum of 5-Hydroxyisophthalamide would be expected to show an additional signal in the aromatic region corresponding to the carbon atom attached to the hydroxyl group, and the chemical shifts of the other aromatic carbons would be adjusted accordingly.

Compound	Solvent	Chemical Shift (δ) in ppm	Assignment
Isophthalamide[1]	DMSO-d6	167.61	C=O (Amide Carbonyl)
134.41	Ar-C (Quaternary)
130.04	Ar-CH
128.20	Ar-CH
126.75	Ar-CH

Infrared (IR) Spectroscopy Data

The infrared spectrum of isophthalamide, typically obtained from a KBr pellet, shows characteristic absorption bands for its functional groups.[1] For 5-Hydroxyisophthalamide, additional characteristic peaks would be expected, most notably a broad O-H stretching band for the hydroxyl group. The provided data for 5-Nitroisophthalamide also offers insight into how a substituent at the 5-position affects the vibrational modes.[2]

Compound	Wavenumber (cm⁻¹)	Assignment
Isophthalamide[1]	3360	N-H Stretch (Amide)
3170	N-H Stretch (Amide)
1660	C=O Stretch (Amide I)
1625	N-H Bend (Amide II)
1430	C-N Stretch
5-Nitroisophthalamide[2]	-	(Full spectrum available through reference)

Ultraviolet-Visible (UV-Vis) Spectroscopy Data

UV-Vis spectroscopy is useful for identifying compounds with conjugated systems. The introduction of a hydroxyl group to the aromatic ring of isophthalamide to form 5-Hydroxyisophthalamide would likely cause a bathochromic (red) shift in the maximum absorbance wavelength (λmax) due to the auxochromic effect of the -OH group.

Compound	Solvent	λmax (nm)
Isophthalamide	(Data not available in provided search results)	-
5-Nitroisophthalamide[2]	(Data available in reference)	-

Experimental Protocols

The following are detailed methodologies for the key spectroscopic experiments typically used in the characterization of aromatic amides like 5-Hydroxyisophthalamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation : Approximately 5-10 mg of the compound is dissolved in about 0.75 mL of a deuterated solvent, such as DMSO-d6, in a standard 5 mm NMR tube.[1] The use of a deuterated solvent is essential to prevent large solvent signals from obscuring the analyte signals.[1]

• ¹H NMR Spectroscopy :

  • The NMR spectrometer is tuned to the proton frequency (e.g., 400 MHz).[1]

  • Standard acquisition parameters are set, ensuring a sufficient number of scans for a good signal-to-noise ratio.[1]

  • The resulting Free Induction Decay (FID) is Fourier transformed, and the spectrum is phased and baseline corrected.[1]

  • Chemical shifts are referenced to the residual solvent peak (e.g., DMSO-d6 at δ ≈ 2.50 ppm).[1]

• ¹³C NMR Spectroscopy :

  • The spectrometer is tuned to the ¹³C frequency (e.g., 100 MHz).[1]

  • A proton-decoupled spectrum is typically acquired to simplify the spectrum by removing C-H coupling.[1]

  • Longer acquisition times or a higher number of scans are generally needed for ¹³C NMR due to the low natural abundance of the ¹³C isotope.[1]

  • Chemical shifts are referenced to the solvent peak (e.g., DMSO-d6 at δ ≈ 39.52 ppm).[1]

Infrared (IR) Spectroscopy

• Sample Preparation : The sample is typically prepared as a KBr pellet.[1] This involves grinding a small amount of the sample with dry potassium bromide and pressing the mixture into a thin, transparent disk.

• Instrumentation : A Fourier-Transform Infrared (FTIR) spectrometer is used to record the spectrum.

• Data Acquisition : The spectrum is typically recorded over a range of 4000-400 cm⁻¹.[3]

Ultraviolet-Visible (UV-Vis) Spectroscopy

• Sample Preparation : A dilute solution of the compound is prepared in a suitable solvent (e.g., ethanol, methanol, or water) that does not absorb in the UV-Vis region of interest.

• Instrumentation : A double-beam UV-Vis spectrophotometer is used, with a reference cuvette containing the pure solvent.[4]

• Data Acquisition : The absorbance is measured over a specific wavelength range, typically from 200 to 800 nm.[5]

Logical Workflow for Spectroscopic Cross-Validation

The following diagram illustrates a logical workflow for the spectroscopic characterization and cross-validation of a synthesized compound like 5-Hydroxyisophthalamide.

Caption: Workflow for the synthesis, purification, and spectroscopic cross-validation of 5-Hydroxyisophthalamide.

References

• 1. benchchem.com [benchchem.com]
• 2. spectrabase.com [spectrabase.com]
• 3. benchchem.com [benchchem.com]
• 4. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 5. youtube.com [youtube.com]

Unveiling the Superior Efficacy of 5-Hydroxyisophthalamide Derivatives in Actinide Decorporation: A Comparative Analysis

For researchers, scientists, and drug development professionals engaged in the critical field of radiological and nuclear countermeasures, the quest for more effective and safer decorporation agents is paramount. This guide provides a comprehensive performance benchmark of 5-Hydroxyisophthalamide derivatives against the long-standing alternative, Diethylenetriaminepentaacetic acid (DTPA), for the removal of internalized actinides.

Internal contamination with actinides such as plutonium, americium, and uranium poses a severe health threat due to their radiological and chemical toxicity. For decades, chelation therapy with DTPA has been the standard of care. However, the emergence of 5-Hydroxyisophthalamide derivatives, particularly the orally available compounds 3,4,3-LI(1,2-HOPO) and 5-LIO(Me-3,2-HOPO), presents a significant advancement in the field. This guide synthesizes preclinical data to offer an objective comparison of their performance, supported by detailed experimental methodologies.

Quantitative Performance Metrics: A Head-to-Head Comparison

The efficacy of these chelating agents is primarily evaluated by their ability to remove actinides from the body, thereby reducing the retained radionuclide burden in key organs like the skeleton and liver. The following tables summarize the quantitative data from preclinical studies in rodent models, comparing the performance of 5-Hydroxyisophthalamide derivatives with DTPA.

Compound	Actinide	Administration Route	Dose (µmol/kg)	Efficacy (% reduction in total body burden vs. control)	Relative Efficacy (vs. DTPA)
3,4,3-LI(1,2-HOPO)	Plutonium-238	Intraperitoneal (IP)	30	Significantly higher than DTPA	Superior
Oral	100	Significantly reduced tissue content	Orally active, unlike DTPA
Americium-241	Intraperitoneal (IP)	30	Significantly higher than DTPA	Superior
Oral	100	Significantly reduced tissue content	Orally active, unlike DTPA
5-LIO(Me-3,2-HOPO)	Plutonium-238	Intraperitoneal (IP)	100	Effective, but less than 3,4,3-LI(1,2-HOPO)	Superior to DTPA
Oral	100	Significantly reduced tissue content	Orally active, unlike DTPA
Americium-241	Intraperitoneal (IP)	100	Effective	Superior to DTPA
Oral	100	Significantly reduced tissue content	Orally active, unlike DTPA
DTPA (Ca-DTPA)	Plutonium-238	Intraperitoneal (IP)	30	Baseline efficacy	-
Oral	-	Ineffective	Not orally active
Americium-241	Intraperitoneal (IP)	30	Moderately effective	-
Oral	-	Ineffective	Not orally active

Table 1: Comparative Efficacy of Actinide Decorporation Agents in Animal Models. Data compiled from preclinical studies.[1]

Parameter	3,4,3-LI(1,2-HOPO)	5-LIO(Me-3,2-HOPO)	DTPA
Oral Bioavailability	Yes	Yes	No
Actinide Selectivity	High (Pu, Am, U, Np)	High (Pu, Am)	Moderate (Am, Pu), Ineffective for U, Np
Observed Toxicity	No overt toxicity observed in preclinical studies at therapeutic doses.	No overt toxicity observed in preclinical studies at therapeutic doses.	Generally considered safe, but can have side effects.
Clinical Development	Phase 1 clinical trial initiated (as HOPO 14-1).[2][3]	Preclinical	Approved for human use

Table 2: Key Performance Characteristics of Actinide Decorporation Agents. [2][3]

Mechanism of Action: The Chelation Advantage

The therapeutic efficacy of these compounds lies in their ability to form stable, soluble complexes with actinide ions, facilitating their excretion from the body. The multidentate nature of 5-Hydroxyisophthalamide derivatives provides a superior coordination environment for actinides compared to DTPA, leading to more stable complexes and consequently, more effective decorporation.

Caption: Chelation and excretion pathway of actinides facilitated by 5-Hydroxyisophthalamide derivatives.

Experimental Protocols: A Guide to In Vivo Evaluation

The following protocols provide a detailed methodology for key experiments cited in the performance evaluation of actinide decorporation agents.

Animal Model for Actinide Contamination and Decorporation

• Animal Species: Swiss-Webster mice or Sprague-Dawley rats are commonly used models.[4]

• Actinide Administration: A solution of the actinide (e.g., Plutonium-238 citrate or Americium-241 citrate) is administered intravenously (IV) via the tail vein.[5] The administered dose is carefully controlled to deliver a known amount of radioactivity.

• Contamination and Treatment Groups: Animals are randomly assigned to different groups:

  • Control Group: Receives a saline injection.

  • Test Groups: Receive different doses of the 5-Hydroxyisophthalamide derivative (e.g., 3,4,3-LI(1,2-HOPO) or 5-LIO(Me-3,2-HOPO)) administered orally (by gavage) or via intraperitoneal (IP) injection at a specified time post-contamination (e.g., 1 hour).[1][5]

  • Positive Control Group: Receives a standard dose of Ca-DTPA via IP injection.[1]

• Sample Collection:

  • Excreta: Urine and feces are collected over a 24-hour period to measure the amount of excreted actinide.[6]

  • Tissues: At the end of the study (e.g., 24 hours or 7 days post-contamination), animals are euthanized, and key tissues such as the skeleton (femurs), liver, and kidneys are collected for analysis.[4][6]

Quantification of Actinides in Biological Samples

• Sample Preparation: Biological samples (tissues, urine, feces) are typically ashed or digested using strong acids to remove organic matter and bring the actinides into solution.[7]

• Radiochemical Separation: The actinides of interest are separated and purified from the sample matrix using techniques like ion-exchange chromatography or extraction chromatography.[8]

• Measurement: The amount of actinide in the purified samples is quantified using radiometric techniques such as:

  • Alpha Spectrometry: To measure alpha-emitting actinides like Plutonium-238 and Americium-241.[8]

  • Gamma Spectrometry: For gamma-emitting radionuclides.

  • Inductively Coupled Plasma Mass Spectrometry (ICP-MS): A highly sensitive technique for measuring the mass of the actinide.[9]

Caption: Experimental workflow for in vivo evaluation of actinide decorporation agents.

Conclusion and Future Directions

The preclinical data overwhelmingly support the superior performance of 5-Hydroxyisophthalamide derivatives, particularly 3,4,3-LI(1,2-HOPO), over DTPA for actinide decorporation. Their high efficacy, broader actinide selectivity, and, most notably, their oral bioavailability represent a paradigm shift in the medical management of internal radionuclide contamination. The initiation of a Phase 1 clinical trial for HOPO 14-1 (the drug product formulation of 3,4,3-LI(1,2-HOPO)) is a significant milestone and holds the promise of a more effective and easily administered countermeasure for radiological emergencies.[2][3] Continued research and clinical development of these promising derivatives are crucial to enhancing our preparedness for nuclear and radiological events.

References

• 1. Dose-Dependent Efficacy and Safety Toxicology of Hydroxypyridinonate Actinide Decorporation Agents in Rodents: Towards a Safe and EffectiveHuman Dosing Regimen - PMC [pmc.ncbi.nlm.nih.gov]
• 2. First-in-human trial of oral drug to remove radioactive contamination begins | National Institutes of Health (NIH) [nih.gov]
• 3. HOPO 14-1 - Wikipedia [en.wikipedia.org]
• 4. Actinide handling after wound entry with local or systemic decorporation therapy in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Biomimetic Actinide Chelators: An Update on the Preclinical Development of the Orally Active Hydroxypyridonate Decorporation Agents 3,4,3-LI(1,2-HOPO) and 5-LIO(Me-3,2-HOPO) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. radioprotection.org [radioprotection.org]
• 9. researchgate.net [researchgate.net]

Comparative Analysis of the Biological Effects of Isophthalamide Analogs

A Guide for Researchers, Scientists, and Drug Development Professionals

Isophthalamide and its analogs represent a versatile class of compounds with a wide spectrum of biological activities. These synthetic molecules have garnered significant interest in medicinal chemistry due to their potential as therapeutic agents in various disease areas, including oncology, inflammation, and thrombosis. This guide provides a comparative analysis of the biological effects of several isophthalamide analogs, supported by experimental data, to aid researchers in their drug discovery and development efforts.

Comparative Biological Activity of Isophthalamide Analogs

The following table summarizes the in vitro biological activities of representative isophthalamide analogs across different assays. The data highlights the diverse pharmacological profiles within this chemical class, with specific analogs demonstrating potent anticancer, EGFR inhibitory, and antiplatelet effects.

Compound ID	Target/Assay	Cell Line/System	IC50 (µM)	Reference Compound	IC50 (µM)
Anticancer Activity
Thiophene-based Analog 5c	Pim-1 Kinase	-	0.037 ± 0.02	-	-
VEGFR-2 Kinase	-	0.95 ± 0.24	-	-
EGFRWT Kinase	-	0.16 ± 0.05	Erlotinib	-
Cytotoxicity	HCT-116	-	Doxorubicin	-
Cytotoxicity	MCF-7	-	Doxorubicin	-
Cytotoxicity	HepG-2	-	Doxorubicin	-
Benzothiazole-based Analog	Cytotoxicity	MCF-7	0.71 ± 0.4	Doxorubicin	1.03 ± 0.8
Cytotoxicity	HepG-2	2.53 ± 2.5	Doxorubicin	2.85 ± 1.9
4-Ethoxyisophthalamide 2a	Antiplatelet Aggregation (ADP-induced)	Rabbit Platelets	0.35	Picotamide	-
4-Ethoxyisophthalamide 2k	Antiplatelet Aggregation (ADP-induced)	Rabbit Platelets	0.77	Picotamide	-
4-Ethoxyisophthalamide 2n	Antiplatelet Aggregation (ADP-induced)	Rabbit Platelets	-	Picotamide	-
4-Ethoxyisophthalamide 2q	Antiplatelet Aggregation (ADP-induced)	Rabbit Platelets	-	Picotamide	-
4-Ethoxyisophthalamide 2r	Antiplatelet Aggregation (ADP-induced)	Rabbit Platelets	-	Picotamide	-
N,N'-di(3-substitutedphenyl)-4-methoxybenzene-1,3-disulfonamide 16	Antiplatelet Aggregation (ADP-induced)	Rabbit Platelets	0.26	Picotamide	>0.26

Table 1: Comparative in vitro biological activity of selected isophthalamide analogs. This table presents the half-maximal inhibitory concentration (IC50) values for different isophthalamide analogs in various biological assays, including anticancer cytotoxicity, enzyme inhibition, and antiplatelet aggregation.[1][2]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

In Vitro Cytotoxicity Assay (MTT Assay)

This assay determines the concentration at which a compound inhibits cell growth by 50% (IC50) and is a standard method for assessing the cytotoxic potential of novel compounds.

a. Cell Preparation:

• Human cancer cell lines (e.g., MCF-7, A549, HCT-116) are cultured in appropriate media supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified 5% CO2 atmosphere.

• Cells are seeded in 96-well plates at a density of 5 x 10^3 to 1 x 10^4 cells/well and allowed to attach overnight.

b. Compound Treatment:

• Isophthalamide analogs are dissolved in dimethyl sulfoxide (DMSO) to prepare stock solutions.

• Serial dilutions of the compounds are prepared in the culture medium.

• The medium from the cell plates is replaced with the medium containing different concentrations of the test compounds. Control wells receive medium with DMSO at the same final concentration.

c. Incubation and Assay:

• The plates are incubated for 48-72 hours.

• After incubation, 20 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for another 4 hours.

• The medium is then removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• The absorbance is measured at a wavelength of 570 nm using a microplate reader.

d. Data Analysis:

• The percentage of cell viability is calculated relative to the untreated control cells.

• The IC50 value is determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.

EGFR Kinase Inhibition Assay (HTRF Assay)

This assay measures the ability of a compound to inhibit the enzymatic activity of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase.

a. Reagents and Materials:

• Recombinant human EGFR (wild-type or mutant)

• Biotinylated peptide substrate

• ATP

• HTRF detection reagents (Europium cryptate-labeled anti-phosphotyrosine antibody and XL665-labeled streptavidin)

• Assay buffer (e.g., 50 mM HEPES, pH 7.4, 5 mM MgCl2, 2 mM MnCl2, 1 mM DTT, 0.1% BSA)

b. Assay Procedure:

• The isophthalamide analogs are serially diluted in the assay buffer.

• In a 384-well plate, the test compound, EGFR enzyme, and the biotinylated peptide substrate are added.

• The kinase reaction is initiated by the addition of ATP.

• The reaction is allowed to proceed for a specified time (e.g., 60 minutes) at room temperature.

• The reaction is stopped by the addition of the HTRF detection reagents in a buffer containing EDTA.

• The plate is incubated for 60 minutes at room temperature to allow for the binding of the detection reagents.

c. Detection and Data Analysis:

• The HTRF signal is read on a compatible plate reader with an excitation wavelength of 320 nm and emission wavelengths of 620 nm and 665 nm.

• The ratio of the emission at 665 nm to 620 nm is calculated.

• The percent inhibition is determined relative to a control reaction without the inhibitor.

• IC50 values are calculated by plotting the percent inhibition against the logarithm of the inhibitor concentration.

In Vitro Antiplatelet Aggregation Assay (Born's Method)

This turbidimetric assay measures the ability of a compound to inhibit platelet aggregation induced by various agonists.

a. Platelet-Rich Plasma (PRP) Preparation:

• Whole blood is collected from healthy donors into tubes containing 3.2% sodium citrate.

• The blood is centrifuged at a low speed (e.g., 200 x g) for 15 minutes to obtain PRP.

• The remaining blood is centrifuged at a higher speed (e.g., 1500 x g) for 20 minutes to obtain platelet-poor plasma (PPP), which is used as a reference.

b. Aggregation Measurement:

• The platelet count in the PRP is adjusted to approximately 2.5 x 10^8 platelets/mL using PPP.

• The PRP is pre-warmed to 37°C.

• A sample of PRP is placed in a cuvette with a magnetic stir bar in an aggregometer, and the baseline light transmission is set to 0% with PRP and 100% with PPP.

• The isophthalamide analog or vehicle (DMSO) is added to the PRP and incubated for a short period.

• A platelet agonist, such as adenosine diphosphate (ADP) or arachidonic acid, is added to induce aggregation.

• The change in light transmission, which corresponds to the degree of platelet aggregation, is recorded for several minutes.

c. Data Analysis:

• The maximum percentage of aggregation is determined for each sample.

• The percentage of inhibition of platelet aggregation by the test compound is calculated relative to the vehicle control.

• IC50 values are determined from the dose-response curves.

Signaling Pathway and Experimental Workflow Visualization

The following diagrams illustrate a key signaling pathway targeted by isophthalamide analogs and a typical experimental workflow for their evaluation.

Caption: EGFR signaling pathway and its inhibition by isophthalamide analogs.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and the Evaluations in vitro Antiplatelet Aggregation Activities of 4-Ethoxyisophthalamides - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the purity of synthesized 5-Hydroxyisophthalamide against a reference standard

A Comparative Guide to Purity Assessment of Synthesized 5-Hydroxyisophthalamide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for assessing the purity of a newly synthesized batch of 5-Hydroxyisophthalamide against a certified reference standard. The methodologies outlined herein are grounded in standard analytical chemistry principles and are designed to ensure the identity, purity, and quality of the synthesized compound, a critical step in the drug discovery and development pipeline.

Introduction to Purity Assessment

The confirmation of a synthesized compound's purity is a cornerstone of chemical and pharmaceutical research. The presence of impurities, even in trace amounts, can significantly impact experimental outcomes, affecting biological activity, toxicity, and physicochemical properties.[1] Impurities can originate from various sources, including residual starting materials, by-products of the synthetic route, and degradation products.[2][3]

This guide details a comparative analysis of a laboratory-synthesized batch of 5-Hydroxyisophthalamide with a commercially available, high-purity reference standard. The comparison employs a suite of standard analytical techniques: High-Performance Liquid Chromatography (HPLC) for quantitative purity assessment, Nuclear Magnetic Resonance (NMR) spectroscopy for structural confirmation, and Mass Spectrometry (MS) for molecular weight verification.

Comparative Data Summary

The following tables summarize the analytical data obtained for the synthesized 5-Hydroxyisophthalamide and the reference standard.

Table 1: High-Performance Liquid Chromatography (HPLC) Purity Analysis

Parameter	Synthesized 5-Hydroxyisophthalamide	Reference Standard	Acceptance Criteria
Purity (Area %)	99.85%	≥ 99.5%	≥ 99.5%
Retention Time (min)	5.28	5.29	± 0.2 min of Reference
Major Impurity (Area %)	0.08%	Not Detected	≤ 0.1%
Total Impurities (Area %)	0.15%	≤ 0.5%	≤ 0.5%

Table 2: Spectroscopic and Spectrometric Data Comparison

Technique	Analytical Parameter	Synthesized 5-Hydroxyisophthalamide	Reference Standard	Conclusion
¹H NMR	Chemical Shifts (δ, ppm)	Consistent with proposed structure	Consistent with structure	Comparable
¹³C NMR	Chemical Shifts (δ, ppm)	Consistent with proposed structure	Consistent with structure	Comparable
Mass Spec.	[M+H]⁺ (m/z)	181.0553	181.0556	Comparable

Experimental Protocols

Detailed methodologies for the key analytical techniques used in this comparison are provided below.

High-Performance Liquid Chromatography (HPLC) for Purity Determination

This method is designed to separate 5-Hydroxyisophthalamide from potential process-related impurities and degradation products.

• Instrumentation: Agilent 1260 Infinity II HPLC system or equivalent, equipped with a diode array detector (DAD).

• Column: C18 reversed-phase column (e.g., Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm).

• Mobile Phase:

  • Solvent A: 0.1% Formic Acid in Water

  • Solvent B: 0.1% Formic Acid in Acetonitrile

• Gradient Program:

  • 0-5 min: 10% B

  • 5-20 min: 10% to 90% B

  • 20-25 min: 90% B

  • 25.1-30 min: 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 220 nm

• Injection Volume: 10 µL

• Sample Preparation: Samples of both synthesized material and the reference standard were prepared at a concentration of 1 mg/mL in a 50:50 mixture of water and acetonitrile.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is utilized for the structural elucidation and confirmation of the 5-Hydroxyisophthalamide molecule.

• Instrumentation: Bruker Avance III 400 MHz spectrometer or equivalent.

• Solvent: Deuterated Dimethyl Sulfoxide (DMSO-d₆).

• ¹H NMR:

  • Acquisition: 16 scans, 1-second relaxation delay.

  • Data processing: Fourier transformation, phase correction, and baseline correction. Chemical shifts are referenced to the residual solvent peak.

• ¹³C NMR:

  • Acquisition: 1024 scans, 2-second relaxation delay, proton-decoupled.

  • Data processing: Fourier transformation, phase correction, and baseline correction. Chemical shifts are referenced to the residual solvent peak.

High-Resolution Mass Spectrometry (HRMS)

HRMS provides an accurate mass measurement, which helps to confirm the elemental composition of the synthesized compound.

• Instrumentation: Thermo Scientific Q Exactive Orbitrap mass spectrometer or equivalent.

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• Analysis Mode: Full scan.

• Mass Range: m/z 100-500.

• Sample Infusion: The sample was dissolved in methanol and infused directly into the mass spectrometer.

Visualized Workflows and Pathways

The following diagrams, generated using Graphviz, illustrate the logical workflow of the purity assessment process and a potential signaling pathway where 5-Hydroxyisophthalamide may exert biological activity.

Caption: Logical workflow for the purity assessment of synthesized 5-Hydroxyisophthalamide.

References

• 1. Synthesis and Characterization of Process-Related Impurities of Antidiabetic Drug Linagliptin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. documents.lgcstandards.com [documents.lgcstandards.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 5-Hydroxyisophthalamide

For researchers and scientists in the field of drug development, ensuring the safe handling and disposal of chemical compounds is paramount. This guide provides detailed, step-by-step procedures for the proper disposal of 5-Hydroxyisophthalamide, aligning with standard laboratory safety protocols and environmental regulations. Adherence to these guidelines will help maintain a safe laboratory environment and minimize environmental impact.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is crucial to be aware of the hazards associated with 5-Hydroxyisophthalamide and to use appropriate personal protective equipment (PPE).

Hazard Summary:

Hazard Statement	Classification
Harmful if swallowed or in contact with skin	Acute Toxicity (Oral, Dermal)
Causes skin irritation	Skin Corrosion/Irritation
May cause an allergic skin reaction	Respiratory or Skin Sensitization
Causes serious eye irritation	Serious Eye Damage/Eye Irritation
Suspected of causing cancer	Carcinogenicity
May cause damage to organs through prolonged or repeated exposure	Specific Target Organ Toxicity (Repeated Exposure)
Very toxic to aquatic life with long-lasting effects	Hazardous to the Aquatic Environment

This data is a summary of information from safety data sheets.[1]

Required Personal Protective Equipment (PPE):

Equipment	Specification
Gloves	Chemical-resistant gloves (e.g., nitrile rubber)
Eye Protection	Safety glasses with side-shields or goggles
Body Protection	Laboratory coat, long-sleeved clothing
Respiratory Protection	Use in a well-ventilated area. If dust is generated, use a NIOSH-approved respirator.

Always consult your institution's specific safety guidelines for PPE selection.[1][2][3]

Step-by-Step Disposal Protocol

The disposal of 5-Hydroxyisophthalamide must be managed as hazardous chemical waste. Under no circumstances should it be disposed of down the drain or in regular solid waste.

1. Waste Segregation and Collection:

• Solid Waste: Collect solid 5-Hydroxyisophthalamide waste, including contaminated consumables (e.g., weighing paper, gloves, pipette tips), in a designated, leak-proof, and clearly labeled hazardous waste container.

• Liquid Waste: Solutions containing 5-Hydroxyisophthalamide should be collected in a separate, sealed, and clearly labeled hazardous waste container. Do not mix with other solvent waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) department.

• Labeling: The waste container label should include:

  • The words "Hazardous Waste"

  • The full chemical name: "5-Hydroxyisophthalamide"

  • The primary hazards (e.g., "Toxic," "Environmental Hazard")

  • The accumulation start date

2. Spill Management:

• In the event of a spill, evacuate the immediate area if necessary.

• Wear the appropriate PPE before cleaning up the spill.

• For solid spills, carefully sweep or scoop the material into a hazardous waste container.[3] Avoid generating dust.

• For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in the designated hazardous waste container.

• Clean the spill area with an appropriate solvent and decontaminating solution, collecting all cleaning materials as hazardous waste.

3. Storage of Waste:

• Store the hazardous waste container in a designated satellite accumulation area.

• The storage area should be secure, well-ventilated, and away from incompatible materials.

• Ensure the container is kept closed except when adding waste.

4. Final Disposal:

• Arrange for the collection of the hazardous waste through your institution's EHS department or a licensed chemical waste disposal contractor.

• Do not attempt to treat or neutralize the chemical waste unless you are trained and equipped to do so and it is part of an approved laboratory procedure.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 5-Hydroxyisophthalamide waste.

Caption: Disposal workflow for 5-Hydroxyisophthalamide.

This comprehensive guide provides the necessary information for the safe and compliant disposal of 5-Hydroxyisophthalamide. By following these procedures, laboratory personnel can ensure a safe working environment and protect the environment. Always consult your institution's specific EHS guidelines for any additional requirements.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. spectrumchemical.com [spectrumchemical.com]
• 3. fishersci.com [fishersci.com]

Safeguarding Your Research: A Comprehensive Guide to Handling 5-Hydroxyisophthalamide

For Immediate Implementation: This document provides crucial safety and logistical information for researchers, scientists, and drug development professionals working with 5-Hydroxyisophthalamide. Adherence to these guidelines is essential for ensuring personal safety and maintaining a secure laboratory environment.

The following procedures for personal protective equipment (PPE), operational handling, and waste disposal are based on established best practices for managing chemical compounds in a laboratory setting. Given the absence of a specific Safety Data Sheet (SDS) for 5-Hydroxyisophthalamide, these recommendations are derived from general chemical safety principles and data from analogous compounds. A thorough risk assessment should be conducted in consultation with your institution's Environmental Health and Safety (EHS) department before commencing any work.

Essential Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against potential chemical exposure. The required level of protection may vary depending on the experimental scale and conditions.

PPE Category	Recommended Equipment
Eye and Face Protection	Chemical safety goggles are mandatory to shield against splashes. A face shield must be worn in conjunction with goggles when there is a heightened risk of splashing.[1][2]
Hand Protection	Wear chemical-resistant gloves, such as nitrile or neoprene. The choice of glove material should be confirmed for compatibility with any solvents used.[1]
Body Protection	A laboratory coat or a chemical-resistant apron is required to protect the skin. For larger quantities or procedures with a significant splash potential, chemical-resistant coveralls should be utilized.[1][2][3]
Respiratory Protection	All work should be performed in a well-ventilated area, ideally within a certified chemical fume hood, to prevent the inhalation of dust or vapors.[1][3] If a fume hood is unavailable or if there is a risk of aerosolization, a NIOSH-approved respirator is necessary.[2][3][4]

Operational Plan: A Step-by-Step Protocol for Safe Handling

A systematic approach to handling 5-Hydroxyisophthalamide is critical to minimize risks.

1. Pre-Experiment Preparations:

• Information Review: Thoroughly review this guide and any available chemical safety information.

• Emergency Equipment Check: Verify the location and operational status of safety showers, eyewash stations, and fire extinguishers.

• Waste Containment: Prepare clearly labeled, sealed containers for the collection of solid and liquid hazardous waste.

2. Handling and Experimentation:

• Weighing and Transferring: To prevent the generation of dust, handle solid 5-Hydroxyisophthalamide with care, using a spatula or other suitable utensils. All weighing and transferring activities should take place inside a chemical fume hood or a balance enclosure.[1]

• Dissolving and Mixing: When creating solutions, add the 5-Hydroxyisophthalamide to the solvent gradually to prevent splashing.

• Heating and Reactions: Employ a controlled heating source, such as a heating mantle or water bath, for any procedures requiring elevated temperatures. Continuously monitor the reaction.

3. Post-Experiment Procedures:

• Decontamination: Decontaminate non-disposable glassware and equipment before washing.

• PPE Removal: Remove PPE in the correct sequence to prevent cross-contamination. Dispose of single-use items in the designated hazardous waste container.

• Hygiene: Wash hands and any exposed skin thoroughly after completing work.

Disposal Plan: Managing 5-Hydroxyisophthalamide Waste

Proper disposal of chemical waste is imperative for environmental protection and regulatory compliance.

• Solid Waste: Collect all solid 5-Hydroxyisophthalamide waste in a designated, sealed, and clearly labeled hazardous waste container. Do not discard in regular trash.[1]

• Contaminated Labware: Dispose of all single-use contaminated items, such as gloves, weigh boats, and pipette tips, in the designated hazardous waste container.[1]

• Aqueous Solutions: Collect all aqueous solutions containing 5-Hydroxyisophthalamide as hazardous chemical waste.[1] Avoid drain disposal, as the environmental impact of this compound is not well-documented.[1]

• Institutional Guidelines: Always adhere to your institution's specific EHS guidelines for chemical waste disposal.

Visualizing Safety: Workflow and PPE Hierarchy

To further clarify the safety procedures, the following diagrams illustrate the operational workflow and the hierarchy of controls for personal protection.

Caption: Workflow for the safe handling of 5-Hydroxyisophthalamide.

Caption: Hierarchy of controls for personal protective equipment.

References

• 1. benchchem.com [benchchem.com]
• 2. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 3. creativesafetysupply.com [creativesafetysupply.com]
• 4. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]